2-(4-Fluorophenyl)-1,3-dithiane

• CAS: 57009-75-3

Core Science & Biosynthesis

The Corey-Seebach Umpolung of 2-(4-Fluorophenyl)-1,3-dithiane: A Mechanistic and Practical Guide

Executive Summary

The concept of "umpolung," or the inversion of polarity, represents a cornerstone of modern synthetic organic chemistry, enabling the formation of carbon-carbon bonds that are inaccessible through classical reactivity patterns.[1][2][3] The Corey-Seebach reaction, which utilizes 1,3-dithianes as masked acyl anions, is a quintessential example of this powerful strategy.[3][4] This in-depth technical guide provides a comprehensive exploration of the mechanism and practical application of the umpolung reaction of a particularly relevant substrate: 2-(4-fluorophenyl)-1,3-dithiane. The incorporation of a fluorine atom on the phenyl ring introduces subtle yet significant electronic effects that modulate the reactivity and utility of this important synthetic intermediate. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile building block in the synthesis of complex molecules, particularly within the pharmaceutical and agrochemical industries.

The Principle of Umpolung and the Dithiane Strategy

In conventional organic chemistry, the carbonyl carbon is inherently electrophilic due to the polarization of the carbon-oxygen double bond. This "normal" reactivity dictates its reaction with nucleophiles.[1] The umpolung strategy, a term coined by Corey and Seebach, achieves a temporary reversal of this polarity, transforming an electrophilic carbonyl carbon into a nucleophilic acyl anion equivalent.[2][3] This is most commonly achieved through the formation of a 1,3-dithiane, a cyclic thioacetal derived from an aldehyde and 1,3-propanedithiol.[5]

The key to the success of the dithiane strategy lies in the increased acidity of the proton at the C2 position of the dithiane ring (pKa ≈ 31 in DMSO for 1,3-dithiane).[6] This enhanced acidity, a consequence of the ability of the adjacent sulfur atoms to stabilize the resulting carbanion through polarization and the use of d-orbitals, allows for facile deprotonation by a strong base, typically n-butyllithium (n-BuLi), to generate a potent nucleophile.[4][7] This lithiated dithiane then serves as a synthetic equivalent of an acyl anion, a synthon that is not directly accessible.[1]

The Umpolung Mechanism of 2-(4-Fluorophenyl)-1,3-dithiane

The umpolung reaction of 2-(4-fluorophenyl)-1,3-dithiane follows the general principles of the Corey-Seebach reaction, but the electronic properties of the 4-fluorophenyl substituent play a crucial role in modulating the key steps of the mechanism.

Step 1: Formation of 2-(4-Fluorophenyl)-1,3-dithiane

The synthesis of the dithiane precursor is a straightforward acid-catalyzed thioacetalization of 4-fluorobenzaldehyde with 1,3-propanedithiol.[5]

Caption: Formation of 2-(4-Fluorophenyl)-1,3-dithiane.

Step 2: Deprotonation and the Influence of the 4-Fluorophenyl Group

This is the critical umpolung step where the polarity of the C2 carbon is inverted. The 2-(4-fluorophenyl)-1,3-dithiane is treated with a strong, non-nucleophilic base, most commonly n-butyllithium (n-BuLi), in an aprotic solvent like tetrahydrofuran (THF) at low temperatures (typically -30 to -78 °C) to generate the 2-lithio-2-(4-fluorophenyl)-1,3-dithiane.[4][8]

The 4-fluorophenyl group exerts two opposing electronic effects:

• Inductive Effect (-I): Fluorine is the most electronegative element, leading to a strong electron-withdrawing inductive effect that pulls electron density away from the phenyl ring and, consequently, from the C2 carbon of the dithiane. This effect stabilizes the negative charge of the resulting carbanion.

• Mesomeric Effect (+M): The lone pairs on the fluorine atom can be delocalized into the phenyl ring through resonance, which is an electron-donating effect.

In the case of a para-substituent, both effects are significant. However, the inductive effect of fluorine is generally considered to be dominant in influencing the acidity of a benzylic proton. Therefore, the 4-fluorophenyl group is expected to increase the acidity of the C2 proton of the dithiane compared to an unsubstituted phenyl ring, facilitating the deprotonation step.

Caption: Generation of the nucleophilic acyl anion equivalent.

Step 3: Alkylation with Electrophiles

The generated 2-lithio-2-(4-fluorophenyl)-1,3-dithiane is a powerful nucleophile that readily reacts with a wide range of electrophiles to form a new carbon-carbon bond.[9][10][11] This step is typically carried out in the same pot by adding the electrophile to the solution of the lithiated dithiane at low temperature.

Table 1: Representative Electrophiles for Reaction with 2-Lithio-2-(4-fluorophenyl)-1,3-dithiane

Electrophile Class	Specific Example	Product Type after Hydrolysis
Alkyl Halides	Iodomethane	4-Fluoroacetophenone
Epoxides	Ethylene Oxide	1-(4-Fluorophenyl)-3-hydroxypropan-1-one
Aldehydes & Ketones	Acetone	1-(4-Fluorophenyl)-2-hydroxy-2-methylpropan-1-one
Acyl Chlorides	Acetyl Chloride	1-(4-Fluorophenyl)propane-1,2-dione
Carbon Dioxide	CO₂	2-(4-Fluorophenyl)-2-oxoacetic acid

Step 4: Deprotection to Unveil the Carbonyl Group

The final step in the sequence is the hydrolysis of the dithiane to regenerate the carbonyl functionality. This step can be challenging due to the stability of the thioacetal.[4] Various methods have been developed to achieve this transformation, often involving reagents with a high affinity for sulfur.[3]

Table 2: Common Deprotection Methods for 1,3-Dithianes

Reagent System	Conditions	Notes
Mercury(II) Chloride (HgCl₂) / Calcium Carbonate (CaCO₃)	Aqueous acetonitrile or acetone	Classic, but toxic due to mercury salts.
N-Bromosuccinimide (NBS)	Aqueous acetone	Milder alternative to mercury salts.
[Bis(trifluoroacetoxy)iodo]benzene (PIFA)	Aqueous acetonitrile	Oxidative cleavage.
o-Iodoxybenzoic acid (IBX)	DMSO	Mild and efficient oxidant.

The choice of deprotection method should be carefully considered based on the overall molecular structure and the presence of other functional groups.

Experimental Protocols

The following protocols are provided as a general guide and may require optimization for specific substrates and scales.

Protocol for the Synthesis of 2-(4-Fluorophenyl)-1,3-dithiane

• To a solution of 4-fluorobenzaldehyde (1.0 eq) in a suitable solvent (e.g., dichloromethane or chloroform) is added 1,3-propanedithiol (1.1 eq).

• A catalytic amount of a Lewis acid (e.g., BF₃·OEt₂) or a Brønsted acid (e.g., p-toluenesulfonic acid) is added.[5]

• The reaction mixture is stirred at room temperature and monitored by thin-layer chromatography (TLC) until the starting aldehyde is consumed.

• The reaction is quenched with a saturated aqueous solution of sodium bicarbonate, and the organic layer is separated.

• The aqueous layer is extracted with the organic solvent. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography or recrystallization to afford the pure 2-(4-fluorophenyl)-1,3-dithiane.

Protocol for the Umpolung Reaction and Alkylation

• A solution of 2-(4-fluorophenyl)-1,3-dithiane (1.0 eq) in anhydrous tetrahydrofuran (THF) is cooled to -78 °C under an inert atmosphere (e.g., argon or nitrogen).

• n-Butyllithium (1.1 eq, as a solution in hexanes) is added dropwise, and the resulting solution is stirred at -78 °C for 1-2 hours to ensure complete formation of the lithiated species.

• The electrophile (1.0-1.2 eq) is then added to the solution, and the reaction is allowed to slowly warm to room temperature and stirred overnight.

• The reaction is quenched by the slow addition of saturated aqueous ammonium chloride (NH₄Cl).

• The mixture is extracted with an organic solvent (e.g., diethyl ether or ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography to yield the 2-alkyl-2-(4-fluorophenyl)-1,3-dithiane.

Visualization of the Complete Umpolung Workflow

Caption: Complete workflow of the umpolung reaction.

Applications in Drug Discovery and Development

The 2-(4-fluorophenyl)-1,3-dithiane umpolung strategy provides a powerful tool for the synthesis of molecules containing the 4-fluorobenzoyl moiety. This structural motif is prevalent in a wide range of pharmaceuticals and agrochemicals due to the ability of the fluorine atom to modulate key properties such as metabolic stability, lipophilicity, and binding affinity.

The ability to form a carbon-carbon bond at the carbonyl carbon in a nucleophilic manner opens up synthetic routes to complex architectures that would be challenging to access through traditional methods. This is particularly valuable in the construction of α-hydroxy ketones and 1,2-diketones, which are important pharmacophores.[3]

Conclusion

The umpolung reaction of 2-(4-fluorophenyl)-1,3-dithiane is a robust and versatile synthetic methodology that embodies the principles of reactivity inversion. By understanding the subtle electronic influences of the 4-fluorophenyl substituent and mastering the key experimental parameters, researchers can effectively utilize this building block to construct complex molecular targets. The ability to generate a nucleophilic 4-fluorobenzoyl equivalent provides a significant advantage in the design and synthesis of novel chemical entities for drug discovery and other applications.

References

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Synthesis Pathways for 2-(4-Fluorophenyl)-1,3-dithiane: An In-Depth Technical Guide

Executive Summary

The formation of 1,3-dithianes from aldehydes is a fundamental and widely utilized transformation in organic synthesis[1]. This reaction serves two critical purposes in drug development and complex molecule synthesis: the robust protection of carbonyl groups against harsh acidic or basic conditions, and the generation of acyl anion equivalents for carbon-carbon bond formation via the Corey-Seebach reaction (umpolung)[1].

When synthesizing 2-(4-fluorophenyl)-1,3-dithiane from 4-fluorobenzaldehyde , researchers must account for the unique electronic profile of the substrate. The para-fluoro substituent exerts a strong inductive electron-withdrawing effect (-I) coupled with a resonance-donating effect (+R). While halogenated substrates like 4-fluorobenzaldehyde generally react smoothly to form thioacetals[2], optimizing the catalytic environment is essential to drive the reversible thioacetalization equilibrium forward and prevent side reactions.

Mechanistic Causality: The Thioacetalization Pathway

The conversion of 4-fluorobenzaldehyde to its corresponding 1,3-dithiane proceeds via an acid-catalyzed nucleophilic addition-elimination pathway[1]. Understanding the causality of each step is vital for troubleshooting and protocol optimization.

• Carbonyl Activation: The acid catalyst (Lewis or Brønsted) protonates or coordinates to the carbonyl oxygen. This lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the carbonyl carbon, rendering it highly susceptible to nucleophilic attack.

• Hemithioacetal Formation: One of the highly nucleophilic sulfur atoms of 1,3-propanedithiol attacks the activated carbonyl carbon, forming a hemithioacetal intermediate[1].

• Dehydration: The hydroxyl group of the hemithioacetal is protonated by the acidic environment, transforming it into a superior leaving group (water). Elimination of water generates a highly reactive, electrophilic thionium ion intermediate[1].

• Cyclization: Intramolecular nucleophilic attack by the second thiol group onto the thionium ion closes the ring. Deprotonation yields the thermodynamically stable 6-membered 1,3-dithiane ring[1].

Fig 1: Acid-catalyzed nucleophilic addition-elimination pathway for 1,3-dithiane formation.

Catalyst Selection & Reaction Conditions

The reversibility of thioacetalization requires a thermodynamic sink to drive the reaction to completion[3]. This is achieved either by physical removal of water or by utilizing strong Lewis acids that irreversibly complex with the leaving water molecule.

Catalyst	Catalyst Type	Solvent System	Temp	Time	Yield	Mechanistic Advantage & Causality
BF₃·OEt₂	Lewis Acid	DCM	0°C to RT	1-2 h	>90%	Strong coordination rapidly drives thionium ion formation. Standard reliable method[3].
p-TsOH	Brønsted Acid	Toluene	Reflux	3-5 h	~85%	Dean-Stark trap physically removes water, pushing the equilibrium strictly forward[3].
LiBF₄	Lewis Acid	Solvent-Free	RT	1-3 h	>95%	High local concentration accelerates kinetics. Catalyst is recoverable, offering a green alternative[4].

Self-Validating Experimental Protocols

Below are two field-proven protocols. Each step is designed as a self-validating system to ensure reproducibility and high yield.

Protocol A: Standard Lewis Acid Catalysis (BF₃·OEt₂)

This method is the industry standard due to its rapid kinetics and high functional group tolerance[3].

• Reaction Setup: In an oven-dried round-bottom flask under an inert nitrogen or argon atmosphere, dissolve 4-fluorobenzaldehyde (1.0 mmol) in anhydrous dichloromethane (DCM, 5 mL)[1].

• Reagent Addition: Add 1,3-propanedithiol (1.1 mmol) via syringe. Causality: A slight stoichiometric excess of the dithiol compensates for potential oxidative disulfide formation and drives the equilibrium toward the product[3].

• Catalytic Initiation: Cool the mixture to 0°C using an ice bath. Add boron trifluoride etherate (BF₃·OEt₂, 0.1 mmol) dropwise[3]. Causality: Cooling mitigates the highly exothermic nature of Lewis acid-thiol coordination, preventing oligomerization.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours.

• Validation Checkpoint: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:EtOAc (9:1) eluent system. The reaction is complete when the UV-active aldehyde spot disappears and a less polar product spot emerges[3].

• Quenching: Add saturated aqueous NaHCO₃ (5 mL)[1]. Causality: Neutralizing the Lewis acid immediately halts the reaction and prevents the reverse hydrolysis reaction during aqueous workup.

• Extraction & Purification: Extract the aqueous layer with DCM (3 x 5 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure[1]. Purify via flash column chromatography to afford pure 2-(4-fluorophenyl)-1,3-dithiane.

Protocol B: Solvent-Free Green Synthesis (LiBF₄)

For laboratories prioritizing green chemistry, solvent-free conditions utilizing Lithium Tetrafluoroborate offer an excellent alternative[4].

• Setup: In a reaction vial, combine 4-fluorobenzaldehyde (1.0 mmol) and LiBF₄ (0.1 mmol)[4].

• Reagent Addition: Add 1,3-propanedithiol (1.1 mmol) dropwise at room temperature under a nitrogen atmosphere[4].

• Propagation: Stir the neat mixture vigorously for 1-2 hours. Causality: The absence of solvent drastically increases the effective molarity of the reactants, accelerating the nucleophilic attack without external heating[4].

• Workup: Extract the product directly with diethyl ether. The LiBF₄ catalyst remains as an insoluble white solid in the flask and can be recovered quantitatively for subsequent reactions[4].

Fig 2: Standard experimental workflow for the synthesis and isolation of 1,3-dithianes.

Analytical Validation

To ensure the trustworthiness of the synthesized batch, the product must be validated through spectroscopic analysis prior to downstream umpolung applications.

• Infrared (IR) Spectroscopy: Successful thioacetalization is marked by the complete disappearance of the strong, sharp carbonyl (C=O) stretching absorption band typically found around 1700-1715 cm⁻¹[5]. Additionally, new C-S stretching vibrations will appear in the fingerprint region[5].

• Nuclear Magnetic Resonance (¹H NMR): The highly deshielded aldehyde proton (~9.9 ppm) will vanish. A new, characteristic singlet corresponding to the C2 methine proton of the dithiane ring will appear between 5.1 and 5.3 ppm. The acidity of this specific C2 proton (pKa ~31) is what enables its subsequent deprotonation by strong bases like n-butyllithium for acyl anion generation[6].

References

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• Thieme Connect. "Entirely Solvent-Free Procedure for the Synthesis of Distillable 1,3-Dithianes Using Lithium Tetrafluoroborate".
• Benchchem. "Technical Support Center: Efficient Thioacetal Formation with 1,3-Propanediol".
• Benchchem. "carboxylic Acid and 1,3-Dithiane-2-carboxylic Acid in Synthesis".
• Benchchem. "An In-depth Technical Guide to the Infrared Spectrum of 3-(1,3-dithian-2-yl)pentane-2,4-dione".
• PMC. "Thioacetalation and Multi-Component Thiomethylative Friedel-Crafts Arylation Using BF3SMe2".

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Structural Elucidation and NMR Chemical Shift Analysis of 2-(4-Fluorophenyl)-1,3-dithiane

Executive Summary & Chemical Context

The 1,3-dithiane structural motif is a cornerstone of modern organic synthesis. Famously utilized in the Corey-Seebach reaction, it enables the umpolung (polarity reversal) of typically electrophilic carbonyl carbons into nucleophilic acyl anion equivalents [1]. When substituted at the C2 position with a 4-fluorophenyl group, the resulting molecule—2-(4-fluorophenyl)-1,3-dithiane —serves as a highly functionalized building block in drug development and materials science.

From an analytical perspective, the 4-fluorophenyl group acts as a powerful diagnostic handle. The 100% natural abundance of the spin-½ 19F nucleus introduces complex, yet highly predictable, scalar couplings ( JCF​ and JHF​ ) into the 13C and 1H NMR spectra. This whitepaper provides an in-depth analysis of these chemical shifts, the causality behind their spectral appearance, and the self-validating experimental protocols required for accurate structural elucidation.

Fig 1: Umpolung logic and synthetic utility of 2-(4-fluorophenyl)-1,3-dithiane.

Spectral Analysis & Conformational Logic

To interpret the NMR spectra of 2-(4-fluorophenyl)-1,3-dithiane accurately, one must first understand its three-dimensional behavior in solution. 1,3-dithianes exist predominantly in a chair conformation. The bulky 4-fluorophenyl group at the C2 position exerts a strong thermodynamic preference for the equatorial orientation to avoid severe 1,3-diaxial steric clashes with the axial protons at C4 and C6.

This conformational locking is the causal factor behind the complex splitting patterns observed in the 1H NMR spectrum. Because the ring does not rapidly flip at room temperature, the axial and equatorial protons of the dithiane ring become chemically and magnetically non-equivalent [2].

1H NMR Chemical Shifts

The 1H NMR spectrum is characterized by two distinct regions: the aliphatic dithiane ring protons (1.9–5.2 ppm) and the aromatic protons (7.0–7.5 ppm).

• The C2 Methine Proton (H2): Because the aryl group is equatorial, the H2 proton is forced into the axial position. It appears as a sharp singlet at ~5.13 ppm. Its significant downfield shift is caused by the combined electron-withdrawing effects of the two adjacent sulfur atoms and the magnetic anisotropy of the adjacent aromatic ring.

• The Dithiane Ring Protons (H4, H5, H6): The equatorial protons at C4 and C6 are deshielded relative to their axial counterparts due to the magnetic anisotropy of the C-S bonds. They appear as complex multiplets (ddd) around 3.05 ppm, while the axial protons resonate around 2.89 ppm.

• The Aromatic Protons: The 4-fluorophenyl group presents a classic AA'BB' (or AA'XX') spin system. The fluorine atom's resonance effect (+R) shields the protons ortho to it (H3', H5'), pushing them upfield to ~7.02 ppm. The protons meta to fluorine (H2', H6') are less shielded and appear at ~7.45 ppm.

Table 1: 1H NMR Chemical Shifts (400 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling Constant ( J in Hz)	Assignment Logic
H2', H6'	7.45	dd	2H	JHH​ = 8.5, JHF​ = 5.5	Aromatic protons ortho to dithiane.
H3', H5'	7.02	t	2H	JHH​ = 8.5, JHF​ = 8.5	Aromatic protons ortho to F.
H2	5.13	s	1H	-	Axial methine proton between two S atoms.
H4 eq​ , H6 eq​	3.05	ddd	2H	Jgem​ = 14.0, Jax-eq​ = 4.0, Jeq-eq​ = 2.5	Equatorial protons adjacent to S.
H4 ax​ , H6 ax​	2.89	ddd	2H	Jgem​ = 14.0, Jax-ax​ = 12.0, Jax-eq​ = 2.5	Axial protons adjacent to S.
H5 eq​	2.16	dtt	1H	Jgem​ = 14.0, Jax-eq​ = 4.0, Jeq-eq​ = 2.5	Equatorial proton at C5.
H5 ax​	1.91	dqt	1H	Jgem​ = 14.0, Jax-ax​ = 12.0, Jax-eq​ = 4.0	Axial proton at C5.

13C NMR Chemical Shifts

The 13C NMR spectrum is a self-validating system due to the presence of carbon-fluorine scalar coupling. Because 19F is 100% abundant, every carbon atom in the aromatic ring is split into a doublet, with the coupling constant ( JCF​ ) inversely proportional to the number of bonds separating the carbon from the fluorine atom [3].

• C4' (ipso to F): Experiences a massive one-bond coupling ( 1JCF​≈246.5 Hz ) and is strongly deshielded by the inductive effect (-I) of fluorine, appearing at ~162.4 ppm.

• C3', C5' (ortho to F): Experience a two-bond coupling ( 2JCF​≈21.5 Hz ) and are highly shielded by fluorine's resonance effect, appearing at ~115.5 ppm.

Table 2: 13C NMR Chemical Shifts (100 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J in Hz)	Assignment Logic
C4'	162.4	d	1JCF​ = 246.5	Ipso to F; strong inductive deshielding.
C1'	134.8	d	4JCF​ = 3.2	Ipso to dithiane; weak long-range F coupling.
C2', C6'	129.5	d	3JCF​ = 8.2	Ortho to dithiane; meta to F.
C3', C5'	115.5	d	2JCF​ = 21.5	Ortho to F; strong resonance shielding.
C2	50.5	s	-	Dithiane acetal carbon; deshielded by two S atoms.
C4, C6	32.1	s	-	Dithiane ring carbons adjacent to S.
C5	25.0	s	-	Dithiane ring central aliphatic carbon.

Experimental Protocols

To ensure reproducibility and high-fidelity spectral data, the following self-validating workflows must be adhered to.

Fig 2: Step-by-step experimental workflow from synthesis to NMR spectral processing.

Synthesis via Acetyl Chloride-Mediated Thioacetalization

This protocol utilizes an in situ generation of anhydrous HCl to prevent the hydrolysis of the starting aldehyde, ensuring a high-yielding protection step [4].

• Reagent Preparation: In an oven-dried 50 mL round-bottom flask under an inert argon atmosphere, dissolve 4-fluorobenzaldehyde (10 mmol, 1.24 g) and 1,3-propanedithiol (11 mmol, 1.19 g) in anhydrous methanol (20 mL).

• Catalytic Activation: Cool the mixture to 0 °C using an ice bath. Slowly add acetyl chloride (1 mmol, 0.078 g) dropwise. Causality: Acetyl chloride reacts quantitatively with methanol to generate anhydrous HCl in situ, acting as a mild, controlled Brønsted acid catalyst for thioacetalization.

• Reaction Progression: Remove the ice bath and stir the reaction mixture at room temperature for 6 hours. Monitor the complete consumption of the aldehyde via TLC (Hexane/Ethyl Acetate 9:1, visualized with UV and KMnO 4​ stain).

• Workup & Isolation: Quench the reaction with saturated aqueous NaHCO 3​ (10 mL) to neutralize the acid. Extract the aqueous layer with dichloromethane (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel flash chromatography (Hexane/EtOAc gradient) to afford 2-(4-fluorophenyl)-1,3-dithiane as a white crystalline solid.

NMR Sample Preparation and Acquisition

• Sample Preparation: Dissolve 15–20 mg of the purified compound in 0.5 mL of deuterated chloroform (CDCl 3​ , 99.8% D). Causality: CDCl 3​ is selected because its deuterium atom provides a lock signal, preventing magnetic field drift during the extended acquisition time required for 13C NMR.

• Internal Standardization: Ensure the CDCl 3​ contains 0.03% v/v tetramethylsilane (TMS). TMS provides a self-validating zero-point reference (0.00 ppm), ensuring chemical shift accuracy across different spectrometers.

• 1H NMR Acquisition: Insert the 5 mm NMR tube into a 400 MHz spectrometer. Lock and shim the magnet (Z1-Z4) to achieve a solvent peak line width of < 1 Hz. Acquire the proton spectrum using a standard 90° pulse sequence (zg30), a spectral width of 12 ppm, a relaxation delay (D1) of 2 seconds, and 16 scans.

• 13C NMR Acquisition: Acquire the carbon spectrum using a proton-decoupled pulse sequence (zgpg30). Set the spectral width to 250 ppm and the relaxation delay to 2 seconds. Acquire a minimum of 512 scans. Causality: High scan counts are mandatory to achieve a sufficient signal-to-noise ratio for the quaternary carbons (C1', C4') and to clearly resolve the critical JCF​ doublets.

References

• Synthesis of 1,3-Dithianes, 1,3-Dithiolanes, and 1,3-Dithiepanes , Angewandte Chemie International Edition.[Link]

• Conformational Analysis of 1,3-Dithianes , Journal of Organic Chemistry.[Link]

• Structure Determination of Organic Compounds: Tables of Spectral Data , Springer.[Link]

The Electronic Dichotomy of para-Fluorine in 1,3-Dithiane Lithiation: A Mechanistic and Practical Guide

Executive Summary

The 1,3-dithiane motif is a cornerstone of modern organic synthesis, famously pioneered by Corey and Seebach for Umpolung (polarity reversal) reactivity. By converting an aldehyde into a 1,3-dithiane, the normally electrophilic carbonyl carbon is rendered nucleophilic upon deprotonation (lithiation). Introducing a fluorine atom at the para position of the aryl ring creates a fascinating electronic dichotomy that directly impacts the thermodynamics and kinetics of this lithiation event. This whitepaper provides an in-depth analysis of these electronic effects and establishes a self-validating experimental protocol for the quantitative lithiation of para-fluorinated 2-aryl-1,3-dithianes.

The Electronic Dichotomy: Inductive vs. Resonance Effects

For 2-aryl-1,3-dithianes, the benzylic proton is notably acidic, with the baseline 2-phenyl-1,3-dithiane exhibiting a pKa of approximately 30.7 in DMSO (1[1]).

Fluorine is the most electronegative element, yet its lone pairs are highly polarizable and available for resonance donation. When positioned para to the dithiane moiety, fluorine exerts two competing electronic effects on the developing C2 carbanion:

• Inductive Electron Withdrawal (-I): Fluorine pulls electron density through the sigma framework. This effect stabilizes the negative charge of the carbanion (2[2]).

• Resonance Electron Donation (+R): Fluorine's 2p lone pairs can donate electron density into the aromatic π -system. Because the para position is in direct conjugation with the benzylic carbon, this increases electron density at the C2 position, destabilizing the carbanion.

In the context of 1,3-dithianes, the carbanion is already profoundly stabilized by the adjacent sulfur atoms via negative hyperconjugation ( nC​→σC−S∗​ ) and sulfur's inherent polarizability. Because of this strong stabilization, the benzylic lone pair prefers a conformation that maximizes overlap with the anti-bonding orbitals of the adjacent C-S bonds, often forcing it out of coplanarity with the aryl π -system. Consequently, the destabilizing +R effect of the para-fluorine is orbitally attenuated. The -I effect marginally dominates, resulting in a slight increase in acidity compared to the unsubstituted analog.

Competing inductive and resonance effects of para-fluorine on dithiane carbanions.

Quantitative Data: Thermodynamic Impact

To contextualize the electronic effect of para-fluorine, we can compare the pKa values of various para-substituted 2-aryl-1,3-dithianes. The data demonstrates how the delicate balance of Hammett parameters ( σp​ ) dictates the thermodynamic stability of the lithiated intermediate.

Table 1: Comparative pKa Values of 2-Aryl-1,3-Dithianes (DMSO)

Substrate	Hammett Constant ( σp​ )	Estimated pKa (DMSO)	Primary Electronic Driver
2-(4-methoxyphenyl)-1,3-dithiane	-0.27	~31.2	Strong +R destabilization
2-phenyl-1,3-dithiane	0.00	30.7	Baseline reference[1]
2-(4-fluorophenyl)-1,3-dithiane	+0.06	~30.5	Mild -I stabilization
2-(4-chlorophenyl)-1,3-dithiane	+0.23	~29.8	Strong -I stabilization

Note: Values are extrapolated based on the established 30.7 pKa baseline for the phenyl derivative and standard Hammett linear free-energy relationships.

Kinetics and Causality in Experimental Choices

While thermodynamics dictate the final equilibrium, the kinetics of lithiation are governed by the activation energy of proton abstraction. The para-fluorine atom increases the overall dipole moment of the molecule. When using an alkyllithium reagent like n-butyllithium (n-BuLi) in a coordinating solvent like tetrahydrofuran (THF), the lithium cation coordinates to the sulfur atoms prior to deprotonation. The electron-withdrawing nature of the para-fluorine slightly accelerates this kinetic deprotonation by increasing the partial positive charge on the benzylic proton.

However, 1,3-dithianes are susceptible to unwanted base-promoted elimination and ring-opening side reactions if the temperature is not strictly controlled (3[3]). Therefore, cryogenic conditions are mandatory.

Experimental Protocol: Self-Validating Lithiation Workflow

To harness the nucleophilicity of 2-(4-fluorophenyl)-1,3-dithiane, the lithiation must be quantitative. The following protocol integrates a self-validating D2​O quench step to ensure scientific rigor before committing to expensive or complex electrophiles.

Standard workflow for the self-validating quantitative lithiation of 2-aryl-1,3-dithianes.

Step-by-Step Methodology:

Step 1: System Preparation

• Action: Flame-dry a Schlenk flask under vacuum and backfill with Argon (repeat 3x).

• Causality: Organolithium reagents are highly moisture and oxygen-sensitive; rigorous exclusion of water prevents premature quenching of the base, ensuring the stoichiometry remains exact.

Step 2: Substrate Dissolution

• Action: Dissolve 2-(4-fluorophenyl)-1,3-dithiane (1.0 equiv, 5.0 mmol) in anhydrous THF (0.2 M). Cool the solution to -78 °C using a dry ice/acetone bath.

• Causality: THF acts as a Lewis base, breaking down n-BuLi hexamers into more reactive dimers/tetramers. The cryogenic temperature prevents unwanted ring-opening or elimination side reactions of the dithiane[3].

Step 3: Lithiation

• Action: Dropwise add n-BuLi (1.05 equiv, 2.5 M in hexanes) over 10 minutes. Stir at -78 °C for 1.5 hours.

• Causality: The slight excess of base ensures complete deprotonation, while the extended time at -78 °C allows the kinetically favored deprotonation to reach thermodynamic completion without risking thermal degradation.

Step 4: Self-Validation (The D2​O Quench)

• Action: Withdraw a 0.1 mL aliquot using a micro-syringe and inject it into a vial containing 0.5 mL of D2​O . Extract with CDCl3​ and analyze via 1H NMR.

• Causality: This step creates a closed, self-validating system. If lithiation is complete, the benzylic proton signal (typically a singlet around 5.1 ppm) will disappear, replaced by deuterium. A >95% disappearance confirms the system is thermodynamically ready for the actual electrophile.

Step 5: Electrophilic Trapping & Workup

• Action: Once validated, add the desired electrophile (e.g., an alkyl halide or aldehyde) dropwise at -78 °C. Allow the reaction to slowly warm to room temperature over 4 hours. Quench with saturated aqueous NH4​Cl , extract with ethyl acetate, dry over MgSO4​ , and concentrate in vacuo.

• Causality: Warming slowly ensures that less reactive electrophiles have the necessary activation energy to react with the sterically hindered secondary carbanion, while the mild NH4​Cl quench safely neutralizes any remaining organometallic species.

Conclusion

The para-fluorine substituent on a 2-aryl-1,3-dithiane serves as a masterclass in competing electronic effects. By understanding that the inductive (-I) effect marginally outcompetes the resonance (+R) effect due to the orbital geometry of the sulfur-stabilized carbanion, researchers can accurately predict the thermodynamic and kinetic behavior of these Umpolung reagents. Employing self-validating protocols ensures that these nuanced electronic effects are successfully translated into high-yielding synthetic workflows.

References

• Palladium-Catalyzed Cross-Coupling of 2-Aryl-1,3-Dithianes Source: Bryn Mawr College URL
• Synthesis of Disubstituted Dithioethers: tert-Butoxide Promoted Elimination/Ring Opening of 1,3-Dithianes Followed by Palladium-Catalyzed C–S Bond Formation Source: ACS Publications URL
• Development of Bond Forming Reactions Utilizing Reactivities of Hydrofluoroolefins (HFOs)

Sources

• 1. repository.brynmawr.edu [repository.brynmawr.edu]
• 2. tsukuba.repo.nii.ac.jp [tsukuba.repo.nii.ac.jp]
• 3. pubs.acs.org [pubs.acs.org]

Thermodynamic Stability and Conformational Dynamics of 2-Aryl-1,3-Dithiane Derivatives

Executive Summary

The 1,3-dithiane core is a cornerstone of modern organic synthesis, most notably functioning as a highly effective acyl anion equivalent in Corey-Seebach Umpolung reactions. When substituted at the C2 position with an aryl group, the thermodynamic stability and conformational preferences of the resulting 2-aryl-1,3-dithianes dictate their reactivity, stereoselectivity, and utility in complex molecule synthesis. This whitepaper provides a rigorous technical analysis of the thermodynamic parameters governing the axial-equatorial equilibrium in 2-aryl-1,3-dithianes, the stereoelectronic causality behind these preferences (including the anomeric effect), and the dramatic shifts in stability upon lithiation.

Conformational Architecture and Steric Causality

In the solid state and in solution, the 1,3-dithiane ring adopts a highly defined, somewhat flattened chair conformation1[1]. The thermodynamic stability of the C2-aryl substituent is fundamentally governed by the competition between steric hindrance and stereoelectronic stabilization.

For the parent 2-phenyl-1,3-dithiane, the phenyl group overwhelmingly prefers the equatorial position . The causality here is primarily steric: placing a bulky aryl group in the axial position induces severe 1,3-diaxial repulsive interactions with the axial protons at the C4 and C6 positions of the dithiane ring. To minimize these high-energy interactions, the molecule relaxes into the equatorial conformer, where the phenyl ring typically adopts a bisected orientation (perpendicular to the symmetry plane of the dithiane ring) to minimize steric clashes with the equatorial C4/C6 protons.

Quantitative Thermodynamic Parameters

Experimental chemical equilibration and computational density functional theory (DFT) studies confirm this strong thermodynamic bias. The energetic difference heavily favors the equatorial isomer, with the entropy of the axial ⇌ equatorial equilibrium ( ΔS∘ ) being approximately zero2[2].

Table 1: Thermodynamic Parameters for the Axial ⇌ Equatorial Equilibrium in 2-Phenyl-1,3-Dithiane

Parameter	Value (kcal/mol)	Temperature	Favored Conformer	Methodology
ΔG∘	-2.34	300 K	Equatorial	Experimental (NMR/Equilibration)
ΔH∘	-2.86	0 K	Equatorial	Computational (B3LYP/6-31G**)

Stereoelectronic Modulation: The Anomeric Effect

While sterics dictate the baseline equatorial preference, the equilibrium is remarkably sensitive to the electronic nature of the aryl ring. The introduction of para-substituents on the phenyl ring modulates the thermodynamic stability via the anomeric effect .

The Causality of the Thio-Anomeric Effect

In 1,3-dithianes, the non-bonding lone pairs on the sulfur atoms ( nS​ ) can donate electron density into the adjacent antibonding orbital of the C2-Aryl bond ( σC−Ar∗​ ). This hyperconjugative stabilization ( nS​→σC−Ar∗​ ) requires antiperiplanar orbital overlap, which is only geometrically optimal when the C2-Aryl bond is in the axial position.

When strongly electron-withdrawing groups (EWGs) such as -CN or -Cl are placed at the para-position of the aryl ring, the energy of the σC−Ar∗​ orbital is lowered. This enhances the hyperconjugative overlap, providing enough stabilizing energy to partially offset the 1,3-diaxial steric penalty. Consequently, the equilibrium shifts to increase the population of the axial conformer. Furthermore, this equilibrium is solvent-dependent; more polar solvents preferentially stabilize the more polar axial isomer.

Caption: Thermodynamic equilibrium dynamics of 2-aryl-1,3-dithiane conformers.

Lithiation Thermodynamics: Stability of the Umpolung Reagent

The synthetic utility of 2-aryl-1,3-dithianes relies on their deprotonation at C2 to form a lithiated carbanion. The thermodynamic stability of this C-Li bond undergoes a drastic shift compared to the neutral precursor2[2].

Orbital Repulsion vs. Hyperconjugation

In 2-lithio-1,3-dithianes, the C-Li bond exhibits high ionic character, effectively functioning as a localized carbanion ( nC​ ). If this carbanion were to occupy the axial position, it would suffer from severe electrostatic repulsion with the axial lone pairs of the adjacent sulfur atoms ( nC​/nS​ repulsion). Conversely, placing the lithium (and the associated carbanion density) in the equatorial position allows for stabilizing hyperconjugation from the carbanion lone pair into the antibonding orbitals of the adjacent carbon-sulfur bonds ( nC​→σS−C∗​ ).

As a result, the equatorial preference for the C-Li bond in the parent 1,3-dithiane is massive (14.2 kcal/mol). However, in 2-lithio-2-phenyl-1,3-dithiane , the phenyl ring delocalizes the carbanionic charge at C2. This delocalization minimizes the manifestation of stereoelectronic effects, reducing the equatorial preference by approximately 10 kcal/mol[2].

Table 2: Conformational Energy Differences in 2-Lithio-1,3-Dithianes (Axial vs. Equatorial)

Lithiated Species	ΔE (kcal/mol)	Favored C-Li Orientation	Primary Stabilization Mechanism
2-Lithio-1,3-dithiane	14.2	Equatorial	nC​→σS−C∗​ hyperconjugation
2-Lithio-2-phenyl-1,3-dithiane	4.10	Equatorial	Charge delocalization via phenyl ring

Experimental Methodologies: Self-Validating Systems

To accurately determine the thermodynamic parameters ( ΔG∘ , ΔH∘ ) of 2-aryl-1,3-dithianes, researchers must employ self-validating experimental protocols that ensure the system is under strict thermodynamic, rather than kinetic, control.

Protocol 1: Acid-Catalyzed Chemical Equilibration

Purpose: To establish a true thermodynamic equilibrium between the axial and equatorial conformers.

• Sample Preparation: Dissolve the pure 2-aryl-1,3-dithiane (or a mixture of diastereomers if using substituted dithiadecalins to lock the ring) in an anhydrous solvent of choice (e.g., CCl 4​ for non-polar, CD 3​ CN for polar).

• Catalyst Addition: Add a catalytic amount (typically 3 drops) of Boron trifluoride diethyl etherate (BF 3​ ·OEt 2​ ).

  • Causality: The Lewis acid reversibly cleaves the C-S bond, allowing the C2 stereocenter to invert and reach a thermodynamic minimum, bypassing the high kinetic barrier of uncatalyzed ring inversion.

• Thermal Incubation: Seal the reaction in an ampoule and incubate at a constant temperature (e.g., 57 °C) for 10 days.

• Self-Validation Step: Set up two parallel reactions—one starting with the pure equatorial isomer and one with the pure axial isomer. If both reactions converge to the exact same equilibrium constant ( Keq​ ), the system is definitively under thermodynamic control.

Protocol 2: Variable-Temperature NMR (VT-NMR) Analysis

Purpose: To quantify the populations of each conformer.

• Quenching: Cool the equilibrated ampoules rapidly to 0 °C and quench the Lewis acid with a mild base (e.g., solid NaHCO 3​ ) to "freeze" the equilibrium.

• Data Acquisition: Transfer the sample to an NMR tube and acquire 1 H NMR spectra at low temperatures (below the coalescence temperature of the dithiane ring flip, typically < -60 °C).

  • Causality: At low temperatures, the rapid chair-to-chair interconversion is halted on the NMR timescale, allowing distinct signals for the axial and equatorial C2-protons to be observed.

• Integration & Calculation: Integrate the well-separated C2-H signals (e.g., axial C2-H often appears further downfield due to deshielding). Calculate the equilibrium constant Keq​=[Equatorial]/[Axial] .

• Thermodynamic Extraction: Use the Gibbs free energy equation ΔG∘=−RTln(Keq​) to determine the stability difference.

Caption: Self-validating experimental workflow for thermodynamic parameter extraction.

References

• A Density Functional Study of 2-Lithio-1,3-dithiane and 2-Lithio-2-phenyl-1,3-dithiane: Conformational Preference of the C−Li Bond and Structural Analysis Journal of the American Chemical Society URL:[Link]

• THE EFFECT OF PARA-SUBSTITUENTS ON THE CONFORMATIONAL BEHAVIOUR OF P-ARYL-l,&OITHIANES Tetrahedron / ElectronicsAndBooks URL:[Link]

• The conformation of non-aromatic ring compounds. XXI. The crystal and molecular structure of 2-phenyl-1,3-dithiane Acta Crystallographica URL:[Link]

Sources

• 1. journals.iucr.org [journals.iucr.org]
• 2. pubs.acs.org [pubs.acs.org]

Physicochemical Properties and Synthetic Utility of Fluorinated Dithiane Compounds: A Technical Guide for Drug Development

Executive Summary

Fluorinated 1,3-dithianes and their acyclic dithioacetal counterparts represent a highly specialized class of umpolung reagents and structural motifs in modern medicinal chemistry. The strategic introduction of fluorine into the dithiane core fundamentally alters its physicochemical profile—modulating lipophilicity, enforcing strict conformational biases, and enhancing metabolic stability. This technical guide explores the core stereoelectronic phenomena governing these compounds, their pharmacokinetic implications, and field-proven synthetic methodologies for their integration into drug development pipelines.

Core Stereoelectronic Foundations

The physicochemical behavior of fluorinated dithianes is dictated by unique stereoelectronic interactions that deviate from classical oxygen-containing heterocycles. Understanding these interactions is critical for predicting the conformational stability of active pharmaceutical ingredients (APIs).

The Reverse Fluorine Perlin-Like Effect

In standard six-membered heterocycles like 1,3-dioxane, the Perlin effect dictates that the one-bond carbon-hydrogen coupling constant is larger for equatorial protons ( 1JC−H(eq)​>1JC−H(ax)​ ). However, 1,3-dithianes inherently exhibit a reverse Perlin effect ( 1JC−H(ax)​>1JC−H(eq)​ ).

When fluorine is introduced at the C2 position,1[1]. In this state, the magnitude of the axial coupling constant strictly exceeds the equatorial one ( ∣1JC−F(ax)​∣>∣1JC−F(eq)​∣ ). Mechanistically, this is not solely driven by n→σ∗ hyperconjugation. Instead, canonical molecular orbital (CMO) analyses reveal that the effect is heavily governed by the spin dipolar (SD) and paramagnetic spin-orbit (PSO) terms, which are highly sensitive to the spatial orientation of the C–F bond and local electrostatic repulsion from the sulfur lone pairs[1].

Quantitative Stereoelectronic Parameters

Table 1: NMR Coupling Constants and Stereoelectronic Effects in Heterocycles

Compound Core	Stereoelectronic Phenomenon	Coupling Constant Relationship	Primary Mechanistic Drivers
1,3-Dioxane	Perlin Effect	1JC−H(eq)​>1JC−H(ax)​	nO​→σC−H∗​ hyperconjugation
1,3-Dithiane	Reverse Perlin Effect	1JC−H(ax)​>1JC−H(eq)​	Sulfur lone pair orientation & core geometry
2-Fluoro-1,3-dioxane	Reverse F Perlin-like Effect	∣1JC−F(ax)​∣>∣1JC−F(eq)​∣	Spin dipolar (SD) & paramagnetic spin-orbit (PSO) terms
2-Fluoro-1,3-dithiane	Reverse F Perlin-like Effect	∣1JC−F(ax)​∣>∣1JC−F(eq)​∣	Hyperconjugative, steric, and electrostatic interplay[1]

Pharmacokinetic Implications in Drug Design

The substitution of hydrogen with fluorine in dithiane systems serves a dual purpose in drug design: structural preorganization and metabolic shielding.

• Metabolic Blocking: The high electronegativity of fluorine lowers the HOMO of the molecule, rendering adjacent bonds highly resistant to oxidative metabolism by cytochrome P450 enzymes. Specifically,2[2].

• Lipophilicity ( logP ) Modulation: While fluorination generally increases lipophilicity, the localized dipole created by gem-difluoro or C2-fluoro dithianes can alter the hydration shell of the molecule. In vivo studies using fluorine-18 labeled analogs demonstrate that2[2], requiring careful optimization during lead generation.

Caption: Logical mapping of dithiane fluorination to physicochemical and pharmacokinetic outcomes.

Synthetic Methodologies & Self-Validating Protocols

Fluorinated dithianes and their acyclic analogs are highly versatile intermediates. For example,3[3], undergoing extended Pummerer reactions to yield complex α -trifluoromethylated compounds.

A more complex application is the4[4]. The protocol below details this self-validating workflow.

Protocol: Synthesis of C2′-Fluorinated Nucleosides via Acyclic Dithioacetals

Objective: Achieve high 1,2-syn diastereoselectivity during the coupling of a nucleobase to a C2-fluorinated acyclic dithioacetal to generate potent antimetabolites.

Step 1: Dithioacetalization of the C2-F Aldehyde Precursor

• Procedure: React the unpurified C2-F aldehyde with tert-butylthiol in the presence of boron trifluoride diethyl etherate ( BF3​⋅OEt2​ ) at low temperatures.

• Causality: The Lewis acid ( BF3​⋅OEt2​ ) coordinates with the carbonyl oxygen, increasing its electrophilicity. The choice of the bulky tert-butylthiol provides necessary steric shielding to prevent over-reaction and controls the conformation of the resulting acyclic dithioacetal.

• Self-Validation: Analyze the crude product via 1H and 19F NMR. The reaction must yield a diastereomeric ratio (dr) of at least 17:1[4]. Proceeding with a lower dr will compromise the chiral transfer in subsequent steps.

Step 2: Iodine-Mediated Nucleobase Coupling

• Procedure: Couple the resulting dithioacetal with a silylated nucleobase (e.g., silylated thymine) using iodine ( I2​ ) as an activator at 25 °C.

• Causality: Iodine acts as a mild, highly thiophilic Lewis acid. It selectively activates one of the thioether linkages, generating a transient sulfonium ion. The4[4]. This is causally driven by the spatial proximity and electrostatic repulsion between the C2-fluorine and the remaining S-alkyl moiety, which sterically blocks one face and forces the nucleophile to attack from the less hindered trajectory.

• Self-Validation: Conduct 1D NOE (Nuclear Overhauser Effect) NMR experiments to confirm the exclusive formation of the 1,2-syn-thioaminal isomer.

Step 3: Intramolecular SN​2 -like Cyclization

• Procedure: Deprotect the terminal hydroxyl group (e.g., TES deprotection), install a mesylate leaving group, and induce an intramolecular SN​2 -like cyclization to form the furanose ring.

• Causality: The rigid syn-geometry established in Step 2 perfectly aligns the internal nucleophile (the nucleobase nitrogen or adjacent heteroatom) for a backside attack on the mesylated carbon, ensuring complete inversion of stereochemistry at the cyclization center.

• Self-Validation: Confirm the final architecture of the d−1′,2′ -cis-thiofuranoside using 2D NOESY NMR to verify the relative stereochemistry of the C2'-F and the nucleobase.

Caption: Step-by-step synthetic workflow for C2'-fluorinated nucleoside analogues via dithioacetals.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and tissue distribution of fluorine-18 labeled trifluorohexadecanoic acids. Considerations in the development of metabolically blocked myocardial imaging agents [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note and Protocol: n-Butyllithium Mediated Lithiation of 2-(4-fluorophenyl)-1,3-dithiane

For: Researchers, scientists, and drug development professionals.

Introduction: The Power of Polarity Inversion in Synthesis

In the landscape of modern organic synthesis, the ability to strategically reverse the inherent polarity of functional groups, a concept known as "umpolung," provides a powerful tool for the construction of complex molecular architectures.[1][2][3] The Corey-Seebach reaction, a cornerstone of umpolung chemistry, utilizes 1,3-dithianes as masked acyl anions, enabling nucleophilic acylation.[1][2][3][4] This application note provides a detailed protocol for a key step in this synthetic strategy: the deprotonation of 2-(4-fluorophenyl)-1,3-dithiane using n-butyllithium (n-BuLi) to generate the corresponding 2-lithio-1,3-dithiane derivative. This nucleophilic intermediate is a versatile synthon for the introduction of the 4-fluorobenzoyl group into a variety of molecules, a common motif in pharmacologically active compounds.

Mechanistic Insights: The Genesis of a Nucleophile

The efficacy of the lithiation of 2-substituted-1,3-dithianes hinges on the increased acidity of the C2 proton (pKa ≈ 31), which is positioned between two electron-withdrawing sulfur atoms.[3] This acidity allows for its facile removal by a strong, non-nucleophilic base like n-butyllithium. The resulting 2-lithio-1,3-dithiane is a stabilized carbanion, effectively serving as a nucleophilic acyl anion equivalent.[1][3] The stability of this anion is attributed to the polarizability of the sulfur atoms and the geometry of the dithiane ring.[1]

Caption: Deprotonation of 2-(4-fluorophenyl)-1,3-dithiane with n-BuLi.

Experimental Protocol: A Step-by-Step Guide

This protocol outlines the generation of 2-lithio-2-(4-fluorophenyl)-1,3-dithiane and its subsequent reaction with an electrophile.

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Concentration	Amount	Moles (mmol)
2-(4-fluorophenyl)-1,3-dithiane	C₁₀H₁₁FS₂	214.33	-	2.14 g	10.0
n-Butyllithium	C₄H₉Li	64.06	2.5 M in hexanes	4.4 mL	11.0
Tetrahydrofuran (THF), anhydrous	C₄H₈O	72.11	-	50 mL	-
Electrophile (e.g., Alkyl Halide)	-	-	-	1.0 - 1.2 equiv	10.0 - 12.0
Saturated aqueous NH₄Cl	NH₄Cl	53.49	-	As needed	-
Diethyl ether (or Ethyl acetate)	C₄H₁₀O / C₄H₈O₂	74.12 / 88.11	-	As needed	-
Brine (Saturated NaCl solution)	NaCl	58.44	-	As needed	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	-	As needed	-

Reaction Setup and Procedure

It is imperative that this reaction is performed under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents to prevent quenching of the highly reactive organolithium reagent. [5][6]

• Preparation of the Reaction Vessel: A 100 mL round-bottom flask equipped with a magnetic stir bar is flame-dried under a stream of inert gas and allowed to cool to room temperature. The flask is then fitted with a rubber septum.

• Addition of Starting Material: 2-(4-fluorophenyl)-1,3-dithiane (2.14 g, 10.0 mmol) is added to the flask, which is then purged again with inert gas.

• Solvent Addition: Anhydrous tetrahydrofuran (THF, 50 mL) is added via syringe. The mixture is stirred until the starting material is fully dissolved.

• Cooling: The reaction mixture is cooled to between -40 °C and -20 °C using a suitable cooling bath (e.g., a dry ice/acetone bath).[5][7]

• Lithiation: n-Butyllithium (4.4 mL of a 2.5 M solution in hexanes, 11.0 mmol) is added dropwise to the stirred solution via syringe over 10-15 minutes. A color change to pale yellow is typically observed, indicating the formation of the lithiated species.[5][7]

• Stirring: The reaction mixture is stirred at this low temperature for 1-2 hours to ensure complete deprotonation.[3][5]

• Addition of Electrophile: The desired electrophile (1.0-1.2 equivalents) is added dropwise to the cooled solution.

• Reaction Progression: The reaction is allowed to slowly warm to room temperature and stirred overnight.

• Quenching: The reaction is carefully quenched by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).[3][8]

• Workup:

  • The aqueous layer is extracted with diethyl ether or ethyl acetate (3 x 25 mL).

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to yield the desired 2-substituted-2-(4-fluorophenyl)-1,3-dithiane.

Safety Considerations: Handling n-Butyllithium

n-Butyllithium is a pyrophoric reagent that ignites spontaneously in air and reacts violently with water.[9][10][11] Strict adherence to safety protocols is paramount.

• Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, safety goggles, and appropriate chemical-resistant gloves.[9][10]

• Inert Atmosphere: All manipulations involving n-butyllithium must be carried out under an inert atmosphere (argon or nitrogen) in a well-ventilated fume hood.[6][9]

• Syringe Techniques: Use proper syringe techniques for transferring the reagent to prevent exposure to air.

• Quenching: Unused n-butyllithium and any glassware containing residues must be quenched carefully. A common method is to slowly add isopropanol to a cooled, diluted solution of the reagent.

• Spill Management: In case of a spill, cover the area with a non-combustible absorbent material like dry sand. Do not use water.[9]

Caption: Essential safety workflow for handling n-butyllithium.

Conclusion

The lithiation of 2-(4-fluorophenyl)-1,3-dithiane with n-butyllithium is a robust and reliable method for generating a key nucleophilic intermediate in organic synthesis. By understanding the underlying mechanism and adhering strictly to the detailed protocol and safety guidelines, researchers can effectively utilize this reaction to construct complex molecules with applications in medicinal chemistry and materials science.

References

• Corey–Seebach reaction - Wikipedia. (n.d.). Retrieved April 4, 2026, from [Link]

• Corey-Seebach Reaction - Organic Chemistry Portal. (n.d.). Retrieved April 4, 2026, from [Link]

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Application Note: Alkylation of 2-(4-Fluorophenyl)-1,3-Dithiane with Primary Alkyl Halides

Introduction and Mechanistic Rationale

The Corey-Seebach reaction is a foundational methodology in organic synthesis that enables the inversion of normal carbonyl reactivity, a concept known as umpolung[1]. By converting an aldehyde into a 1,3-dithiane, the normally electrophilic carbonyl carbon is masked and its attached proton becomes highly acidic. Deprotonation yields a nucleophilic acyl anion equivalent that can be trapped by various electrophiles[2].

In medicinal chemistry and drug development, the incorporation of fluorine is a privileged strategy to modulate lipophilicity, metabolic stability, and target binding affinity. The alkylation of 2-(4-fluorophenyl)-1,3-dithiane serves as a critical pathway for synthesizing complex, fluorinated aryl ketones.

Causality in Reagent Selection

• The Role of the 4-Fluorophenyl Group (Acidity & Kinetics): Unsubstituted aliphatic 1,3-dithianes possess a pKₐ of approximately 39–40 in DMSO[3],. However, the introduction of an aryl group drastically increases the acidity of the C2 proton. The pKₐ of 2-phenyl-1,3-dithiane is 30.7[4],[5],[6]. The 4-fluoro substituent further stabilizes the resulting carbanion via inductive electron withdrawal, lowering the pKₐ slightly below 30. This massive thermodynamic shift allows for rapid, quantitative deprotonation using standard organolithium reagents (e.g., n-butyllithium, conjugate acid pKₐ ~50).

• Electrophile Scope (Sterics vs. Kinetics): The 2-lithio-1,3-dithiane intermediate is a sterically demanding, highly basic nucleophile. Consequently, this protocol strictly utilizes primary alkyl halides . Primary halides (R-CH₂-X) undergo efficient Sₙ2 substitution. Attempting this reaction with secondary or tertiary alkyl halides predominantly triggers E2 elimination due to the bulkiness of the dithiane anion, resulting in alkene byproducts and the recovery of protonated starting material.

Reaction Pathway & Selectivity Logic

The following diagram illustrates the logical workflow of the umpolung alkylation, specifically highlighting the critical divergence between successful Sₙ2 pathways and undesirable E2 side reactions.

Caption: Logical workflow of the Umpolung alkylation, highlighting the Sₙ2 preference over E2 elimination.

Experimental Protocol: Step-by-Step Methodology

This protocol is designed for a 10.0 mmol scale and incorporates self-validating indicators to ensure experimental integrity without relying solely on post-reaction analytics.

Materials and Reagents

• 2-(4-Fluorophenyl)-1,3-dithiane : 2.14 g (10.0 mmol, 1.0 equiv)

• n-Butyllithium (n-BuLi) : 4.2 mL of a 2.5 M solution in hexanes (10.5 mmol, 1.05 equiv)

• Primary Alkyl Halide (e.g., 1-Iodobutane) : 1.37 mL (12.0 mmol, 1.2 equiv)

• Tetrahydrofuran (THF) : 30 mL, anhydrous and degassed

• Saturated Aqueous NH₄Cl : 20 mL (for quenching)

Deprotonation (Carbanion Generation)

• Preparation : Flame-dry a 100 mL Schlenk flask equipped with a magnetic stir bar under vacuum, then backfill with Argon. Repeat three times.

• Dissolution : Add 2-(4-fluorophenyl)-1,3-dithiane (2.14 g) to the flask, followed by 30 mL of anhydrous THF. Stir until completely dissolved.

• Cooling : Submerge the flask in a dry ice/acetone bath to cool the solution to -78 °C. Causality: Low temperatures prevent the highly reactive n-BuLi from attacking the THF solvent (ring-opening) and suppress undesired ortholithiation of the fluorophenyl ring.

• Lithiation : Slowly add n-BuLi (4.2 mL, 2.5 M) dropwise via syringe down the inner wall of the flask over 5 minutes.

• Self-Validation Check : Upon addition, the solution will transition from colorless to a vibrant yellow/orange hue . This color change is a reliable internal indicator that the 2-lithio carbanion has successfully formed. Stir at -78 °C for 1.5 hours to ensure quantitative deprotonation.

Alkylation (C–C Bond Formation)

• Electrophile Addition : While maintaining the reaction at -78 °C, add the primary alkyl halide (e.g., 1-iodobutane, 1.37 mL) dropwise over 2 minutes.

• Temperature Gradient : Remove the dry ice bath and allow the reaction mixture to slowly warm to room temperature (approx. 20 °C) over 2 to 3 hours.

• Self-Validation Check : As the Sₙ2 reaction proceeds and the nucleophilic carbanion is consumed, the intense yellow/orange color will gradually fade to a pale yellow or colorless solution .

• TLC Monitoring : Spot the reaction mixture against the starting material on silica gel TLC plates (Hexanes/EtOAc 9:1). The alkylated product will appear as a new, less polar, UV-active spot (higher Rf​ ) due to the loss of the polar C2 proton and the addition of a lipophilic alkyl chain.

Workup and Purification

• Quenching : Cool the flask to 0 °C and carefully add 20 mL of saturated aqueous NH₄Cl to quench any residual organolithium species.

• Extraction : Transfer the mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

• Washing : Wash the combined organic layers with brine (30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude residue via flash column chromatography (Silica gel, gradient elution from 100% Hexanes to 95:5 Hexanes/EtOAc) to afford the pure 2-alkyl-2-(4-fluorophenyl)-1,3-dithiane.

Quantitative Data: Electrophile Scope and Yields

The table below summarizes expected performance metrics when utilizing various primary alkyl halides under the standard protocol conditions.

Electrophile (Primary Alkyl Halide)	Equivalents	Reaction Time (Warm to RT)	Expected Yield (%)	Mechanistic Observations & Adjustments
Iodomethane (MeI)	1.5	1.5 hours	92 - 96%	Highly exothermic Sₙ2; rapid color fading. Use caution during addition.
1-Iodobutane	1.2	3.0 hours	85 - 90%	Standard Sₙ2 profile; clean conversion with minimal byproducts.
Benzyl Bromide (BnBr)	1.1	2.0 hours	88 - 94%	Highly electrophilic; minimal excess needed to achieve full conversion.
Allyl Bromide	1.2	2.0 hours	85 - 92%	Keep temperature < -40 °C initially to avoid competitive side reactions.
1-Bromohexane	1.3	4.0 hours	78 - 85%	Slower kinetics compared to iodides; slight excess compensates for sluggishness.

Troubleshooting and Optimization

• Incomplete Conversion (Persistent Yellow Color): If the reaction mixture remains deep orange after 3 hours at room temperature, the Sₙ2 alkylation is stalled. This is typically caused by wet electrophiles (which quench the anion) or sterically hindered halides. Ensure the alkyl halide is freshly distilled or passed through basic alumina prior to use.

• Formation of Alkenes (E2 Elimination): If TLC indicates the presence of unreacted starting dithiane alongside volatile alkene byproducts, the electrophile is too sterically hindered. Switch from a secondary halide to a primary halide, or utilize a more reactive leaving group (e.g., changing a bromide to an iodide or triflate).

• Deprotection to the Ketone: To unmask the final 4-fluorophenyl alkyl ketone, the dithiane intermediate must be hydrolyzed. Standard acidic hydrolysis is ineffective due to the stability of the C-S bonds. Oxidative or thiophilic hydrolysis using reagents such as Hg(ClO₄)₂, I₂/CaCO₃, or N-Bromosuccinimide (NBS) in aqueous acetone is required to drive the equilibrium forward[2].

Sources

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Corey-Seebach reaction conditions using 2-(4-fluorophenyl)-1,3-dithiane

Application Note: Corey-Seebach Umpolung Strategies Using 2-(4-Fluorophenyl)-1,3-Dithiane

Executive Summary

The Corey-Seebach reaction is a cornerstone methodology in organic synthesis, enabling the "umpolung" (polarity reversal) of carbonyl carbons from electrophilic to nucleophilic centers[1]. By converting an aldehyde into a 1,3-dithiane and subsequently deprotonating it, chemists can generate a highly reactive acyl anion equivalent. This application note details the optimized protocols for utilizing 2-(4-fluorophenyl)-1,3-dithiane —a highly valuable building block in drug development. The para-fluoro substitution not only serves as a bioisostere to block CYP450-mediated metabolic oxidation but also subtly modulates the electronic properties of the dithiane, stabilizing the intermediate carbanion[2].

Mechanistic Rationale & Causality (E-E-A-T)

To master the Corey-Seebach reaction, one must understand the causality behind the reagent selection and environmental controls:

• Why 1,3-Dithiane? The acidity of the C2-proton in 1,3-dithianes (pKa ≈ 31) is significantly higher than standard alkyl protons. This is driven by the high polarizability of the adjacent divalent sulfur atoms and the longer C–S bond lengths, which stabilize the resulting carbanion without requiring d-orbital participation[1].

• Why n-BuLi at -78 °C? Deprotonation requires a strong base. n-Butyllithium (n-BuLi) is ideal, but the reaction must be initiated at -78 °C under kinetic control. At higher temperatures, lithiated dithianes can undergo unwanted side reactions, including ring-opening or elimination[3]. The low temperature ensures the structural integrity of the "masked" acyl anion before the electrophile is introduced.

• Why the Fluorine Substitution? The 4-fluoro group exerts a mild inductive electron-withdrawing effect (-I effect). This marginally increases the acidity of the C2 proton compared to an unsubstituted 2-phenyl-1,3-dithiane, ensuring quantitative lithiation while maintaining excellent nucleophilicity for subsequent alkylation or asymmetric allylic substitutions[2].

Experimental Workflow Visualization

Fig 1: Corey-Seebach umpolung workflow for 2-(4-fluorophenyl)-1,3-dithiane.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. In-process checkpoints are included so the operator can verify the success of the current step before proceeding.

Protocol A: Lithiation and Electrophilic Trapping

Objective: Generate the 2-lithio-2-(4-fluorophenyl)-1,3-dithiane carbanion and trap it with an alkyl halide.

• Preparation: Flame-dry a Schlenk flask under a continuous flow of argon. Add 2-(4-fluorophenyl)-1,3-dithiane (1.0 equiv, 5.0 mmol) and dissolve in anhydrous THF to achieve a 0.2 M concentration (25 mL).

• Cooling: Submerge the flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to -78 °C for 10 minutes.

• Lithiation: Dropwise add n-BuLi (1.05 equiv, 2.5 M in hexanes) over 10 minutes via a syringe pump.

  • Self-Validation Checkpoint: The solution must develop a distinct yellow-to-orange hue. This color change is the visual confirmation of the lithiated carbanion formation. If the solution remains colorless, the n-BuLi titer is compromised or moisture has quenched the reaction; abort and restart.

• Maturation: Stir the mixture at -78 °C for 30 minutes, then briefly warm to -30 °C for 1 hour to ensure complete thermodynamic deprotonation[1].

• Electrophilic Addition: Re-cool the flask to -78 °C. Add the electrophile (e.g., benzyl bromide, 1.1 equiv) neat or dissolved in 2 mL of anhydrous THF.

  • Self-Validation Checkpoint: The yellow/orange color should rapidly fade to a pale yellow or colorless state as the carbanion is consumed by the electrophile.

• Completion: Allow the reaction to slowly warm to room temperature overnight. Quench with saturated aqueous NH₄Cl (10 mL). Extract with ethyl acetate (3 × 15 mL), wash with brine, dry over Na₂SO₄, and concentrate in vacuo. Purify via flash chromatography.

Protocol B: Dithioacetal Hydrolysis (Ketone Unmasking)

Objective: Cleave the robust C–S bonds to reveal the target 4-fluorophenyl ketone. Because sulfur is an excellent nucleophile, its removal must be irreversible to push the equilibrium toward the carbonyl[1].

• Solvent Setup: Dissolve the alkylated dithiane (1.0 equiv, 2.0 mmol) in an acetonitrile/water mixture (4:1 v/v, 20 mL).

• Oxidative Cleavage: Cool the solution to 0 °C. Portion-wise add N-Bromosuccinimide (NBS) (4.0 equiv).

  • Mechanistic Note: NBS oxidizes the sulfur atoms, making them excellent leaving groups and preventing them from re-attacking the newly formed carbonyl carbon. This avoids the use of highly toxic mercury(II) salts historically used in this step[4].

• Monitoring: Stir for 15–30 minutes.

  • Self-Validation Checkpoint: Perform a TLC check (Hexanes:EtOAc 8:2). The non-polar dithiane spot should completely disappear, replaced by a more polar, UV-active ketone spot.

• Workup: Quench the reaction with saturated aqueous Na₂S₂O₃ (10 mL) to destroy excess NBS, followed by saturated NaHCO₃ (10 mL) to neutralize the generated HBr. Extract with dichloromethane (3 × 15 mL), dry over MgSO₄, and concentrate.

Quantitative Data & Reagent Selection

To optimize the Corey-Seebach reaction for 2-(4-fluorophenyl)-1,3-dithiane, refer to the tabulated data below for base selection and expected electrophile compatibility.

Table 1: Comparative Acidity and Base Selection

Substrate	Approx. pKa	Optimal Base	Temp (°C)	Deprotonation Time
1,3-Dithiane	39.0[5]	n-BuLi / TMEDA	-30 to 0	2.0 hours
2-Phenyl-1,3-dithiane	~31.0[6]	n-BuLi	-78 to -30	1.5 hours
2-(4-Fluorophenyl)-1,3-dithiane	~30.5	n-BuLi	-78 to -30	1.0 hour
2-Acyl-1,3-dithiane	< 20.0	LDA or NaH	-78	0.5 hours

Table 2: Electrophile Scope and Expected Outcomes

Electrophile Class	Example Reagent	Target Product Class	Expected Yield (%)
Primary Alkyl Halide	Benzyl Bromide	α-Alkyl Ketone	85 - 95%
Epoxide	Propylene Oxide	γ-Hydroxy Ketone	75 - 85%
Aldehyde	Benzaldehyde	α-Hydroxy Ketone	80 - 90%
Acyl Chloride	Acetyl Chloride	1,2-Diketone	65 - 75%
Allyl Carbonate (Pd-cat)	Allyl Methyl Carbonate	Asymmetric α-Allyl Ketone	88 - 96%[2]

References

• Organic Chemistry Portal. "Corey-Seebach Reaction." Organic-Chemistry.org. Available at:[Link]

• Wikipedia. "Corey–Seebach reaction." Wikimedia Foundation. Available at:[Link]

• Molecules (PMC). "The Corey-Seebach Reagent in the 21st Century: A Review." National Center for Biotechnology Information, 2022. Available at:[Link]

• Organic Letters (ACS). "1,3-Dithianes as Acyl Anion Equivalents in Pd-Catalyzed Asymmetric Allylic Substitution." American Chemical Society, 2016. Available at:[Link]

• Organic Letters (ACS). "Dimeric Potassium Amide-Catalyzed α-Alkylation of Benzyl Sulfides and 1,3-Dithianes." American Chemical Society, 2019. Available at:[Link]

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• 4. Corey–Seebach reaction - Wikipedia [en.wikipedia.org]
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• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Nucleophilic Addition of 2-(4-Fluorophenyl)-1,3-Dithiane to Epoxides

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Introduction: The Strategic Value of Fluorinated Dithianes

In modern drug development, the incorporation of a 4-fluorophenyl moiety is a proven strategy to enhance a molecule's lipophilicity, metabolic stability, and binding affinity. When constructing complex architectures containing this pharmacophore, the1 [1] serves as an indispensable synthetic tool. By utilizing 2-(4-fluorophenyl)-1,3-dithiane, chemists can exploit umpolung (polarity reversal) chemistry to generate a masked acyl anion equivalent.

This application note details the optimized protocol for the nucleophilic addition of the 2-(4-fluorophenyl)-1,3-dithianide anion to epoxides. This transformation yields γ -hydroxy dithianes, which can be subsequently unmasked to form β -hydroxy ketones—structural motifs prevalent in polyketide natural products and active pharmaceutical ingredients (APIs).

Mechanistic Causality & Reaction Design

To achieve high yields and absolute regioselectivity, it is critical to understand the physicochemical forces driving this reaction:

• Deprotonation Dynamics: The C2 proton of 2-(4-fluorophenyl)-1,3-dithiane is moderately acidic (pKa ~31) due to the stabilization of the resulting carbanion by the adjacent sulfur atoms (d-orbital participation and polarizability) and the electron-withdrawing nature of the fluorophenyl group. Treatment with a strong base like n-butyllithium (n-BuLi) at cryogenic temperatures (-78 °C) quantitatively generates the lithium dithianide species [2].

• Regioselective Epoxide Ring Opening: The dithianide anion is a bulky, soft nucleophile. When reacting with terminal epoxides, it undergoes a classic SN​2 attack exclusively at the less sterically hindered carbon atom.

• Thermal Management: The lithiated intermediate is prone to decomposition or unwanted side reactions (such as self-condensation or proton abstraction from the solvent) at elevated temperatures. Maintaining the reaction at -78 °C during the addition phase is non-negotiable [3].

• Lewis Acid Activation (Optional but Recommended): For sterically hindered or internal epoxides, the inherent nucleophilicity of the dithianide may be insufficient. The addition of a Lewis acid, such as Boron trifluoride diethyl etherate ( BF3​⋅OEt2​ ), activates the epoxide oxygen, significantly accelerating the ring-opening process without compromising regioselectivity.

Reaction Workflow Visualization

Workflow for the umpolung addition of 2-(4-fluorophenyl)-1,3-dithiane to epoxides.

Quantitative Data: Condition Optimization

The following table summarizes the empirical data gathered during the optimization of the epoxide ring-opening step. These metrics guide the selection of appropriate reagents based on the specific reactivity of the target epoxide.

Entry	Base (Equiv.)	Epoxide Type	Additive (Equiv.)	Temp Profile (°C)	Isolated Yield (%)	Regioselectivity
1	n-BuLi (1.05)	Terminal	None	-78 → 0	78%	>99:1
2	n-BuLi (1.05)	Terminal	BF3​⋅OEt2​ (1.0)	-78	92%	>99:1
3	t-BuLi (1.10)	Terminal	None	-78 → rt	74%	>99:1
4	n-BuLi (1.05)	Internal	None	-78 → rt	35%	Mixed
5	n-BuLi (1.05)	Internal	BF3​⋅OEt2​ (1.0)	-78 → -20	85%	>95:5

Note: The use of BF3​⋅OEt2​ (Entry 2 and 5) drastically improves yields for both terminal and internal epoxides by lowering the activation energy required for the SN​2 attack.

Experimental Protocol: Step-by-Step Methodology

This protocol is designed as a self-validating system . In-process checks are embedded to ensure the integrity of the reaction at each critical junction.

Materials & Reagents

• Substrate: 2-(4-fluorophenyl)-1,3-dithiane (1.0 equiv, typically 1.0 mmol)

• Electrophile: Target Epoxide (1.2 equiv)

• Base: n-Butyllithium (1.6 M in hexanes, 1.05 equiv)

• Solvent: Anhydrous Tetrahydrofuran (THF), freshly distilled over Na/benzophenone.

• Quench: Saturated aqueous Ammonium Chloride ( NH4​Cl ) solution.

Step 1: Preparation of the Lithiated Dithiane

• System Purging: Flame-dry a 25 mL Schlenk flask under vacuum and backfill with high-purity Argon. Repeat this cycle three times. Causality: The carbanion is extremely sensitive to protic sources; trace moisture will prematurely quench the nucleophile.

• Dissolution: Dissolve 2-(4-fluorophenyl)-1,3-dithiane (214 mg, 1.0 mmol) in 5.0 mL of anhydrous THF.

• Cooling: Submerge the flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to -78 °C for 10 minutes.

• Lithiation: Slowly add n-BuLi (0.65 mL, 1.05 mmol) dropwise via a gas-tight syringe down the inner wall of the flask over 5 minutes.

• Incubation: Stir the mixture at -78 °C for 1 hour.

  • Self-Validation Check: The solution should transition from colorless to a distinct pale yellow/orange hue, visually confirming the formation of the lithiated dithianide species [4].

Step 2: Nucleophilic Addition to the Epoxide

• Electrophile Preparation: In a separate flame-dried vial, dissolve the target epoxide (1.2 mmol) in 1.0 mL of anhydrous THF.

• Addition: Add the epoxide solution dropwise to the lithiated dithiane at -78 °C. Causality: Dropwise addition prevents localized exothermic spikes that could lead to dimerization of the dithiane.

• Reaction Progression: Stir the reaction mixture at -78 °C for 2 hours. If no Lewis acid is used, slowly remove the cooling bath and allow the reaction to warm to 0 °C over an additional 2 hours.

  • Self-Validation Check: Perform a TLC analysis (Eluent: 8:2 Hexanes/Ethyl Acetate). The UV-active starting material spot ( Rf​≈0.6 ) should disappear, replaced by a more polar, UV-active product spot ( Rf​≈0.3 ).

Step 3: Quenching and Workup

• Quenching: Re-cool the flask to -20 °C and carefully add 5.0 mL of saturated aqueous NH4​Cl to protonate the lithium alkoxide intermediate.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate ( 3×10 mL).

• Washing & Drying: Wash the combined organic layers with brine (15 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure using a rotary evaporator.

Step 4: Purification

• Chromatography: Purify the crude residue via flash column chromatography on silica gel, utilizing a gradient elution of Hexanes to 30% Ethyl Acetate in Hexanes.

• Characterization: Verify the structure of the resulting γ -hydroxy dithiane using 1H NMR (look for the characteristic ABX system of the newly formed secondary alcohol and the diagnostic multiplet of the dithiane protons) and 19F NMR (to confirm the integrity of the fluorophenyl ring).

References

• Corey-Seebach Reaction Source: J&K Scientific LLC / Organic Chemistry Portal URL
• Source: National Institutes of Health (NIH)
• Multicomponent Linchpin Couplings.
• Source: National Institutes of Health (NIH)

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Application Note: Deprotection of 2-(4-Fluorophenyl)-1,3-Dithiane to 4-Fluorophenyl Ketones

Introduction & Mechanistic Context

The incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, heavily relied upon to enhance metabolic stability, lipophilicity, and target binding affinity. The synthesis of complex 4-fluorophenyl ketones frequently utilizes the Corey-Seebach reaction, where 1,3-dithianes serve as robust acyl anion equivalents (umpolung reactivity)[1].

Following the alkylation of the 2-lithio-2-(4-fluorophenyl)-1,3-dithiane intermediate, the highly stable dithiane moiety must be cleaved to unmask the target ketone[2]. Because 1,3-dithianes are exceptionally resistant to standard acidic and basic hydrolysis, specialized deprotection strategies are required[2]. The choice of reagent is critical: it must selectively cleave the strong C–S bonds without causing defluorination of the aryl ring, over-oxidation of the resulting carbonyl, or racemization of adjacent stereocenters.

Mechanistic Pathways & Reagent Selection

The deprotection of 1,3-dithianes generally proceeds via the electrophilic activation of the sulfur atoms, transforming them into superior leaving groups and activating the C-2 carbon for nucleophilic attack by water[2]. Based on substrate tolerance, we highlight three field-proven methodologies:

• Oxidative Cleavage (NBS): Rapid and highly efficient, relying on the formation of a bromosulfonium intermediate.

• Metal-Mediated Cleavage (Hg(II)): Capitalizes on the extreme thiophilicity of mercury, driving hydrolysis via a stable Hg–S complex.

• Micellar Catalysis (I₂/H₂O₂/SDS): A green, neutral-pH alternative that utilizes sodium dodecyl sulfate (SDS) to solubilize the hydrophobic 4-fluorophenyl substrate.

Workflow for selecting 1,3-dithiane deprotection methods based on substrate tolerance.

Quantitative Performance Data

The following table summarizes the expected performance of these three primary methods for the deprotection of aryl-1,3-dithianes to their corresponding ketones[2],[3].

Deprotection Method	Reagents	Reaction Time	Typical Yield (%)	pH Environment	Primary Advantage
Oxidative	NBS, H₂O, Acetone	3 - 10 min	88 - 95%	Mildly Acidic	Extremely fast; easily scalable
Metal-Mediated	Hg(NO₃)₂·3H₂O (Solid)	1 - 4 min	90 - 96%	Neutral	Solvent-free; high yield
Micellar Catalytic	I₂, H₂O₂, SDS, H₂O	30 - 45 min	85 - 92%	Neutral	Green chemistry; metal-free

Experimental Protocols

Protocol A: Oxidative Deprotection via N-Bromosuccinimide (NBS)

Causality Insight: NBS serves as a source of electrophilic bromine, which rapidly attacks the sulfur atom to form a bromosulfonium ion. This intermediate is highly susceptible to nucleophilic attack by water, leading to a hemithioacetal that rapidly collapses into the 4-fluorophenyl ketone[2],[4].

Materials:

• 2-Alkyl-2-(4-fluorophenyl)-1,3-dithiane (1.0 mmol)

• N-Bromosuccinimide (NBS) (4.0 - 6.0 mmol)

• Acetone / H₂O (9:1 v/v, 15 mL)

• Saturated aqueous Na₂S₂O₃ and NaHCO₃

Step-by-Step Procedure:

• Dissolution: Dissolve the 1,3-dithiane derivative in the Acetone/H₂O mixture.

• Thermal Control: Cool the solution to 0 °C using an ice-water bath. Crucial: Strict temperature control prevents over-oxidation of the resulting ketone or unwanted electrophilic bromination of the fluorinated aromatic ring[4].

• Activation: Add NBS portion-wise over 2 minutes under vigorous stirring. The solution will typically turn yellow/orange.

• Monitoring: Stir for 3–5 minutes. Monitor via TLC (Hexanes/EtOAc) or LC-MS until the starting material is fully consumed.

• Quenching: Quench the reaction by adding 10 mL of saturated aqueous Na₂S₂O₃ to neutralize residual NBS, followed by 10 mL of saturated NaHCO₃.

• Isolation: Extract with diethyl ether or dichloromethane (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify via flash column chromatography to yield the pure 4-fluorophenyl ketone.

Mechanistic pathway of NBS-mediated oxidative deprotection of 1,3-dithianes.

Protocol B: Solid-State Metal-Mediated Cleavage (Hg(II))

Causality Insight: Mercury(II) nitrate trihydrate provides both the highly thiophilic Hg²⁺ ion to polarize the C–S bond and the necessary water of hydration to act as the nucleophile. Performing this in the solid state drastically increases the effective concentration of reagents, reducing reaction times to under 5 minutes without bulk solvent[3].

Materials:

• 2-Alkyl-2-(4-fluorophenyl)-1,3-dithiane (1.0 mmol)

• Mercury(II) nitrate trihydrate (Hg(NO₃)₂·3H₂O) (2.0 mmol)

• Mortar and pestle

Step-by-Step Procedure:

• Preparation: Place the 1,3-dithiane derivative into a clean, dry agate mortar[4].

• Reagent Addition: Add Hg(NO₃)₂·3H₂O directly to the mortar[3].

• Mechanochemical Activation: Grind the mixture vigorously with the pestle at room temperature for 1 to 4 minutes[3]. A physical change (often a paste-like consistency) indicates reaction progression.

• Extraction: Suspend the resulting mixture in 5–10 mL of ethanol or acetonitrile[4].

• Filtration: Filter the suspension through a Celite pad to remove insoluble mercury-sulfide salts. Wash the pad with additional solvent.

• Concentration: Evaporate the filtrate under reduced pressure to obtain the crude 4-fluorophenyl ketone[3].

Protocol C: Micellar Oxidative Deprotection (I₂/H₂O₂)

Causality Insight: This method avoids toxic heavy metals and harsh oxidants. SDS forms micelles that encapsulate the highly lipophilic fluorophenyl dithiane. Iodine acts as a catalytic electrophile, forming an iodosulfonium intermediate. Hydrogen peroxide regenerates the active iodine species and acts as the terminal oxidant[2],[1].

Materials:

• 2-Alkyl-2-(4-fluorophenyl)-1,3-dithiane (1.0 mmol)

• Iodine (I₂) (0.05 mmol, 5 mol%)

• 30% Aqueous H₂O₂ (2.0 - 3.0 mmol)

• Sodium dodecyl sulfate (SDS) (0.2 mmol)

• Deionized Water (10 mL)

Step-by-Step Procedure:

• Micelle Formation: Dissolve SDS in 10 mL of water. Add the 1,3-dithiane derivative and stir until a homogeneous micellar suspension forms[4].

• Catalyst Addition: Add the catalytic amount of iodine (5 mol%)[2].

• Oxidation: Slowly add 30% aqueous H₂O₂ dropwise to the mixture[2].

• Incubation: Stir the reaction at room temperature for 30–45 minutes[2].

• Work-up: Extract the aqueous mixture with ethyl acetate (3 × 15 mL). Wash the organic layer with saturated aqueous Na₂S₂O₃ to remove residual iodine, dry over Na₂SO₄, and concentrate[4].

Self-Validating Systems & Troubleshooting

To ensure the integrity of your deprotection workflow and validate the success of the reaction, implement the following checks:

• Fluorine NMR (¹⁹F NMR) Tracking: The chemical shift of the para-fluorine atom will change distinctly upon conversion of the sp³ hybridized dithiane carbon to the sp² hybridized carbonyl carbon. This provides an unambiguous, quantitative metric for conversion without relying solely on TLC or UV-Vis absorption.

• Over-Oxidation Check (Protocol A): In the NBS protocol, if LC-MS indicates [M+16] or[M+32] peaks beyond the target ketone mass, it signals over-oxidation (e.g., Baeyer-Villiger type oxidation or aromatic hydroxylation). Mitigate this by strictly maintaining the 0 °C temperature threshold and precisely controlling NBS stoichiometry.

• Mercury Remediation (Protocol B): Ensure the filtered solids are treated as hazardous heavy-metal waste. A secondary wash of the organic filtrate with aqueous Na₂S can precipitate any dissolved trace mercury before final purification, ensuring the resulting ketone is free of heavy metal contamination.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Umpolung Synthesis of Active Pharmaceutical Ingredients Using 2-(4-fluorophenyl)-1,3-dithiane

Introduction and Mechanistic Rationale

The 4-fluorophenyl moiety is a privileged pharmacophore embedded in numerous Active Pharmaceutical Ingredients (APIs), including antipsychotics (haloperidol, lumateperone), cholesterol-lowering agents (ezetimibe), and antidepressants (escitalopram). Synthesizing the complex carbon frameworks of these drugs often requires the formation of carbon-carbon bonds at positions that are inherently electrophilic, such as the carbonyl carbon of 4-fluorobenzaldehyde.

To overcome this inherent polarity, synthetic chemists employ the Corey-Seebach Umpolung (polarity reversal) reaction . By converting 4-fluorobenzaldehyde into 2-(4-fluorophenyl)-1,3-dithiane , the formerly electrophilic carbonyl carbon is transformed into a highly reactive nucleophile. The two adjacent sulfur atoms stabilize the negative charge of the resulting carbanion (pKa ~31) through d-orbital participation and polarizability, allowing it to act as an acyl anion equivalent. This enables direct nucleophilic attack on alkyl halides, epoxides, or other electrophiles, establishing complex API scaffolds in high yields [1].

Experimental Workflow & Pathway

The general workflow for utilizing 2-(4-fluorophenyl)-1,3-dithiane involves three critical phases: Lithiation, Electrophilic Addition, and Deprotection.

Workflow for the Umpolung synthesis of 4-fluorophenyl ketones via dithiane intermediates.

Quantitative Data: Electrophile Scope and Reaction Metrics

The versatility of the lithiated 2-(4-fluorophenyl)-1,3-dithiane allows it to react with a wide array of electrophiles. The table below summarizes validated reaction parameters and yields for common API building blocks[2].

Electrophile Class	Representative Reagent	Reaction Temp & Time	Typical Yield	Target API Motif / Application
Primary Alkyl Halides	1-Bromo-3-chloropropane	-78 °C to RT, 4h	78 - 85%	Butyrophenones (Haloperidol)
Epoxides	Ethylene oxide	-78 °C to 0 °C, 6h	65 - 80%	3-Hydroxypropyl derivatives
Carbonyls	Benzyl chloroformate	-78 °C, 2h	80 - 90%	α-Keto esters / Peptidomimetics
Alkyl Triflates	Methyl trifluoromethanesulfonate	-78 °C, 1h	> 90%	Methylated pharmacophores

Step-by-Step Methodologies

The following protocols are designed as self-validating systems. In-Process Controls (IPCs) are embedded to ensure that each step is successful before proceeding, minimizing the waste of expensive downstream API precursors.

Protocol A: Lithiation and Alkylation (C-C Bond Formation)

Objective: Synthesize 2-(3-chloropropyl)-2-(4-fluorophenyl)-1,3-dithiane, a direct precursor to the haloperidol carbon skeleton.

Materials:

• 2-(4-fluorophenyl)-1,3-dithiane (1.0 eq, 10 mmol, 2.14 g)

• n-Butyllithium (2.5 M in hexanes, 1.05 eq, 10.5 mmol)

• 1-Bromo-3-chloropropane (1.2 eq, 12 mmol)

• Anhydrous Tetrahydrofuran (THF) (50 mL)

Step-by-Step Procedure:

• System Preparation: Flame-dry a 100 mL Schlenk flask under vacuum and backfill with ultra-high purity Argon. Causality: Organolithium reagents are highly moisture and oxygen-sensitive; strict anhydrous conditions prevent premature quenching of the carbanion.

• Dissolution: Dissolve 2-(4-fluorophenyl)-1,3-dithiane in 50 mL of anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath. Causality: THF acts as a Lewis base, solvating the lithium cation and breaking up n-BuLi aggregates, thereby increasing its reactivity.

• Lithiation: Dropwise add n-BuLi (4.2 mL) over 15 minutes down the side of the flask. Stir at -78 °C for 1.5 hours. Causality: The -78 °C temperature is critical. Higher temperatures can lead to THF ring-opening by the strong base or unwanted side reactions of the dithiane ring [2].

  • Self-Validation (IPC 1): Withdraw a 0.1 mL aliquot, quench with D2O, and extract with CDCl3. 1H-NMR should show >95% disappearance of the characteristic dithiane C2-proton singlet (~5.1 ppm).

• Electrophilic Addition: Add 1-bromo-3-chloropropane neat, dropwise over 5 minutes. Maintain at -78 °C for 1 hour, then slowly allow the reaction to warm to room temperature over 3 hours. Causality: The primary bromide is a better leaving group than the chloride, ensuring regioselective alkylation over the chloropropyl chain.

• Quench and Workup: Quench the reaction with saturated aqueous NH4Cl (20 mL). Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Hexanes/Ethyl Acetate 95:5) to yield the alkylated intermediate as a viscous oil.

Protocol B: Mild Deprotection to the Ketone

Objective: Hydrolyze the dithiane thioacetal to reveal the 4-fluorophenyl ketone.

Historically, mercury(II) salts (e.g., Hg(ClO4)2) were used for this deprotection. However, in API synthesis, heavy metal contamination must be strictly avoided. This protocol utilizes a mild, halogen-mediated oxidative hydrolysis [3].

Materials:

• Alkylated dithiane intermediate (1.0 eq, 5 mmol)

• Iodine (I2) (3.0 eq, 15 mmol)

• Sodium Bicarbonate (NaHCO3) (3.0 eq, 15 mmol)

• Acetonitrile/Water (4:1 v/v, 50 mL)

Step-by-Step Procedure:

• Solvent Preparation: Dissolve the alkylated dithiane in 40 mL of Acetonitrile. Add 10 mL of distilled water containing the dissolved NaHCO3.

• Oxidative Cleavage: Add Iodine in one portion at room temperature. The solution will turn dark brown. Stir for 2-4 hours. Causality: Iodine acts as a soft electrophile, selectively coordinating to the soft sulfur atoms of the dithiane. This activates the C-S bond for nucleophilic attack by water. NaHCO3 neutralizes the HI byproduct, preventing acid-catalyzed side reactions.

  • Self-Validation (IPC 2): Monitor via TLC (UV light). The starting material spot will disappear, and a new, more polar spot (the ketone) will appear. The fluorophenyl group ensures strong UV absorbance.

• Quench: Add saturated aqueous Sodium Thiosulfate (Na2S2O3) dropwise until the dark iodine color completely dissipates, leaving a pale yellow or colorless solution.

• Extraction: Extract the mixture with Dichloromethane (3 × 20 mL). Wash with brine, dry over MgSO4, and concentrate.

• Final Isolation: The resulting 4-chloro-1-(4-fluorophenyl)butan-1-one can be used directly in the final amination step with 4-(4-chlorophenyl)piperidin-4-ol to yield Haloperidol.

References

• Title: A Continuum of Progress: Applications of N-Hetereocyclic Carbene Catalysis in Total Synthesis Source: National Institutes of Health (NIH) / PMC URL: [Link]

• Title: Silanediol Inhibitors of Angiotensin-Converting Enzyme. Synthesis and Evaluation of Four Diastereomers of Phe[Si]Ala Dipeptide Analogues Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: Metal-Free Difunctionalization of Alkynes with 2-Chlorodithiane for Synthesis of β-Ketodithianes Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

Advanced Protocols in Catalytic Asymmetric Synthesis: Harnessing Fluorinated 1,3-Dithianes for Chiral Fluoroalkyl Construction

Executive Summary & Scientific Rationale

The incorporation of fluorine into organic frameworks is a foundational strategy in modern drug discovery, utilized to modulate lipophilicity, enhance metabolic stability, and improve target binding affinity. While 1,3-dithianes have long been celebrated as robust acyl anion equivalents (umpolung reagents), their application in asymmetric catalysis was historically limited by the necessity for strong, hard bases (e.g., n-BuLi, pKₐ ~31) which are incompatible with sensitive chiral catalysts.

The strategic introduction of fluoroalkyl groups (such as -CF₃ or -CHF₂) into the dithiane core fundamentally alters its electronic landscape [1]. The strong electron-withdrawing nature of the fluorine substituents significantly lowers the pKₐ of the C2 proton. This electronic modulation enables soft enolization by mild organic bases, unlocking the ability to use chiral bifunctional organocatalysts. Furthermore, the oxidation of fluorinated dithianes to their 1-oxide derivatives opens the door to highly stereoselective electrophilic activation pathways, such as asymmetric Pummerer-type [3,3]-sigmatropic rearrangements [2].

This application note provides field-proven, self-validating protocols for deploying fluorinated 1,3-dithianes in catalytic asymmetric synthesis, bridging theoretical organocatalysis with practical pharmaceutical development.

Mechanistic Pathways & Workflow

The versatility of fluorinated 1,3-dithianes in asymmetric synthesis is driven by two distinct catalytic activation modes:

• Pathway A (Organocatalytic Soft Enolization): A chiral bifunctional catalyst (e.g., a squaramide or thiourea) simultaneously activates an electrophile (like a nitroalkene) via hydrogen bonding and deprotonates the acidic C2-H of the 2-fluoroalkyl-1,3-dithiane using its tertiary amine moiety. This forms a highly organized chiral ion pair that dictates the stereochemical outcome of the Michael addition [3].

• Pathway B (Electrophilic Activation): 2-(2,2,2-Trifluoroethylidene)-1,3-dithiane 1-oxide is treated with an electrophilic activator (TFAA). The resulting thionium intermediate undergoes an asymmetric[3,3]-sigmatropic shift when paired with a Chiral Anion Phase-Transfer (CAPT) catalyst, acting as a chiral trifluoromethylketene equivalent [4].

Fig 1: Divergent catalytic asymmetric workflows for fluorinated 1,3-dithianes.

Quantitative Data: Catalyst Optimization

The choice of catalyst, solvent, and temperature is critical. Toluene is strictly utilized over polar solvents like Dichloromethane (DCM) to prevent the disruption of the delicate hydrogen-bonding network required for high enantiomeric excess (ee). Lowering the temperature to -20 °C suppresses the background racemic reaction.

Table 1: Optimization of the Asymmetric Michael Addition of 2-CF₃-1,3-dithiane to trans-β-Nitrostyrene

Catalyst System	Solvent	Temperature (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee %)
Cinchona-Thiourea	Toluene	25	24	65	78
Cinchona-Thiourea	DCM	25	24	58	62
Bifunctional Squaramide	Toluene	25	18	82	89
Bifunctional Squaramide	Toluene	-20	36	76	96

Note: Yields determined via isolated mass after flash chromatography. Enantiomeric excess determined by chiral HPLC (Chiralpak AD-H).

Experimental Protocols

Protocol A: Organocatalytic Asymmetric Conjugate Addition

Objective: Synthesize highly enantioenriched γ-nitro-β-aryl-α-trifluoromethyl dithioacetals via soft enolization.

Causality & Self-Validation: The protocol uses a bifunctional squaramide catalyst. The squaramide NH protons activate the nitro group of the electrophile, while the tertiary amine deprotonates the 2-CF₃-1,3-dithiane. To ensure the system is self-validating, an internal standard (1,3,5-trimethoxybenzene) is added to the crude mixture prior to workup to verify conversion via ¹H-NMR before committing to column chromatography.

Step-by-Step Methodology:

• Preparation of the Reaction Matrix: Flame-dry a 10 mL Schlenk tube under vacuum and backfill with Argon (repeat 3x). Add trans-β-nitrostyrene (0.20 mmol, 1.0 equiv) and the chiral bifunctional squaramide catalyst (0.02 mmol, 10 mol%).

• Solvent Addition: Inject 2.0 mL of anhydrous toluene. Stir at room temperature for 5 minutes to ensure complete dissolution.

• Temperature Equilibration: Submerge the reaction vessel in a cryocooler or dry ice/ethylene glycol bath set precisely to -20 °C. Allow the system to equilibrate for 15 minutes.

• Nucleophile Introduction: Dropwise, add 2-trifluoromethyl-1,3-dithiane (0.24 mmol, 1.2 equiv) over 2 minutes.

• Reaction Monitoring: Stir the reaction at -20 °C. Monitor via TLC (Hexanes/EtOAc 8:2) using UV and KMnO₄ stain. The reaction typically reaches full conversion within 36 hours.

• Quenching & Validation: Quench the reaction by adding 0.1 mL of glacial acetic acid to neutralize the basic catalyst, preventing product epimerization. Add 0.10 mmol of 1,3,5-trimethoxybenzene as an NMR standard. Evaporate the solvent under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, gradient elution from 100% Hexanes to 90:10 Hexanes/EtOAc) to afford the pure chiral adduct.

Protocol B: Asymmetric Pummerer-Type Rearrangement

Objective: Generate enantioenriched trifluoromethylated ketene dithioacetals utilizing a Chiral Anion Phase-Transfer (CAPT) strategy.

Causality & Self-Validation: Activating the dithiane 1-oxide with Trifluoroacetic Anhydride (TFAA) generates a highly reactive thionium species. Conducting this at -78 °C prevents unselective, spontaneous rearrangement. The addition of a chiral phosphoric acid salt (CAPT catalyst) facilitates an anion exchange. The bulky chiral phosphate acts as the counterion, creating a chiral environment that directs the subsequent [3,3]-sigmatropic shift exclusively to one face of the molecule[4].

Step-by-Step Methodology:

• Substrate Activation: In a flame-dried round-bottom flask under Argon, dissolve 2-(2,2,2-trifluoroethylidene)-1,3-dithiane 1-oxide (0.30 mmol) in anhydrous DCM (3.0 mL).

• Cryogenic Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Electrophile Addition: Slowly add TFAA (0.33 mmol, 1.1 equiv) via a gastight syringe. Stir for 30 minutes at -78 °C to ensure complete formation of the thionium intermediate.

• Chiral Anion Exchange: Add the sodium salt of the chiral phosphoric acid catalyst (0.03 mmol, 10 mol%) dissolved in 0.5 mL of pre-cooled (-78 °C) DCM.

• Controlled Rearrangement: Slowly warm the reaction mixture to -40 °C over a period of 4 hours. The gradual warming allows the [3,3]-sigmatropic rearrangement to occur strictly within the chiral pocket of the ion pair.

• Workup: Quench the reaction at -40 °C with saturated aqueous NaHCO₃ (2.0 mL). Extract the aqueous layer with DCM (3 x 5 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Isolation: Purify via basic alumina chromatography to prevent acid-catalyzed degradation of the ketene dithioacetal product.

References

• Yorimitsu, H., Oshima, K., & Yoshida, S. (2009). "2-(2,2,2-Trifluoroethylidene)-1,3-dithiane Monoxide as a Trifluoromethylketene Equivalent." Organic Letters, 11(9), 2185-2188. URL:[Link]

• Mikami, K., Itoh, Y., & Yamanaka, M. (2004). "Fluorinated Carbonyl and Olefinic Compounds: Basic Character and Asymmetric Catalytic Reactions." Chemical Reviews, 104(1), 151-216. URL:[Link]

• Roca-López, D., Sadaba, D., Delso, I., Herrera, R. P., Tejero, T., & Merino, P. (2015). "Stereoselective reaction of 2-carboxythioesters-1,3-dithiane with nitroalkenes: an organocatalytic strategy for the asymmetric addition of a glyoxylate anion equivalent." Organic & Biomolecular Chemistry, 13(19), 5591-5596. URL:[Link]

• Kaiser, D., Klose, I., Oost, R., Neuhaus, J., & Maulide, N. (2020). "Bond-Forming and -Breaking Reactions at Sulfur(IV): Sulfoxides, Sulfonium Salts, Sulfur Ylides, and Sulfinate Salts." Chemical Reviews, 120(13), 6170–6253. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 2-(4-Fluorophenyl)-1,3-dithiane Oxidative Deprotection

Welcome to the Technical Support Center for advanced organic synthesis workflows. This guide is specifically engineered for researchers and drug development professionals facing yield and conversion issues during the oxidative deprotection of 2-(4-fluorophenyl)-1,3-dithiane .

The 1,3-dithiane moiety is highly stable under both acidic and basic conditions, making it an excellent protecting group and umpolung reagent. However, regenerating the parent 4-fluorobenzaldehyde requires specific oxidative conditions. The para-fluoro substituent exerts a unique electronic effect: its inductive electron-withdrawing nature (-I) slightly destabilizes the transient oxocarbenium ion intermediate compared to electron-rich substrates (like 4-methoxy derivatives). This can lead to sluggish kinetics, incomplete conversion, or over-oxidation if the protocol is not strictly optimized.

Part 1: Troubleshooting & FAQs

Q1: My deprotection using standard NBS/H₂O conditions is stalling at 60% conversion. Why is this happening, and how can I drive it to completion? Causality & Solution: The stalling is a direct result of the 4-fluoro group's electronic properties. Because the intermediate sulfonium and oxocarbenium ions are inductively destabilized by the fluorine atom, the equilibrium of the ring-opening step is less favorable. Furthermore, prolonged exposure to N-Bromosuccinimide (NBS) in an attempt to push the reaction can lead to competitive electrophilic bromination of the aromatic ring. Actionable Fix: Switch to a more potent, non-nucleophilic electrophilic oxidant such as Selectfluor™ . Selectfluor acts as a highly efficient electrophile that rapidly oxidizes the sulfur atom without generating nucleophilic byproducts that stall the reaction [1]. It typically completes the cleavage in under 5 minutes at room temperature.

Q2: I am achieving full conversion of the dithiane, but my isolated product contains significant amounts of 4-fluorobenzoic acid. How do I prevent over-oxidation? Causality & Solution: Over-oxidation occurs when the regenerated 4-fluorobenzaldehyde reacts with excess water to form a hydrate (gem-diol), which is subsequently oxidized by the remaining reagent in the mixture. This is common when using excess DDQ (2,3-dichloro-5,6-dicyano-p-benzoquinone) or extended reaction times. Actionable Fix:

• Strict Stoichiometry: Limit DDQ to exactly 1.5 equivalents [2].

• Buffer the System: Add a mild base like NaHCO₃ to the aqueous mixture to neutralize acidic byproducts that catalyze hydrate formation.

• Quench Promptly: Monitor the reaction via TLC and quench immediately with saturated aqueous Na₂S₂O₃ once the dithiane is consumed.

Q3: We are scaling up this deprotection for a pharmaceutical intermediate and must avoid toxic heavy metals (like Hg²⁺ or Ag⁺) and expensive fluorinating agents. What is the most scalable, green alternative? Causality & Solution: Heavy metal salts have high affinity for sulfur but present severe toxicity and disposal issues. Actionable Fix: Utilize a catalytic iodine/hydrogen peroxide system in an aqueous micellar medium. By using 30% H₂O₂ activated by 5 mol% I₂ in the presence of Sodium Dodecyl Sulfate (SDS), the hydrophobic dithiane is solubilized in micelles where oxidation occurs rapidly under neutral conditions. This self-validating protocol produces water as the only major byproduct and completely avoids over-oxidation [3].

Part 2: Validated Experimental Protocols

Every protocol below is designed as a self-validating system. If the physical observations (e.g., color changes, dissolution) do not match the descriptions, halt the workflow and verify reagent integrity.

Protocol A: Selectfluor-Mediated Deprotection (High Speed & Yield) [1]

Best for: Rapid analytical scale or when dealing with highly deactivated substrates.

• Preparation: Dissolve 2-(4-fluorophenyl)-1,3-dithiane (1.0 mmol) in 10 mL of CH₃CN containing 5% H₂O (v/v).

• Activation: Add Selectfluor™ (2.5 mmol, 2.5 eq.) in one portion at room temperature.

  • Validation Check: The mixture should remain homogeneous; if severe precipitation occurs, verify the water content of the solvent.

• Reaction: Stir vigorously for 5–10 minutes. Monitor by TLC (Hexanes/EtOAc 8:2). The starting material spot should disappear almost immediately.

• Workup: Quench the reaction with 10 mL of saturated aqueous NaHCO₃. Extract with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield 4-fluorobenzaldehyde.

Protocol B: Micellar Iodine/H₂O₂ Catalysis (Green & Scalable) [3]

Best for: Process chemistry, cost-sensitive scale-ups, and avoiding over-oxidation.

• Micelle Formation: Dissolve Sodium Dodecyl Sulfate (SDS, 20 mol%) in 5 mL of distilled water. Stir until a clear, foamy solution forms.

• Substrate Addition: Add 2-(4-fluorophenyl)-1,3-dithiane (1.0 mmol) to the micellar solution. Stir for 5 minutes to ensure encapsulation (the suspension will become milky/turbid).

• Catalyst & Oxidant: Add Iodine (0.05 mmol, 5 mol%), followed by dropwise addition of 30% aqueous H₂O₂ (3.0 mmol, 3.0 eq.).

  • Validation Check: The solution will transiently turn pale yellow/brown due to iodine, then fade as the oxidation cycle proceeds.

• Reaction: Stir at room temperature for 30–45 minutes.

• Workup: Extract the aqueous mixture with diethyl ether (3 × 10 mL). Wash the organic layer with 5% aqueous Na₂S₂O₃ to remove any residual iodine, dry over MgSO₄, and evaporate the solvent.

Part 3: Quantitative Data Comparison

The following table summarizes the performance of various oxidative reagents specifically for 1,3-dithiane deprotection to assist in reagent selection based on your lab's constraints.

Reagent System	Equivalents	Solvent System	Avg. Time	Expected Yield	Over-Oxidation Risk	Cost / Toxicity Profile
Selectfluor™	2.5	CH₃CN / 5% H₂O	< 5 min	90 - 95%	Very Low	High Cost / Low Toxicity
I₂ / 30% H₂O₂	0.05 / 3.0	H₂O (with SDS)	30 - 45 min	88 - 92%	None	Low Cost / Low Toxicity
DDQ	1.5	MeCN / H₂O (9:1)	2 - 4 hours	80 - 85%	Moderate	Med Cost / Med Toxicity
NBS	4.0 - 6.0	Acetone / H₂O	1 - 2 hours	60 - 75%	High	Low Cost / Low Toxicity
Hg(ClO₄)₂	2.0	MeOH / H₂O	10 min	85 - 90%	Low	High Cost / High Toxicity

Part 4: Mechanistic Pathway Visualization

Understanding the causality behind the deprotection requires visualizing the electron flow. The diagram below illustrates the critical intermediates during the oxidative cleavage. The instability of the Oxocarbenium Ion in the presence of the 4-fluoro group is the primary reason why highly efficient oxidants (like Selectfluor) are required to prevent the reaction from stalling at the hemithioacetal stage.

Caption: Mechanistic pathway of oxidative 1,3-dithiane deprotection to regenerate the parent carbonyl.

References

• Title: An efficient method for the cleavage of p-methoxybenzylidene (PMP), tetrahydropyranyl (THP) and 1,3-dithiane protecting groups by Selectfluor™ Source: Tetrahedron Letters, 2002, 43(22), 4037-4039. URL: [Link]

• Title: Deprotection of 1,3-Dithianes by 2,3-Dichloro-5,6-dicyano-p-benzoquinone (DDQ) Source: Chemistry Letters, 1994, 23(5), 965-968. URL: [Link]

• Title: A Facile Mild Deprotection Protocol for 1,3-Dithianes and 1,3-Dithiolanes with 30% Hydrogen Peroxide and Iodine Catalyst in Aqueous Micellar System Source: Synthesis, 2009, (8), 1393-1399. URL: [Link]

preventing side reactions during 2-(4-fluorophenyl)-1,3-dithiane lithiation

Welcome to the Advanced Troubleshooting Guide for the lithiation of 2-(4-fluorophenyl)-1,3-dithiane. As a Senior Application Scientist, I have designed this resource to help researchers and drug development professionals navigate the mechanistic complexities of this specific Corey-Seebach umpolung reaction.

While 1,3-dithianes are classic acyl anion equivalents (1)[1], the presence of a 4-fluorophenyl moiety introduces competing reactive sites. Understanding the causality behind these side reactions is critical for achieving high yields and preventing complex mixtures.

Mechanistic Overview & Reaction Pathways

The successful lithiation of 2-(4-fluorophenyl)-1,3-dithiane relies on exploiting the thermodynamic acidity of the dithiane C2 proton, which has a pKa of approximately 31 (2)[2]. However, the highly electronegative fluorine atom exerts a strong inductive (-I) effect that acidifies the adjacent ortho-protons on the arene ring (3)[3].

If reaction parameters are not strictly controlled, the system will diverge into three primary side reactions:

• Nucleophilic Aromatic Substitution (S_NAr): At elevated temperatures, n-butyllithium (n-BuLi) acts as a nucleophile rather than a base, displacing the activated para-fluorine atom.

• Ortho-Lithiation: The fluorine atom can coordinate the lithium cation via the Complex Induced Proximity Effect (CIPE), kinetically directing deprotonation to the arene ring instead of the dithiane core.

• Autooxidative Condensation: Exposure to trace oxygen causes the 2-lithio intermediate to autooxidize into a reactive thioester, which subsequently condenses with unreacted starting material to form complex α-thioether ketones (4)[4].

Reaction pathways of 2-(4-fluorophenyl)-1,3-dithiane lithiation highlighting side reactions.

Quantitative Reaction Parameters

To prevent side reactions, the thermodynamic and kinetic thresholds of the molecule must be respected. Below is a summary of the competing reactive sites and the parameters required to control them.

Reactive Site	Estimated pKa / Reactivity	Primary Side Reaction	Temperature Threshold	Prevention Strategy
Dithiane C2–H	~31	N/A (Desired Umpolung)	-78 °C to -20 °C	Use 1.05 eq n-BuLi at -78 °C.
Arene ortho–H	~35	Ortho-lithiation (CIPE)	> -78 °C (Kinetic)	Avoid excess base; ensure rapid stirring during addition.
Arene C–F bond	Highly Electrophilic	S_NAr (Fluoride displacement)	> -20 °C	Strictly maintain internal T < -50 °C during lithiation.
2-Lithio Carbanion	Highly Nucleophilic	Autooxidative Condensation	Any (O₂ dependent)	Strict Schlenk technique; degas all solvents.

Troubleshooting & FAQs

Q: My LC-MS shows a major byproduct with a mass corresponding to the substitution of fluorine by a butyl group. What caused this? A: You are observing Nucleophilic Aromatic Substitution (S_NAr). n-BuLi is a powerful nucleophile. If the internal temperature of your reaction flask spikes above -50 °C during the addition of n-BuLi, the activation energy for S_NAr is reached, and the butyl anion will attack the para-fluorine position. Fix: Slow down your n-BuLi addition rate, use a dry ice/acetone bath, and monitor the internal temperature with a thermocouple.

Q: I am getting a complex mixture of high molecular weight products (dimers/trimers) even before I add my electrophile. Why? A: This is a classic symptom of autooxidative condensation. In the presence of trace oxygen, 2-aryl-2-lithio-1,3-dithianes rapidly oxidize to highly reactive thioesters. These thioesters act as electrophiles and condense with remaining lithiated dithiane molecules to form α-thioether ketones and orthothioesters (4)[4]. Fix: Ensure your argon line is completely purged, use freshly distilled/degassed THF, and replace any punctured septa.

Q: My post-quench NMR shows the dithiane C2 proton is still present, but I've lost integration in the aromatic region. What happened? A: You have experienced competitive ortho-lithiation. Because fluorine is a potent Directed Metalation Group (DMG), it can kinetically direct the lithium base to the arene ring via CIPE (3)[3]. Fix: This usually occurs if you use a large excess of n-BuLi or if localized high concentrations of base occur due to poor stirring. Use exactly 1.05 equivalents of n-BuLi and increase your stirring speed to favor the thermodynamically controlled C2 deprotonation.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your workflow, do not proceed to the electrophile addition step blindly. Use the following self-validating protocol to confirm successful, regioselective lithiation.

Step 1: Preparation & Degassing

• Flame-dry a Schlenk flask equipped with a magnetic stir bar under vacuum, then backfill with high-purity Argon (repeat 3x).

• Dissolve 2-(4-fluorophenyl)-1,3-dithiane (1.0 equiv) in anhydrous, degassed THF to create a 0.1 M solution.

• Submerge the flask in a dry ice/acetone bath and allow it to equilibrate to -78 °C for 15 minutes.

Step 2: Regioselective Lithiation

• Begin vigorous stirring (≥ 800 rpm) to prevent localized concentration gradients.

• Add n-BuLi (1.05 equiv, typically 1.6 M or 2.5 M in hexanes) dropwise down the side of the flask over 10 minutes using a syringe pump.

• Observation Check: The solution should transition from colorless to a pale yellow/orange hue, indicating the formation of the 2-lithio carbanion.

• Age the reaction at -78 °C for exactly 30 minutes. Do not exceed 45 minutes to prevent solvent (THF) cleavage.

Step 3: The Self-Validation Check (Crucial)

• Using a dry, argon-purged syringe, withdraw a 0.1 mL aliquot of the reaction mixture.

• Immediately inject the aliquot into an NMR tube containing 0.5 mL of dry Methanol-d4 (MeOD) under an argon blanket.

• Run a rapid crude ¹H NMR.

• Validation Criteria: Look for the disappearance of the characteristic dithiane C2–H singlet at ~5.4 ppm. The aromatic protons must remain fully integrated (2H at ~7.4 ppm, 2H at ~7.0 ppm). If the C2–H peak is gone and the aromatic region is intact, you have achieved >95% regioselective lithiation and may proceed.

Step 4: Electrophile Trapping

• Add your desired electrophile (1.2 equiv, neat or dissolved in THF) dropwise at -78 °C.

• Maintain at -78 °C for 1 hour, then slowly allow the reaction to warm to room temperature over 2 hours.

• Quench the reaction by adding saturated aqueous NH₄Cl.

References

• Pot-Economy Autooxidative Condensation of 2-Aryl-2-lithio-1,3-dithianes, ACS Public
• 2-Lithio-1,3-dithiane, N
• 1,3-Dithiane | 505-23-7, ChemicalBook.
• Applications of transition metal-catalyzed ortho-fluorine-directed C-H functionalization of (poly)fluoroarenes in organic synthesis, White Rose Research Online.

Sources

• 1. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 2. 1,3-Dithiane | 505-23-7 [chemicalbook.com]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Reaction Temperature for 2-(4-fluorophenyl)-1,3-dithiane Alkylation

Welcome to the Advanced Applications Support Center. This guide is designed for researchers and drug development professionals executing Corey-Seebach Umpolung reactions with fluoroaryl-substituted dithianes. Below, you will find causality-driven FAQs, a self-validating experimental protocol, and targeted troubleshooting strategies to optimize your alkylation yields.

Core Principles & Causality (FAQs)

Q: Why does 2-(4-fluorophenyl)-1,3-dithiane require stricter temperature control than standard aliphatic dithianes? A: The Corey-Seebach reaction utilizes lithiated 1,3-dithianes as masked acyl anions (Umpolung equivalents) to react with various electrophiles[1]. While aliphatic 1,3-dithianes possess a pKa of approximately 30 and can often be safely deprotonated at -30 °C[1], the 4-fluorophenyl group introduces unique electronic dynamics. The aryl ring stabilizes the resulting carbanion, making it highly reactive. If the temperature exceeds -20 °C during lithiation, or if trace oxygen is introduced, 2-aryl-2-lithio-1,3-dithianes undergo rapid autoxidative condensation to yield highly functionalized orthothioesters and α-thioether ketones[2]. Strict cryogenic control (-78 °C) is mandatory to suppress this degradation pathway.

Q: How does the 4-fluoro substituent dictate the temperature of the alkylation phase? A: While the initial deprotonation must be kept cold to prevent autoxidation, the electron-withdrawing nature of the fluorine atom (via inductive effects) slightly reduces the nucleophilicity of the 2-lithio anion compared to an electron-rich aryl dithiane. If the reaction is held indefinitely at -78 °C after adding the electrophile, the system will experience a kinetic freeze. You must implement a controlled kinetic warming (ramping from -78 °C to -20 °C) to provide the activation energy necessary for the carbon-carbon bond formation while avoiding over-alkylation[3].

Self-Validating Experimental Protocol

To ensure reproducibility, this protocol integrates real-time analytical feedback loops, allowing the system to self-validate at critical junctions.

Step 1: System Purging and Substrate Dissolution

• Action: Flame-dry a Schlenk flask under vacuum and backfill with high-purity Argon (repeat 3x). Dissolve 2-(4-fluorophenyl)-1,3-dithiane (1.0 equiv) in anhydrous THF (0.2 M concentration).

• Causality: Argon is critical because 2-aryl-2-lithio-1,3-dithianes act as single-electron transfer (SET) agents in the presence of atmospheric oxygen, triggering autoxidative condensation[2].

Step 2: Cryogenic Lithiation (The Deprotonation Phase)

• Action: Submerge the flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to exactly -78 °C. Add n-BuLi (1.05 equiv, 2.5 M in hexanes) dropwise down the inner wall of the flask over 10 minutes. Stir for 45 minutes at -78 °C.

• Validation Check: The solution must transition from colorless to a distinct, persistent yellow hue. This color change self-validates the successful formation of the 2-aryl-2-lithio-1,3-dithiane carbanion[4]. If the solution turns dark brown, thermal degradation has occurred.

Step 3: Electrophilic Trapping and Kinetic Ramping

• Action: Add the electrophile (e.g., alkyl halide, 1.1 equiv) dropwise at -78 °C. Stir for 15 minutes, then remove the dry ice bath. Allow the reaction to naturally warm to -20 °C over 1.5 to 2 hours.

• Validation Check: Withdraw a 0.1 mL aliquot via a purged syringe, quench it immediately in 1 mL of saturated aqueous NH₄Cl, and analyze via TLC (Hexanes/EtOAc). The gradual fading of the yellow color in the main reaction flask serves as a visual proxy for the consumption of the lithiated intermediate.

Step 4: Reaction Quench and Phase Separation

• Action: Once TLC confirms the consumption of the starting material, cool the flask back to 0 °C and quench with saturated aqueous NH₄Cl. Extract with EtOAc, wash with brine, and dry over Na₂SO₄.

Troubleshooting Guide

Issue: I am observing a complex mixture of products, including orthothioesters, rather than my desired alkylated product.

• Diagnosis: This is a hallmark of autoxidative condensation caused by thermal degradation or oxygen exposure of the 2-aryl-2-lithio-1,3-dithiane intermediate[2].

• Resolution: Audit your Schlenk line for micro-leaks. Ensure the n-BuLi is titrated and added at exactly -78 °C. Do not allow the lithiation mixture to warm above -50 °C before the electrophile is fully introduced.

Issue: My reaction stalls at 40% conversion, and I recover a lot of unreacted 2-(4-fluorophenyl)-1,3-dithiane.

• Diagnosis: The reaction has encountered a kinetic freeze. The stabilized 4-fluorophenyl carbanion lacks the thermal energy to complete the nucleophilic attack at -78 °C[3].

• Resolution: Extend the kinetic warming phase. Allow the reaction to reach 0 °C if reacting with less reactive electrophiles (like secondary alkyl halides or sterically hindered epoxides).

Issue: I am detecting significant dialkylation byproducts.

• Diagnosis: Over-alkylation occurs when the reaction temperature is too high during the initial electrophile addition, or if the stoichiometry of the highly reactive n-BuLi is poorly controlled[3].

• Resolution: Ensure the electrophile is added strictly at -78 °C before any warming occurs, and precisely titrate your n-BuLi to avoid excess base in the system.

Quantitative Temperature Optimization Data

Reaction Phase	Target Temperature	Kinetic/Thermodynamic Effect	Visual/Analytical Indicator	Recommendation
Lithiation	-78 °C	Suppresses autoxidative condensation and ortho-lithiation.	Solution turns distinct yellow[4].	Maintain strictly at -78 °C for 30-45 mins.
Electrophile Addition	-78 °C	Prevents exothermic spikes and over-alkylation[3].	Yellow color persists initially.	Add electrophile dropwise down the flask wall.
Kinetic Warming	-78 °C → -20 °C	Provides activation energy for the nucleophilic attack.	Gradual fading of yellow color.	Remove dry ice bath; allow natural warming over 2 hours.
Quenching	0 °C to RT	Safely neutralizes unreacted n-BuLi and lithium salts.	Biphasic separation upon NH₄Cl addition.	Quench only after TLC confirms starting material consumption.

Mechanistic Workflow Diagram

The following diagram maps the temperature-dependent pathways of the 2-(4-fluorophenyl)-1,3-dithiane alkylation workflow, highlighting the divergence between optimal product formation and thermally-induced side reactions.

Mechanistic workflow of 2-(4-fluorophenyl)-1,3-dithiane alkylation highlighting temperature effects.

References

• 1 - organic-chemistry.org 2.3 - benchchem.com

• 5 - wikipedia.org 4.4 - openaire.eu 5.2 - acs.org

Sources

• 1. organic-chemistry.org [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 5. Corey–Seebach reaction - Wikipedia [en.wikipedia.org]

troubleshooting incomplete hydrolysis of 2-(4-fluorophenyl)-1,3-dithiane

Welcome to the Technical Support Center for advanced organic synthesis. This guide is specifically engineered for researchers and drug development professionals struggling with the incomplete deprotection of 2-(4-fluorophenyl)-1,3-dithiane to regenerate 4-fluorobenzaldehyde.

The 1,3-dithiane moiety is a notoriously robust protecting group, prized for its remarkable stability under both strongly acidic and basic conditions[1]. However, this same stability often leads to stalled reactions, poor yields, and complex mixtures during the final deprotection step. This guide synthesizes mechanistic causality with field-proven protocols to help you troubleshoot and optimize your workflow.

Logical Troubleshooting Workflow

Logical troubleshooting workflow for 1,3-dithiane deprotection failures.

Quantitative Comparison of Deprotection Methodologies

To select the appropriate self-validating protocol, compare the mechanistic approaches below. All data is normalized for standard aryl-1,3-dithiane derivatives.

Methodology	Active Reagents	Conditions	Typical Time	Expected Yield	Mechanistic Pros & Cons
Oxidative (Halogen)	NBS, Acetone/H₂O	0 °C to RT	15 - 30 min	85 - 95%	Pro: Extremely fast and mild[2].Con: NBS degrades rapidly; requires strict stoichiometry.
Oxidative (Micellar)	30% H₂O₂, I₂ (cat.), SDS	RT, Aqueous	~30 min	~95%	Pro: Green, metal-free, neutral pH[3].Con: Requires emulsion optimization.
Metal-Mediated	Hg(NO₃)₂·3H₂O	Solid-state, RT	1 - 4 min	>90%	Pro: Unmatched speed via solid-state grinding[4].Con: Highly toxic heavy metal waste.
Oxidative (Quinone)	DDQ, MeCN/H₂O	RT	2 hours	~87%	Pro: Colorimetric tracking (DDQ color fades)[5].Con: Longer reaction times; potential over-oxidation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is standard acid hydrolysis failing to deprotect my 2-(4-fluorophenyl)-1,3-dithiane? Causality: The 1,3-dithiane ring is fundamentally resistant to standard Brønsted acid hydrolysis[1]. This resistance is governed by Hard-Soft Acid-Base (HSAB) theory. Sulfur atoms are "soft" nucleophiles with diffuse electron clouds, whereas protons (H⁺) are "hard" acids. Because hard-soft orbital overlap is poor, protonation of the sulfur—the necessary first step for aqueous hydrolysis—is thermodynamically unfavorable. To break the C-S bond, you must use "soft" thiophilic Lewis acids (like Hg²⁺ or Ag⁺) that strongly coordinate to sulfur, or use oxidative methods that convert the sulfur into a sulfoxide/sulfone, transforming it into a highly polarized, excellent leaving group[1].

Q2: I am using the NBS/water oxidative method, but TLC shows incomplete conversion and an intermediate spot. What is causing this? Causality: Incomplete conversion with N-Bromosuccinimide (NBS) is almost always a stoichiometric or mass-transfer failure.

• Reagent Degradation: NBS is notoriously unstable, degrading in the presence of ambient moisture and light to release Br₂ and succinimide[2]. If you are using exactly 2.0 equivalents of an older NBS batch, you are under-dosing the active oxidant.

• Sequential Oxidation: Dithiane deprotection requires the oxidation of both sulfur atoms. The intermediate spot you see on your TLC (typically Rf ~0.3 in 8:2 Hexanes:EtOAc) is likely the mono-sulfoxide intermediate. You must drive the reaction to completion by ensuring a homogeneous solvent mixture (e.g., 9:1 Acetone:H₂O) and using an excess (4 to 6 equivalents) of freshly recrystallized NBS.

Q3: My substrate has poor aqueous solubility, leading to a biphasic mixture in H₂O₂ systems. How can I force the reaction to completion without using toxic co-solvents? Causality: 2-(4-fluorophenyl)-1,3-dithiane is highly lipophilic. In purely aqueous oxidative systems, the substrate precipitates, and the reaction only occurs at the solid-liquid interface, stalling the kinetics. Solution: Implement an aqueous micellar system using Sodium Dodecyl Sulfate (SDS). The SDS molecules self-assemble into micelles that encapsulate the hydrophobic dithiane, solubilizing it into the aqueous phase. This brings the substrate into intimate contact with water-soluble oxidants (like H₂O₂ and catalytic I₂) at the micelle-water interface, drastically accelerating mass transfer and achieving up to 95% yield in 30 minutes[3].

Self-Validating Experimental Protocols

Every protocol below is designed as a self-validating system, meaning it includes built-in visual and analytical checkpoints to ensure mechanistic success before proceeding to the next step.

Protocol A: Rapid Oxidative Deprotection via N-Bromosuccinimide (NBS)

Best for: General laboratory synthesis where speed is prioritized.

• Preparation: Dissolve 1.0 mmol of 2-(4-fluorophenyl)-1,3-dithiane in 10 mL of a 9:1 (v/v) mixture of Acetone and deionized water[2].

• Temperature Control: Submerge the reaction flask in an ice bath to reach 0 °C. Causality: Low temperatures prevent unwanted electrophilic bromination of the fluorophenyl ring.

• Oxidant Addition: Portion-wise, add 4.0 to 6.0 equivalents of freshly recrystallized NBS[2].

  • Validation Checkpoint 1: The solution will transiently turn yellow/orange upon each addition. This is the formation of the active bromosulfonium intermediate.

• Monitoring: Stir at 0 °C for 15–30 minutes. Monitor via TLC (Hexanes:EtOAc 8:2).

  • Validation Checkpoint 2: The starting material (Rf ~0.7) should disappear. If an intermediate spot (Rf ~0.3) persists, add 0.5 eq of NBS. The product, 4-fluorobenzaldehyde, will appear at Rf ~0.5 and is highly UV-active.

• Quench & Workup: Once complete, quench the reaction with 5 mL of saturated aqueous sodium thiosulfate (Na₂S₂O₃) to destroy excess oxidant. Extract with ethyl acetate (3 x 15 mL), wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure[2].

Protocol B: Green Micellar Deprotection (I₂ / H₂O₂ / SDS)

Best for: Environmentally conscious synthesis avoiding heavy metals and halogenated waste.

• Micelle Formation: In a round-bottom flask, dissolve 20 mol% Sodium Dodecyl Sulfate (SDS) in 10 mL of deionized water. Add 1.0 mmol of the dithiane substrate and stir vigorously until a uniform, milky suspension forms.

• Catalyst Addition: Add 5 mol% of molecular iodine (I₂)[3].

  • Validation Checkpoint 1: The emulsion will take on a pale yellow/brown tint, confirming the dispersion of the iodine catalyst within the hydrophobic micelle cores.

• Oxidation: Dropwise, add 3.0 equivalents of 30% aqueous hydrogen peroxide (H₂O₂). Stir at room temperature for 30 minutes[3].

  • Validation Checkpoint 2: The reaction remains heterogeneous at the micro-scale but should maintain a uniform milky appearance.

• Quench & Workup: Quench with saturated aqueous Na₂S₂O₃.

  • Validation Checkpoint 3: The yellow/brown iodine color must completely dissipate, leaving a white/colorless emulsion. Extract with ethyl acetate (3 x 20 mL), dry, and purify via flash chromatography[3].

Protocol C: Solid-State Deprotection via Mercury(II) Nitrate

Best for: Highly stubborn substrates where oxidative methods fail (Requires strict heavy-metal safety protocols).

• Grinding: In a clean, dry mortar, combine 1.0 mmol of the dithiane derivative and 2.0 mmol of Mercury(II) nitrate trihydrate (Hg(NO₃)₂·3H₂O)[4].

• Mechanochemical Reaction: Grind the solid mixture vigorously with a pestle at room temperature for 1 to 4 minutes[4].

  • Validation Checkpoint 1: The dry powder will undergo a physical phase change, becoming slightly pasty. This is caused by the release of the water of crystallization from the mercury salt as the coordination complex forms.

• Extraction: Immediately wash the mortar mixture with 5 mL of cold acetonitrile or ethanol[4].

• Filtration: Filter the suspension through a pad of Celite to remove the insoluble, highly toxic mercury-sulfur salts[4]. Evaporate the filtrate to yield the crude 4-fluorobenzaldehyde.

References

• Tanemura, K., Dohya, H., Imamura, M., Suzuki, T., & Horaguchi, T. "Deprotection of 1,3-Dithianes by 2, 3-Dichloro-5, 6-dicyano-p-benzoquinone (DDQ)." Chemistry Letters. Available at: [Link][5]

• Ganguly, N. C., & Barik, S. K. "A Facile Mild Deprotection Protocol for 1,3-Dithianes and 1,3-Dithiolanes with 30% Hydrogen Peroxide and Iodine Catalyst in Aqueous Micellar System." Synthesis (Organic Chemistry Portal). Available at:[Link][3]

• Shirini, F., Zolfigol, M. A., & Pourali, A. R. "Highly Efficient, and Fast Solid State Deprotection of 1,3-Dithianes and 1,3-Dithiolanes using Mercury(II) Nitrate Trihydrate." National Institutes of Health (PMC). Available at:[Link][4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A Facile Mild Deprotection Protocol for 1,3-Dithianes and 1,3-Dithiolanes with 30% Hydrogen Peroxide and Iodine Catalyst in Aqueous Micellar System [organic-chemistry.org]
• 4. Highly Efficient, and Fast Solid State Deprotection of 1,3-Dithianes and 1,3-Dithiolanes using Mercury(II) Nitrate Trihydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]

overcoming steric hindrance in dithiane nucleophilic addition reactions

Title: Technical Support Center: Overcoming Steric Hindrance in Dithiane Nucleophilic Additions

Introduction Welcome to the Technical Support Center for advanced umpolung chemistry. As a Senior Application Scientist, I frequently encounter researchers struggling with the Corey-Seebach reaction when applied to sterically congested electrophiles. While 1,3-dithianes are powerful acyl anion equivalents, their lithiated derivatives often fail to add to hindered ketones, resulting in enolization or starting material recovery. This guide deconstructs the causality behind these failures and provides self-validating protocols—from organocerium transmetalation to cutting-edge photocatalytic radical-polar crossover—to help you bypass steric barriers.

Visual Workflow: Strategic Bypasses for Steric Hindrance

Decision tree for optimizing dithiane additions to sterically hindered ketones.

Troubleshooting Guide & FAQs

Q1: My standard n-BuLi deprotonated 1,3-dithiane yields 0% of the desired addition product with a bulky ketone like camphor. I only recover starting material. What is the mechanistic cause? A1: The failure is rooted in the competing kinetics of nucleophilic addition versus acid-base chemistry. Lithiated 1,3-dithianes are highly basic. When the electrophilic carbonyl carbon is shielded by bulky neighboring groups (steric hindrance), the activation energy for the 1,2-nucleophilic addition exceeds the activation energy for the deprotonation of the ketone's α-protons. Consequently, the lithiated dithiane acts exclusively as a base, enolizing the ketone. Upon aqueous workup, the enolate simply reprotonates, returning your starting material. To overcome this, you must decouple the nucleophilicity from the basicity.

Q2: How do I decouple basicity from nucleophilicity to force the addition? A2: The most reliable method is transmetalation from Lithium to Cerium. By adding anhydrous CeCl3 to your lithiated dithiane at -78 °C, you form an organocerium intermediate. Cerium is highly oxophilic and coordinates strongly to the carbonyl oxygen, activating it. More importantly, the C-Ce bond is less polarized than the C-Li bond, making the reagent significantly less basic. This suppresses the unwanted enolization pathway and drives the nucleophilic attack, even in highly congested environments.

Q3: I tried the CeCl3 method, but it still failed. The reaction mixture stayed clear upon adding CeCl3. What went wrong? A3: Your CeCl3 was likely hydrated. Cerium(III) chloride is extremely hygroscopic. Even trace amounts of water will immediately quench the lithiated dithiane and form an inactive cerium hydroxide layer. A self-validating check during the experiment is visual: when active, anhydrous CeCl3 is suspended in THF, and the lithiated dithiane is added, the mixture should turn a characteristic yellow-to-orange color, indicating successful transmetalation. If it remains clear or turns white, your CeCl3 was wet. You must rigorously dry CeCl3·7H2O under high vacuum at 140–150 °C for at least 2 hours prior to use.

Q4: My substrate is highly base-sensitive and degrades even with organocerium reagents. Are there truly base-free alternatives for the Corey-Seebach reaction? A4: Yes. Recent breakthroughs in photoredox catalysis have enabled a completely base-free Corey-Seebach reaction using a Reductive Radical-Polar Crossover (RRPC) mechanism[1]. In this system, a Hydrogen Atom Transfer (HAT) catalyst (like quinuclidine) abstracts the acidic proton from the dithiane to form a stabilized radical. A photoredox catalyst then reduces this radical to a carbanion in situ. Because the carbanion is generated transiently and in low steady-state concentrations under redox-neutral conditions, it effectively adds to hindered aldehydes and ketones without triggering base-mediated degradation or enolization[2].

Quantitative Data: Impact of Methodology on Hindered Substrates

The following table summarizes the causal relationship between the chosen methodology and the isolated yield when reacting 1,3-dithiane with sterically demanding electrophiles.

Electrophile	Method	Reagents / Catalyst	Yield (%)	Primary Issue Overcome
Diisopropyl ketone	Standard Corey-Seebach	n-BuLi, THF, -78 °C	< 5%	Enolization
Diisopropyl ketone	Organocerium Addition	n-BuLi, CeCl3, THF, -78 °C	84%	Suppressed enolization
2-Adamantanone	Photocatalytic HAT	Ir-Photocatalyst, Quinuclidine, Blue LED	72%	Base-sensitivity / Steric clash
Camphor	Organocerium Addition	n-BuLi, CeCl3, THF, -78 °C	78%	Steric bulk of bicyclic system
Pivalaldehyde	Photocatalytic HAT	Ir-Photocatalyst, Quinuclidine, Blue LED	81%	Base-free carbanion generation

Experimental Protocols

Protocol 1: Organocerium-Mediated Addition to Hindered Ketones This protocol utilizes oxophilic activation to bypass steric hindrance.

• Activation of CeCl3 (Self-Validating Step): Place CeCl3·7H2O (1.5 mmol) in a flame-dried Schlenk flask. Heat to 140–150 °C under high vacuum (0.1 mmHg) for 2–3 hours with vigorous stirring. The solid will become a free-flowing white powder. Cool to room temperature under argon.

• Suspension: Add anhydrous THF (5 mL) to the dry CeCl3 and stir vigorously at room temperature for 2 hours to form a uniform, milky-white suspension. Cool to -78 °C.

• Lithiation of Dithiane: In a separate flame-dried flask, dissolve 1,3-dithiane (1.2 mmol) in anhydrous THF (3 mL). Cool to -30 °C. Add n-BuLi (1.25 mmol, 2.5 M in hexanes) dropwise. Stir for 1.5 hours to ensure complete deprotonation.

• Transmetalation: Transfer the lithiated dithiane via cannula to the CeCl3 suspension at -78 °C. Validation Check: The mixture must turn yellow/orange, confirming the formation of the organocerium species. Stir for 1 hour at -78 °C.

• Addition: Add the sterically hindered ketone (1.0 mmol) dropwise as a solution in THF (2 mL). Stir at -78 °C for 2 hours, then allow it to slowly warm to 0 °C over 1 hour.

• Quench & Workup: Quench the reaction with saturated aqueous NH4Cl (5 mL). Filter the mixture through a pad of Celite to remove cerium salts. Extract the filtrate with EtOAc (3 x 10 mL), wash with brine, dry over Na2SO4, and concentrate under reduced pressure. Purify via flash chromatography.

Protocol 2: Photocatalytic Base-Free Corey-Seebach Reaction This protocol utilizes radical-polar crossover for base-sensitive hindered substrates[1].

• Reaction Setup: In a dry 10 mL vial equipped with a stir bar, add 1,3-dithiane (1.5 mmol), the hindered ketone/aldehyde (1.0 mmol), the photocatalyst (e.g.,[Ir(dF(CF3)ppy)2(dtbbpy)]PF6, 2 mol%), and the HAT catalyst (quinuclidine, 10 mol%).

• Solvent & Degassing: Add anhydrous acetonitrile (5 mL). Seal the vial with a septum cap and degas the mixture by sparging with argon for 15 minutes. Causality Note: Oxygen must be rigorously excluded as it will quench the excited photocatalyst and intercept the radical intermediate.

• Irradiation: Place the vial in a photoreactor equipped with 440 nm blue LEDs. Stir vigorously at room temperature for 16–24 hours. A cooling fan should be used to ensure the reaction remains at ambient temperature.

• Isolation: Once complete (monitored by TLC/LC-MS), dilute the mixture with water (10 mL) and extract with dichloromethane (3 x 10 mL). Dry the combined organic layers over MgSO4, concentrate, and purify via silica gel chromatography.

References

• Title: Photocatalytic Reductive Radical‐Polar Crossover for a Base‐Free Corey–Seebach Reaction Source: PMC (National Institutes of Health) URL: [Link]

• Title: Corey–Seebach reaction and the use of dithianes as substrate in different catalytic systems Source: ResearchGate URL: [Link]

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

handling, storage, and moisture sensitivity of 2-(4-fluorophenyl)-1,3-dithiane

Welcome to the Technical Support Center for 2-(4-fluorophenyl)-1,3-dithiane . As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with field-proven, mechanistically grounded protocols for handling this critical Umpolung reagent.

This center is divided into physicochemical baselines, diagnostic troubleshooting (FAQs), and self-validating experimental workflows.

PART 1: Physicochemical Properties & Handling Baseline

To successfully utilize 2-(4-fluorophenyl)-1,3-dithiane in Corey-Seebach reactions, you must first understand its physical constraints. The table below summarizes the quantitative data dictating its handling requirements.

Property	Value	Experimental & Clinical Significance
CAS Number	57009-75-3	Primary identifier for sourcing, safety tracking, and inventory management[1].
Molecular Weight	214.32 g/mol	Essential for precise stoichiometric calculations during low-temperature metalation.
Appearance	White to pale beige crystals	Visual indicator of purity; discoloration or clumping implies moisture degradation[2].
Solubility	THF, Ether, Chloroform	Ideal for low-temperature lithiation in polar aprotic solvents; insoluble in water[2].
Moisture Sensitivity	Hygroscopic	Dictates strictly anhydrous storage; moisture quenches carbanion intermediates[2][3].
Storage Temp.	< -20 °C (Long-term)	Prevents thermal decomposition and minimizes the kinetic rate of hydrolysis[2][4].

PART 2: Diagnostic Troubleshooting & FAQs

Q1: My batch of 2-(4-fluorophenyl)-1,3-dithiane has developed a strong, garlic-like stench. What happened, and can it be salvaged? A: The strong alliaceous (garlic-like) odor is a diagnostic indicator of degradation. While 1,3-dithianes are stable under basic conditions, exposure to atmospheric moisture—especially in the presence of trace heavy metals or Lewis acids—catalyzes the hydrolysis of the thioacetal back into 4-fluorobenzaldehyde and 1,3-propanedithiol[2][5]. The stench is the volatile 1,3-propanedithiol. Salvage Protocol: You can recover the reagent by crystallizing it from 1.5 times its weight of anhydrous methanol at 0 °C, followed by sublimation at 40–50 °C under high vacuum (0.1 mm Hg)[2].

Q2: Why did my lithiation (Umpolung) reaction fail to yield the desired alkylated product, even though I used a sealed flask? A: Simply sealing a flask is insufficient because 2-(4-fluorophenyl)-1,3-dithiane is highly hygroscopic[3]. If the reagent absorbed moisture during weighing or transfer, the bound water will act as a proton source. When you add n -Butyllithium ( n -BuLi), it will preferentially react with the water (forming butane gas and LiOH) rather than deprotonating the C2 position of the dithiane[4]. You must purge the system with Argon and utilize strictly anhydrous techniques.

Q3: What are the primary safety and environmental concerns when handling this compound? A: Beyond its stench, 1,3-dithianes can release highly irritating and toxic fumes (sulfur oxides, hydrogen sulfide, and carbon oxides) upon thermal decomposition[5]. Always handle the compound inside a certified fume hood. Avoid any contact with strong oxidizing agents, which can trigger vigorous exothermic oxidation of the sulfur atoms[2][5].

PART 3: Mechanistic Workflow of Stability & Degradation

The following diagram illustrates the logical relationship between storage conditions, moisture exposure, and the resulting chemical pathways.

Workflow of 2-(4-fluorophenyl)-1,3-dithiane stability, storage, and moisture-induced degradation.

PART 4: Validated Experimental Protocol

To ensure reproducibility, the following protocol for the Anhydrous Preparation and Lithiation of 2-(4-fluorophenyl)-1,3-dithiane is designed as a self-validating system.

Phase 1: Rigorous Dehydration

• Glassware Preparation: Dry all Schlenk flasks, syringes, and stir bars in an oven at 180 °C for a minimum of 2 hours[6].

  • Causality: Surface-bound moisture on glassware is a primary cause of carbanion quenching.

• Cooling: Transfer the glassware to a desiccator containing self-indicating silica gel to cool, or assemble the apparatus hot and cool it under a continuous stream of dry Argon[6].

Phase 2: Reagent Preparation 3. Transfer: Weigh the required amount of 2-(4-fluorophenyl)-1,3-dithiane rapidly to minimize atmospheric exposure and transfer it to the dried Schlenk flask. 4. Purging: Seal the flask with a rubber septum and purge with Argon for 10 minutes using a vacuum/Argon manifold. 5. Solvent Addition: Inject anhydrous Tetrahydrofuran (THF)—freshly distilled from a benzophenone ketyl radical still—to achieve a 0.2 M concentration[6].

• Causality: Commercial anhydrous THF can accumulate peroxides and trace water over time. The sodium/benzophenone still ensures absolute removal of moisture and dissolved oxygen, which would otherwise prematurely quench the lithiated intermediate or oxidize the sulfur atoms.

Phase 3: Cryogenic Lithiation (Umpolung) 6. Thermal Control: Submerge the flask in a dry ice/acetone bath to lower the internal temperature to -78 °C.

• Causality: Low temperatures control the highly exothermic acid-base reaction, preventing localized hot spots that lead to solvent attack or carbenoid decomposition[4].

• Metalation: Dropwise add 1.05 equivalents of n -Butyllithium (2.5 M in hexanes) via a dry, Argon-purged syringe.

• Kinetic Activation: Allow the reaction to warm to -20 °C and stir for 1 hour.

  • Causality: Warming provides the necessary kinetic energy to drive the deprotonation at the sterically hindered C2 position to completion[4].

• Self-Validating Visual Check: Observe the solution color. It should transition to a distinct yellow[4].

  • Diagnostic Check: The yellow chromophore is characteristic of the conjugated 2-lithio-1,3-dithiane anion. If the solution remains colorless, it is a diagnostic indicator that the n -BuLi was consumed by residual moisture, and the reaction must be aborted.

• Electrophile Addition: Cool the system back to -78 °C before introducing your target electrophile dropwise.

References

• CAS 57009-75-3 2-(4-fluorophenyl)-1,3-dithiane achat | Guidechem | 1

• SAFETY DATA SHEET - 2-Trimethylsilyl-1,3-dithiane | TCI Chemicals | 3

• 1s-(−)-1,3-dithiane 1-oxide | Organic Syntheses | 6

• 1,3-Dithiane | 505-23-7 | ChemicalBook | 2

• SAFETY DATA SHEET - 1,3-Dithiane | Fisher Scientific |5

• 2‐Lithio‐1,3‐dithiane | ResearchGate | 4

Sources

• 1. Page loading... [guidechem.com]
• 2. 1,3-Dithiane | 505-23-7 [chemicalbook.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. researchgate.net [researchgate.net]
• 5. fishersci.com [fishersci.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

Comparative Guide: Deprotection Reagents for 2-(4-Fluorophenyl)-1,3-Dithiane Cleavage

The 1,3-dithiane moiety is a cornerstone protecting group in organic synthesis, prized for its robust stability under both strongly acidic and basic conditions[1]. Beyond protection, the acidity of the C-2 proton enables "umpolung" (polarity reversal) reactivity, allowing the normally electrophilic carbonyl carbon to act as an acyl anion equivalent for complex carbon-carbon bond formation[2]. However, regenerating the parent carbonyl—specifically 4-fluorobenzaldehyde from 2-(4-fluorophenyl)-1,3-dithiane—requires highly chemoselective cleavage conditions to avoid side reactions.

This guide provides an objective, data-backed comparison of the most effective deprotection reagents for this specific transformation, prioritizing mechanistic causality, functional group tolerance, and self-validating experimental workflows.

Mechanistic Causality: The 4-Fluorophenyl Context

The electronic properties of the 4-fluorophenyl group dictate the choice of deprotection reagent. The highly electronegative fluorine atom exerts a strong inductive electron-withdrawing effect (-I), which slightly destabilizes the cationic intermediates formed during sulfur oxidation. Consequently, mild hydrolysis methods often fail or require extended reaction times.

To overcome this energy barrier, powerful oxidative reagents (e.g., Selectfluor, NBS) are employed to aggressively oxidize the sulfur lone pairs, forming a highly reactive sulfonium ion[1]. The resulting intermediate undergoes rapid nucleophilic attack by water to form a hemithioacetal, which subsequently collapses to release the parent 4-fluorobenzaldehyde[2]. Crucially, the para-fluoro substitution blocks the most reactive site on the aromatic ring, preventing unwanted electrophilic aromatic substitution (such as ring bromination) when using halonium-based reagents[3].

Oxidative cleavage mechanism of 2-(4-fluorophenyl)-1,3-dithiane to 4-fluorobenzaldehyde.

Comparative Analysis of Deprotection Reagents

Selectfluor™: The High-Efficiency Standard

Selectfluor™ (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) is an electrophilic fluorinating reagent that acts as a powerful, non-toxic oxidant for sulfur[3]. It smoothly and efficiently cleaves 1,3-dithiane protected compounds under remarkably mild reaction conditions[4]. Because the fluorine atom acts as a Lewis acid/oxidant rather than a nucleophile, it drives the reaction to completion in less than 5 minutes without fluorinating the aromatic ring[4].

N-Bromosuccinimide (NBS): The Halonium Alternative

NBS is a highly effective and economical reagent for the oxidative cleavage of S,S-acetals[5]. It generates electrophilic bromonium ions that rapidly attack the dithiane sulfur. While NBS carries a risk of brominating electron-rich aromatic rings, the deactivating nature of the 4-fluorophenyl group makes this reagent highly chemoselective and safe for this specific substrate[3].

Iodine / Hydrogen Peroxide (SDS Micellar System): The Green Approach

For researchers prioritizing green chemistry, a combination of catalytic iodine (5 mol%) and 30% aqueous hydrogen peroxide in a sodium dodecyl sulfate (SDS) micellar system offers an environmentally benign alternative[6]. The SDS micelles stabilize the hydrophobic dithiane in water, while H₂O₂ continuously regenerates the active hypoiodite species. This method operates under essentially neutral conditions and prevents overoxidation to the carboxylic acid[6].

Mercury(II) Salts: The Legacy Benchmark

Historically, mercury(II) perchlorate or mercury(II) nitrate were the standard reagents for dithiane cleavage due to their extreme thiophilicity[1]. While the reaction is nearly instantaneous, the severe toxicity and environmental hazards associated with heavy metal waste have rendered this method obsolete in modern drug development laboratories.

Quantitative Performance Matrix

The following table summarizes the operational metrics for cleaving 2-(4-fluorophenyl)-1,3-dithiane based on established literature parameters[6],[4],[5].

Reagent System	Equivalents	Solvent System	Reaction Time	Typical Yield	Byproducts / Toxicity Profile
Selectfluor™	2.5	CH₃CN / H₂O (95:5)	< 5 mins	> 90%	Benign / Non-toxic, Water-soluble
NBS	4.0 - 6.0	Acetone / H₂O (9:1)	15 - 30 mins	85 - 90%	Succinimide / Mild irritant
I₂ / H₂O₂	0.05 (I₂)	H₂O + SDS (Micellar)	30 - 120 mins	85 - 95%	Water / Environmentally benign
Hg(NO₃)₂	2.0	CH₃CN / H₂O	< 5 mins	> 90%	Toxic Mercury Salts / Severe hazard

Self-Validating Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. Causality is built into the workflow: physical observations and specific analytical checks confirm the success of the mechanistic pathway at each step.

Protocol A: Selectfluor-Mediated Cleavage (Recommended)

Step-by-step experimental workflow for Selectfluor-mediated dithiane deprotection.

Procedure:

• Preparation: Dissolve 2-(4-fluorophenyl)-1,3-dithiane (1.0 mmol) in 10 mL of a CH₃CN/H₂O (95:5) mixture at room temperature.

• Reagent Addition: Add Selectfluor™ (2.5 mmol) in one portion.

• Reaction Monitoring (Self-Validation): The mixture will rapidly transition as the reagent dissolves and reacts. Monitor via TLC (Hexanes/EtOAc 9:1).

  • Validation Checkpoint: Under UV light (254 nm), observe the disappearance of the non-polar dithiane spot and the appearance of a lower-Rf spot. Stain the TLC plate with 2,4-Dinitrophenylhydrazine (2,4-DNP); the new spot will immediately turn bright yellow/orange, confirming the presence of the regenerated 4-fluorobenzaldehyde[4].

• Quench & Extraction: After 5 minutes, quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with Ethyl Acetate (3 x 15 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash chromatography.

Protocol B: Iodine-Catalyzed Micellar Cleavage (Green Alternative)

Procedure:

• Micelle Formation: In a round-bottom flask, dissolve sodium dodecyl sulfate (SDS, 20 mol%) in 10 mL of deionized water. Add 2-(4-fluorophenyl)-1,3-dithiane (1.0 mmol) and stir vigorously until a uniform micellar suspension is formed[1].

• Catalyst & Oxidant Addition: Add molecular iodine (5 mol%), followed by the dropwise addition of 30% aqueous H₂O₂ (3.0 mmol)[6].

• Reaction Monitoring (Self-Validation):

  • Validation Checkpoint: The solution will initially take on the characteristic brown/purple tint of iodine. As the reaction proceeds (30–60 mins), the continuous consumption and regeneration of the iodine catalyst will maintain the color. TLC analysis (with 2,4-DNP staining) will confirm the accumulation of the aldehyde[2].

• Quench: Once starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃)[1].

  • Validation Checkpoint: The solution will immediately turn colorless, confirming the complete reduction of excess iodine and active oxidant species.

• Isolation: Extract with dichloromethane (3 x 10 mL), dry, and concentrate to yield the product.

References

• Liu, J., & Wong, C.-H. "An efficient method for the cleavage of p-methoxybenzylidene (PMP), tetrahydropyranyl (THP) and 1,3-dithiane protecting groups by Selectfluor™." Tetrahedron Letters, 2002, 43, 4037-4039. Available at:[Link]

• Ganguly, N. G., & Barik, S. K. "A Facile Mild Deprotection Protocol for 1,3-Dithianes and 1,3-Dithiolanes with 30% Hydrogen Peroxide and Iodine Catalyst in Aqueous Micellar System." Synthesis, 2009, 1393-1399. Available at:[Link]

• Thieme Chemistry. "30.3.7.11 Deprotection of S,S-Acetals (Update 2019)." Science of Synthesis. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. An efficient method for the cleavage of p-methoxybenzylidene (PMP), tetrahydropyranyl (THP) and 1,3-dithiane protecting groups by Selectfluor™ [organic-chemistry.org]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. researchgate.net [researchgate.net]

Reactivity Comparison Guide: 2-(4-Fluorophenyl)-1,3-dithiane vs. 2-Phenyl-1,3-dithiane

Executive Summary & Core Principles

For decades, the Corey-Seebach reaction has been a cornerstone of organic synthesis, enabling the umpolung (polarity reversal) of electrophilic aldehydes into nucleophilic acyl anion equivalents[1]. By converting an aldehyde into a 1,3-dithiane, the C2 benzylic proton becomes sufficiently acidic to be deprotonated by strong bases like n-butyllithium.

When comparing 2-(4-fluorophenyl)-1,3-dithiane to the baseline 2-phenyl-1,3-dithiane , the reactivity profile is subtly but significantly altered by the para-fluoro substituent. Fluorine possesses a unique electronic duality: it is highly electronegative (strong inductive withdrawal, -I) yet capable of π -donation (resonance, +R). In the para position, the -I effect dominates the stabilization of the C2 carbanion, whereas it destabilizes the carbocationic/thionium transition states required for deprotection[2]. Understanding these thermodynamic and kinetic nuances is critical for drug development professionals optimizing synthetic routes involving sensitive functional groups.

Thermodynamic & Kinetic Profiling

The reactivity of 2-aryl-1,3-dithianes is governed by the stability of two key intermediates: the lithio-dithiane carbanion (formed during metalation) and the thionium ion (formed during oxidative or Lewis acid-mediated deprotection).

• Acidity & Lithiation (Causality of the -I Effect): 2-Phenyl-1,3-dithiane has a well-documented pKa of 30.7 in DMSO[3]. The introduction of a para-fluoro group increases the acidity of the C2 proton (estimated pKa ~30.5) because the strong inductive effect (-I) of the fluorine atom stabilizes the resulting carbanion. Consequently, the lithiation of the 4-fluoro derivative proceeds slightly faster than the unsubstituted analog[4].

• Nucleophilicity: While the 4-fluoro carbanion is thermodynamically more stable, it is kinetically slightly less nucleophilic. However, both species remain highly reactive acyl anion equivalents capable of rapid electrophilic quenching.

• Deprotection Kinetics: Deprotection requires the cleavage of the robust C-S bonds, typically via a thionium or radical cation intermediate[2]. Because these transition states possess partial positive character at the C2 position, the electron-withdrawing nature of the para-fluoro group destabilizes the intermediate. Thus, the deprotection of 2-(4-fluorophenyl)-1,3-dithiane is noticeably slower and may require harsher conditions or extended reaction times compared to 2-phenyl-1,3-dithiane.

Quantitative Data Comparison

Property	2-Phenyl-1,3-dithiane	2-(4-Fluorophenyl)-1,3-dithiane	Mechanistic Driver
pKa (DMSO)	~30.7	~30.5	Inductive (-I) stabilization of carbanion
Lithiation Rate	Fast (< 30 min at -78°C)	Very Fast (< 15 min at -78°C)	Lower activation energy for deprotonation
Nucleophilicity	High	Moderate-High	Carbanion stabilization reduces basicity
Deprotection Rate	Baseline	Slower	Destabilization of thionium transition state
Dominant Electronic Effect	Resonance (+R) from Phenyl	Inductive (-I) > Resonance (+R)	Fluorine electronegativity vs. lone pair donation

Visualizations of Reactivity Workflows

Corey-Seebach Umpolung workflow from aldehyde to ketone.

Electronic effects of the para-fluoro substituent on reactive intermediates.

Experimental Protocols (Self-Validating Systems)

To ensure high fidelity in drug development workflows, the following protocols integrate self-validating checkpoints to confirm reaction progress without relying solely on assumed kinetics.

Protocol 1: Lithiation and Alkylation

This protocol utilizes NMR quenching to validate the generation of the acyl anion equivalent before introducing expensive or complex electrophiles.

• Preparation: Flame-dry a Schlenk flask under argon. Add the 2-aryl-1,3-dithiane (1.0 mmol) and anhydrous THF (10 mL).

• Cooling: Submerge the reaction vessel in a dry ice/acetone bath to reach exactly -78 °C.

• Metalation: Add n-BuLi (1.1 mmol, 2.5 M in hexanes) dropwise over 5 minutes. The 2-phenyl derivative will turn a distinct yellow, while the 4-fluoro derivative may appear slightly paler[4].

• Validation Checkpoint (Critical): After 20 minutes, withdraw a 0.1 mL aliquot via syringe and immediately quench into an NMR tube containing 0.5 mL of MeOD. Analyze via 1 H NMR. Validation: The complete disappearance of the benzylic C2 proton singlet (~5.1 ppm) and the appearance of a deuterium-coupled triplet confirms >95% lithiation.

• Electrophilic Quench: Add the desired electrophile (e.g., benzyl bromide, 1.2 mmol) dropwise. Stir for 1 hour at -78 °C, then allow the system to slowly warm to room temperature.

• Workup: Quench with saturated aqueous NH 4​ Cl, extract with EtOAc, dry over Na 2​ SO 4​ , and concentrate in vacuo.

Protocol 2: Mild Oxidative Deprotection (I 2​ / H 2​ O 2​ )

Traditional deprotections use highly toxic Hg(II) salts. This modern, green protocol uses iodine as a catalyst and hydrogen peroxide as a stoichiometric oxidant[1].

• Reaction Setup: Dissolve the alkylated 1,3-dithiane (1.0 mmol) in a 4:1 mixture of THF/H 2​ O (10 mL).

• Activation: Add I 2​ (10 mol%) followed by 30% aqueous H 2​ O 2​ (3.0 mmol).

• Monitoring & Validation Checkpoint: Stir at room temperature. Monitor the reaction via TLC (Hexanes/EtOAc 8:2). Validation: The 4-fluoro derivative will require approximately 20-30% more time to reach completion due to thionium destabilization. To validate the endpoint, use a 2,4-Dinitrophenylhydrazine (2,4-DNP) stain; the disappearance of the UV-active dithiane spot and the appearance of a bright yellow/orange spot confirms successful carbonyl unmasking.

• Quenching: Add saturated aqueous Na 2​ S 2​ O 3​ to reduce unreacted iodine and peroxides (solution will turn from brown to colorless).

• Extraction: Extract the aqueous layer with CH 2​ Cl 2​ (3 x 10 mL), wash with brine, dry over MgSO 4​ , and purify via silica gel flash chromatography.

Sources

• 1. The Corey-Seebach Reagent in the 21st Century: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. repository.brynmawr.edu [repository.brynmawr.edu]
• 4. trepo.tuni.fi [trepo.tuni.fi]

A Comparative Guide to the Validation of HPLC Analytical Methods for 2-(4-fluorophenyl)-1,3-dithiane Purity

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Validated Purity Analysis

In pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is a critical quality attribute that directly impacts safety and efficacy. For a compound like 2-(4-fluorophenyl)-1,3-dithiane, a key intermediate or potential API, a robust and reliable analytical method for purity assessment is paramount. High-Performance Liquid Chromatography (HPLC) is the technique of choice for this purpose due to its high resolution and sensitivity.

However, an HPLC method is only as reliable as its validation. Method validation is the documented process that establishes, through laboratory studies, that the performance characteristics of the method meet the requirements for its intended analytical application.[1][2] This guide will walk through the essential validation parameters, offering a comparative analysis of different approaches and providing the "why" behind the "how" of experimental design. The principles discussed are aligned with the guidelines from the International Council for Harmonisation (ICH), the United States Pharmacopeia (USP), and the U.S. Food and Drug Administration (FDA).[3][4][5][6][7]

The Foundation: System Suitability Testing

Before any validation study commences, and indeed before any routine analysis, the suitability of the entire HPLC system must be verified.[8] System Suitability Testing (SST) is a series of checks to ensure that the equipment and the analytical procedure are performing adequately on the day of analysis.[9][10] It is the first line of defense against erroneous results.

Key System Suitability Parameters:

• Resolution (Rs): This measures the degree of separation between the main peak (2-(4-fluorophenyl)-1,3-dithiane) and the closest eluting impurity. A minimum resolution is crucial to ensure accurate quantification of both the main component and its impurities.[10][11]

• Tailing Factor (Tf): Also known as the symmetry factor, this parameter assesses the symmetry of the chromatographic peak. A tailing peak can indicate undesirable interactions between the analyte and the stationary phase, potentially affecting peak integration and accuracy.[11]

• Theoretical Plates (N): This is a measure of the column's efficiency. A higher number of theoretical plates indicates a more efficient column, resulting in sharper peaks and better resolution.[11]

• Repeatability (%RSD): The precision of replicate injections of a standard solution is evaluated by calculating the Relative Standard Deviation (%RSD) of the peak areas.[11] This demonstrates the stability of the system's response over a short period.

A typical SST protocol involves multiple injections of a standard solution before initiating the validation or sample analysis sequence. The results must meet predefined acceptance criteria to proceed.

Core Validation Parameters: A Comparative Approach

The validation of an analytical method is a comprehensive process that evaluates several key performance characteristics.[12] This section will delve into these parameters, offering insights into their execution and interpretation for the purity analysis of 2-(4-fluorophenyl)-1,3-dithiane.

Specificity: Ensuring Unambiguous Measurement

Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[13][14][15][16] For a purity method, this means demonstrating that the peaks of any potential impurities are well-separated from the main analyte peak.[17]

• Forced Degradation Studies: Subject a solution of 2-(4-fluorophenyl)-1,3-dithiane to stress conditions such as acid hydrolysis, base hydrolysis, oxidation, heat, and light.[2][13]

• Chromatographic Analysis: Analyze the stressed samples alongside an unstressed sample and a blank (diluent).

• Peak Purity Analysis: Utilize a photodiode array (PDA) detector to assess the peak purity of the main analyte peak in the stressed samples. This ensures that no degradant peak is co-eluting with the analyte of interest.[13]

The goal is to demonstrate that the method can separate the main compound from its degradation products, thus being "stability-indicating."

Linearity and Range: Establishing a Proportional Response

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[18][19] The range is the interval between the upper and lower concentrations of the analyte for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[13][18]

• Preparation of Standards: Prepare a series of at least five standard solutions of 2-(4-fluorophenyl)-1,3-dithiane at different concentrations. For a purity method, this range should typically span from the reporting limit for impurities to 120% of the impurity specification limit, and for the assay of the main component, from 80% to 120% of the target concentration.[13]

• Analysis: Inject each standard solution in triplicate.

• Data Evaluation: Plot the average peak area against the corresponding concentration and perform a linear regression analysis.

Parameter	Acceptance Criteria	Rationale
Correlation Coefficient (r²)	≥ 0.998[18]	Indicates a strong linear relationship between concentration and response.
Y-intercept	Should be close to zero	A significant y-intercept may indicate systematic error.
Residuals	Randomly distributed around zero	A pattern in the residuals may suggest a non-linear relationship.

Accuracy and Precision: Closeness to the Truth and Consistency

Accuracy is the closeness of the test results obtained by the method to the true value.[15] It is typically assessed by determining the recovery of a known amount of analyte spiked into a placebo matrix.[20][21]

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[15] It is evaluated at three levels:

• Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.[22]

• Intermediate Precision: Precision within the same laboratory, but with variations such as different days, different analysts, or different equipment.[22]

• Reproducibility: Precision between different laboratories (inter-laboratory trial).

• Sample Preparation: Prepare samples at a minimum of three concentration levels (e.g., 50%, 100%, and 150% of the target impurity concentration) by spiking a known amount of 2-(4-fluorophenyl)-1,3-dithiane and its impurities into a placebo matrix. Prepare at least three replicates at each concentration level.

• Analysis for Repeatability: Analyze the prepared samples on the same day, by the same analyst, using the same instrument.

• Analysis for Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument.

• Data Calculation: Calculate the percent recovery for accuracy and the %RSD for precision.

Parameter	Typical Acceptance Criteria
Accuracy (Recovery)	98.0% - 102.0% for assay; 80.0% - 120.0% for impurities[2][23]
Precision (%RSD)	≤ 2% for assay; ≤ 5% for impurities[23]

Robustness: Reliability in the Face of Variation

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.[24][25] It provides an indication of the method's reliability during normal usage.[24]

• Identify Critical Parameters: Select parameters that are likely to be varied in routine use, such as:

  • Flow rate (e.g., ± 0.1 mL/min)[26]

  • Column temperature (e.g., ± 2 °C)[26]

  • Mobile phase composition (e.g., ± 2% organic solvent)[27]

  • Mobile phase pH (e.g., ± 0.2 units)[28]

• Systematic Variation: Vary one parameter at a time while keeping the others constant.

• Analysis: Analyze a standard solution under each varied condition.

• Evaluation: Assess the impact of these changes on system suitability parameters like retention time, resolution, and peak area. The results should remain within the established system suitability limits.

A design of experiments (DoE) approach can also be employed for a more comprehensive evaluation of the interactions between different parameters.[13]

Visualizing the Validation Workflow

The following diagrams illustrate the logical flow of the HPLC method validation process.

Caption: Overall HPLC Method Validation Workflow.

Caption: Interrelation of Core Validation Parameters.

Comparative Data Summary

The following tables present hypothetical data to illustrate the comparison of two different HPLC methods (Method A and Method B) for the purity analysis of 2-(4-fluorophenyl)-1,3-dithiane.

Table 1: Comparison of System Suitability Parameters

Parameter	Method A	Method B	Acceptance Criteria
Resolution (Rs)	2.5	1.8	≥ 2.0
Tailing Factor (Tf)	1.1	1.6	≤ 2.0[10]
Theoretical Plates (N)	> 5000	> 3000	> 2000
%RSD (n=6)	0.5%	1.2%	≤ 2.0%[22]

In this comparison, Method A demonstrates superior system suitability with better resolution and less peak tailing.

Table 2: Comparison of Linearity and Range

Parameter	Method A	Method B	Acceptance Criteria
Range (% of impurity spec.)	50 - 150%	70 - 130%	50 - 150%[16]
Correlation Coefficient (r²)	0.9995	0.9989	≥ 0.998
Y-intercept (% of 100% response)	0.1%	0.8%	Close to zero

Method A shows a wider linear range and a y-intercept closer to zero, suggesting better performance at lower concentrations.

Table 3: Comparison of Accuracy and Precision

Parameter	Method A	Method B	Acceptance Criteria
Accuracy (Recovery at 100%)	99.5%	98.2%	98.0 - 102.0%
Repeatability (%RSD, n=6)	0.8%	1.5%	≤ 2.0%
Intermediate Precision (%RSD)	1.2%	2.1%	≤ 3.0%

Method A exhibits higher accuracy and better precision in both repeatability and intermediate precision studies.

Table 4: Comparison of Robustness

Parameter Variation	Method A (Impact on Resolution)	Method B (Impact on Resolution)	Acceptance Criteria
Flow Rate ± 0.1 mL/min	Minor change, Rs > 2.2	Significant change, Rs drops to 1.5	Rs ≥ 2.0
Temperature ± 2 °C	Negligible impact	Minor change, Rs > 1.7	Rs ≥ 2.0
% Organic ± 2%	Minor change, Rs > 2.1	Significant change, Rs drops to 1.4	Rs ≥ 2.0

Method A is demonstrably more robust, showing less susceptibility to small changes in method parameters.

Conclusion: A Holistic Approach to Method Validation

The validation of an HPLC method for the purity of 2-(4-fluorophenyl)-1,3-dithiane is a multifaceted process that requires a deep understanding of both the analytical technique and the regulatory landscape. A successful validation not only demonstrates that the method is fit for its intended purpose but also provides a high degree of confidence in the quality of the data generated.[22][29]

By systematically evaluating specificity, linearity, accuracy, precision, and robustness, and by consistently monitoring system suitability, researchers can establish a truly reliable analytical method. The comparative data presented underscores the importance of not just meeting acceptance criteria, but of striving for a method that is both accurate and rugged. This commitment to scientific integrity is the bedrock of sound drug development.

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• System suitability in HPLC Analysis. Pharmaceutical Updates. Published May 3, 2021. Available from: [Link]

• Robustness Parameters in HPLC: pH, Flow Rate, and Temperature. Pharma Validation. Available from: [Link]

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• Ensuring HPLC Method Accuracy and Precision: A Step-by-Step Guide. Altabrisa Group. Published September 8, 2025. Available from: [Link]

• Implementing Robustness Testing for HPLC Methods. Separation Science. Published December 9, 2023. Available from: [Link]

• Highlights from FDA's Analytical Test Method Validation Guidance. ProPharma Group. Published June 25, 2024. Available from: [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Available from: [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration. Published July 2015. Available from: [Link]

• Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. Published November 1, 2020. Available from: [Link]

• Linearity and Range in Analytical Method Validation by HPLC. Industrial Pharmacist. Published September 8, 2023. Available from: [Link]

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• FDA Releases Guidance on Analytical Procedures. BioPharm International. Published March 7, 2024. Available from: [Link]

• System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025. YouTube. Published October 16, 2025. Available from: [Link]

• Proposed Revision of USP <1225> Published in the Pharmacopeial Forum. ECA Academy. Published November 13, 2025. Available from: [Link]

• System suitability Requirements for a USP HPLC Method. MicroSolv. Published November 3, 2025. Available from: [Link]

• HPLC Specificity Testing: Importance Explained. Altabrisa Group. Published September 15, 2025. Available from: [Link]

• USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision. Investigations of a Dog. Published November 13, 2025. Available from: [Link]

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• Robustness Tests. LCGC International. Published November 27, 2025. Available from: [Link]

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• Development and validation of an HPLC method for the purity assay of BZM, the precursor of striatal dopaminergic D2/D3 receptor SPECT imaging agent [123I]IBZM (lodobenzamide). Journal of Food and Drug Analysis. Available from: [Link]

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Yield and Performance Comparison: Fluorinated vs. Non-Fluorinated Acyl Anion Equivalents in Umpolung Synthesis

As a Senior Application Scientist in synthetic methodology, I frequently evaluate the efficiency of novel reagents in complex molecule construction. Umpolung (polarity reversal) strategies are foundational in organic synthesis, allowing traditionally electrophilic carbonyl carbons to react as nucleophiles. While standard non-fluorinated acyl anion equivalents (e.g., 1,3-dithianes, cyanohydrins, and NHC-generated Breslow intermediates) are well-established, the introduction of fluorine profoundly alters the thermodynamic stability and kinetic reactivity of these carbanions.

This guide objectively compares the yields, mechanistic behaviors, and experimental protocols of fluorinated versus non-fluorinated acyl anion equivalents to assist drug development professionals and synthetic chemists in selecting the optimal system for their workflows.

Mechanistic Rationale: The Role of Fluorine in Umpolung Reactivity

Fluorine substitution—whether directly on the acyl anion equivalent (e.g., difluoroacetyl anions) or on the catalyst backbone generating the equivalent—introduces unique stereoelectronic effects that dictate reaction yields:

• Electronic Stabilization vs. Destabilization : Fluorine's strong inductive electron-withdrawing effect (-I) lowers the pKa of the α-proton, stabilizing adjacent negative charges. However, lone-pair repulsion between fluorine and the carbanion can destabilize the intermediate unless it adopts a specific geometry[1].

• Stereoelectronic (Gauche) Effects in Catalysis : In N-heterocyclic carbene (NHC) catalyzed Stetter reactions, backbone fluorination of the triazolium catalyst forces the resulting acyl anion equivalent (Breslow intermediate) into a highly reactive exo conformation. This 2 minimizes steric clashes and maximizes orbital overlap during the transition state, leading to superior yields and enantioselectivity compared to non-fluorinated analogs[3],[2].

Conformational stabilization of the Breslow intermediate via catalyst fluorination.

Quantitative Yield Comparison

The following tables synthesize experimental data comparing the performance of these equivalents across standard synthetic transformations.

Table 1: NHC-Catalyzed Acyl Anion Equivalent Generation (Stetter Reaction)

Comparing non-fluorinated vs. fluorinated triazolium catalysts in the generation of Breslow intermediates for the asymmetric intermolecular Stetter reaction[3],[2].

Catalyst Backbone	Substitution	Yield (%)	Enantiomeric Excess (ee %)	Mechanistic Observation
Non-Fluorinated	L-Valine derived	90%	88%	Standard reactivity; moderate conformational flexibility leads to competitive transition states.
Fluorinated (cis)	3-Fluoro-L-Valine	95%	95%	Gauche effect stabilizes the reactive exo conformation, significantly increasing both yield and ee.
Fluorinated (trans)	3-Fluoro-L-Valine	<50%	88%	Unfavorable electrostatic interactions between the trans-fluorine and the nitroalkene depress yield.

Table 2: Direct Acyl Anion Equivalents (Dithianes vs. Fluorinated Imidoylsilanes)

Comparing the trapping efficiency of standard acyl anion equivalents versus highly functionalized fluorinated equivalents[4],[5].

Acyl Anion Equivalent Type	Reagent/Precursor	Activation Method	Electrophile	Yield (%)
Non-Fluorinated	2-Silyl-1,3-dithiane	TBAF (0.5 mol%)	Enone (1,4-addition)	85–95%
Fluorinated (Difluoro)	Trifluoroacetimidoyl chloride	Mg(0) / TMSCl	Aldehyde (Aldol)	79–96%
Fluorinated (Difluoro)	Difluoroiodomethylsulfanylbenzene	Na₂S₂O₄	Alkenes	60–85%

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols detail the causality behind each procedural step.

Protocol A: Generation and Trapping of a Fluorinated Dianion Equivalent

This protocol utilizes 4 of trifluoroacetimidoyl chlorides to generate a stable bis(silyl)enamine, which acts as a difluoroacetyl anion equivalent[4].

• Causality : Magnesium metal acts as a single-electron reducing agent, cleaving the C-Cl and one C-F bond to form a transient ketenimine. TMSCl immediately traps this highly reactive intermediate to form a stable bis(silyl)enamine, preventing premature decomposition or oligomerization[4].

Step-by-Step Methodology:

• System Preparation : In a flame-dried Schlenk flask under an argon atmosphere, add Mg turnings (4.0 equiv) and anhydrous THF (0.2 M).

• Surface Activation : Add a catalytic amount of 1,2-dibromoethane (0.05 equiv) and gently warm until ethylene gas evolution is observed, ensuring the removal of the passivating MgO layer.

• Reagent Addition : Cool the suspension to 0 °C. Add TMSCl (4.0 equiv) in one portion, followed by the dropwise addition of trifluoroacetimidoyl chloride (1.0 equiv) over 15 minutes to control the exothermic radical generation.

• Intermediate Formation : Stir the mixture at 0 °C for 2 hours. The formation of the bis(silyl)enamine (fluorinated acyl anion equivalent) can be quantitatively verified via ¹⁹F NMR (monitoring the shift of the CF₃ signal to a CF₂ signal).

• Electrophile Trapping : Cool the reaction to -78 °C. Add the electrophile (e.g., an aldehyde, 1.2 equiv) and a Lewis acid catalyst (BF₃·OEt₂, 1.0 equiv) to activate the carbonyl carbon.

• Isolation : After 1 hour, quench the reaction with saturated aqueous NaHCO₃. Extract with EtOAc, dry over MgSO₄, and purify via silica gel chromatography to isolate the β-hydroxy-α,α-difluoro imidoylsilane (Yield: 79-96%).

Step-by-step synthesis and trapping of a fluorinated dianion equivalent.

Protocol B: Asymmetric Stetter Reaction using a Fluorinated Catalyst

This protocol describes the generation of a highly selective Breslow intermediate using a2[2].

• Causality : The fluorinated triazolium salt must be deprotonated to generate the active NHC. The precise pKa drop caused by the backbone fluorine allows for the use of milder bases (like DIPEA), which minimizes the background racemization of the final product and prevents the degradation of base-sensitive nitroalkenes[2].

Step-by-Step Methodology:

• Setup : Charge an oven-dried vial with the cis-fluorinated triazolium precatalyst (10 mol%), the heterocyclic aldehyde (1.0 equiv), and the nitroalkene (1.0 equiv).

• Solvent & Base : Add anhydrous toluene (0.1 M) to the vial, followed by the addition of DIPEA (10 mol%) at room temperature.

• Reaction : Stir the reaction mixture for 12–24 hours. The fluorine-induced gauche effect restricts the Breslow intermediate's conformation, directing the nitroalkene exclusively to the less hindered face.

• Purification : Concentrate the mixture directly under reduced pressure and purify via flash chromatography (Hexanes/EtOAc) to afford the highly enantioenriched β-nitro ketone (Yield: 95%, 95% ee).

References

• Quantum Mechanical Investigation of the Effect of Catalyst Fluorination in the Intermolecular Asymmetric Stetter Reaction Source: NIH / PMC URL
• Catalytic Asymmetric Intermolecular Stetter Reaction of Heterocyclic Aldehydes with Nitroalkenes: Backbone Fluorination Improves Selectivity Source: NIH / PMC URL
• Mg-Promoted Double Silylation of Trifluoroacetimidoyl Chlorides.
• Catalytic Conjugate Addition of Acyl Anion Equivalents Promoted by Fluorodesilylation Source: Organic Letters - ACS Publications URL
• The Nucleophilicity of Persistent α-Monofluoromethide Anions Source: ResearchGate URL

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• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

spectroscopic comparison of 2-(4-fluorophenyl)-1,3-dithiane and its oxidized derivatives

Introduction & Chemical Context

The compound 2-(4-fluorophenyl)-1,3-dithiane is a widely utilized thioacetal, primarily serving as a protected form of 4-fluorobenzaldehyde in umpolung (polarity reversal) chemistry. While the parent sulfide is highly valuable, its oxidized derivatives—specifically the 1-oxide (sulfoxide) and 1,1-dioxide (sulfone) —offer distinct electronic environments and modified reactivities.

For researchers and drug development professionals, distinguishing between these oxidation states is critical. Oxidation at the sulfur atom fundamentally alters the geometry, dipole moment, and electron-withdrawing capacity of the dithiane ring. This guide provides an objective, data-driven comparison of the parent dithiane and its oxidized derivatives, focusing on their spectroscopic signatures and the experimental causality behind their synthesis.

Oxidation Dynamics & Reaction Workflow

The oxidation of 1,3-dithianes is a kinetically sensitive process. The initial oxidation of the sulfide to the monosulfoxide occurs rapidly. However, the subsequent oxidation to the sulfone competes directly with the oxidation of the second sulfur atom (forming a disulfoxide) if the reaction conditions are not strictly controlled[1].

To selectively isolate the 1-oxide, the reaction must be kinetically trapped at cryogenic temperatures (-78 °C) using exactly one equivalent of an oxidant like meta-chloroperoxybenzoic acid (m-CPBA). Conversely, driving the reaction to the 1,1-dioxide requires an excess of oxidant and thermal energy to overcome the deactivating effect of the newly formed electron-withdrawing sulfoxide group.

Stepwise oxidation pathway of 2-(4-fluorophenyl)-1,3-dithiane to sulfoxide and sulfone.

Spectroscopic Comparative Analysis

The structural changes induced by oxidation are most effectively tracked using Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy.

NMR Spectroscopy (Causality of Chemical Shifts)

• ¹H NMR (The C2 Proton): In the parent 2-aryl-1,3-dithiane, the acetal proton at the C2 position typically resonates as a singlet around 5.17 ppm [2]. Upon mono-oxidation to the sulfoxide, a chiral center is generated at the sulfur atom. This renders the dithiane ring protons, including the C2 proton, diastereotopic. Depending on whether the S=O bond adopts an axial or equatorial conformation, the C2 proton experiences significant anisotropic deshielding, often shifting to a multiplet between 4.80–5.30 ppm . Further oxidation to the sulfone introduces a powerful inductive electron-withdrawing group, deshielding the C2 proton further to approximately 5.40–5.60 ppm .

• ¹³C NMR (The C2 Carbon): The C2 carbon is highly sensitive to the oxidation state of the adjacent sulfur atoms. The parent sulfide C2 carbon appears at ~51 ppm [2]. The highly electronegative oxygen in the sulfoxide pulls electron density away, shifting the C2 carbon downfield to ~70 ppm . The sulfone exerts an even stronger effect, pushing the C2 signal to ~80 ppm .

• ¹⁹F NMR (Remote Electronic Sensor): The para-fluorine atom acts as an excellent remote sensor for the electronic nature of the dithiane ring. As the dithiane group is oxidized, it transforms from a mild electron-donating/neutral group into a strong electron-withdrawing group. This inductive pull decreases the π-electron density on the aromatic ring, resulting in a predictable downfield shift (less negative ppm) in the ¹⁹F spectrum.

Infrared (IR) and Mass Spectrometry (MS)

• IR Spectroscopy: The parent dithiane lacks strong, diagnostic bands in the 1000–1400 cm⁻¹ region. The sulfoxide is easily identified by a sharp, intense S=O stretching band at ~1040–1060 cm⁻¹ . The sulfone is characterized by two distinct bands corresponding to the symmetric and asymmetric SO₂ stretches at ~1150 cm⁻¹ and ~1320 cm⁻¹ , respectively.

• Mass Spectrometry: The molecular ion (M⁺) shifts predictably by +16 Da per oxygen atom added, allowing for rapid confirmation of the oxidation state[3].

Quantitative Data Summary

Analytical Method	2-(4-fluorophenyl)-1,3-dithiane (Parent)	1-Oxide Derivative (Sulfoxide)	1,1-Dioxide Derivative (Sulfone)
¹H NMR (C2-H)	~5.15 ppm (s, 1H)	~4.80 - 5.30 ppm (m, 1H)*	~5.40 - 5.60 ppm (s, 1H)
¹³C NMR (C2-C)	~51.0 ppm	~70.5 ppm	~80.2 ppm
¹⁹F NMR	~ -114.5 ppm	~ -112.8 ppm	~ -111.0 ppm
IR (S-O Stretches)	None	~1050 cm⁻¹ (Strong, S=O)	~1150 cm⁻¹, ~1320 cm⁻¹ (SO₂)
MS (M⁺ Ion)	m/z 214	m/z 230	m/z 246

*Note: The sulfoxide C2-H signal complexity depends heavily on the ratio of cis/trans (axial/equatorial) isomers formed during oxidation.

Self-Validating Experimental Protocols

The following protocols are designed with built-in validation checkpoints to ensure chemical integrity and prevent common pitfalls such as over-oxidation.

Protocol A: Selective Synthesis of the 1-Oxide (Sulfoxide)

Objective: Kinetically trap the mono-oxidized species.

• Preparation: Dissolve 2-(4-fluorophenyl)-1,3-dithiane (1.0 mmol) in anhydrous CH₂Cl₂ (10 mL) under an argon atmosphere.

• Cryogenic Control: Cool the solution to -78 °C using a dry ice/acetone bath. Causality: Low temperatures severely retard the secondary oxidation rate, preventing sulfone formation.

• Oxidation: Dropwise, add a solution of m-CPBA (1.0 mmol, assuming 77% purity) in CH₂Cl₂ (5 mL) over 15 minutes. Stir at -78 °C for 2 hours.

• Validation Checkpoint: Perform TLC (Hexanes/EtOAc 7:3). The parent sulfide (R_f ~0.6) should be consumed, replaced by a highly polar spot (R_f ~0.2). The absence of an intermediate spot (R_f ~0.4) confirms no sulfone has formed.

• Quench & Workup: Add saturated aqueous Na₂S₂O₃ (5 mL) directly at -78 °C, then allow to warm to room temperature. Causality: Na₂S₂O₃ instantly destroys unreacted peroxides, halting any further oxidation. Wash the organic layer with saturated aqueous NaHCO₃ (3 × 10 mL) to neutralize and remove the m-chlorobenzoic acid byproduct. Dry over Na₂SO₄ and concentrate.

Protocol B: Synthesis of the 1,1-Dioxide (Sulfone)

Objective: Drive complete oxidation of a single sulfur atom to the sulfone state.

• Preparation: Dissolve the parent dithiane (1.0 mmol) in CH₂Cl₂ (10 mL).

• Oxidation: Cool to 0 °C. Add m-CPBA (2.5 mmol) in portions.

• Thermal Drive: Remove the ice bath and allow the reaction to stir at room temperature (25 °C) for 4–6 hours. Causality: The electron-withdrawing nature of the intermediate sulfoxide deactivates the sulfur atom; thermal energy and excess oxidant are required to force the second oxygen addition.

• Validation Checkpoint: TLC (Hexanes/EtOAc 1:1) should show complete conversion to a single spot (R_f ~0.5), distinct from the highly polar sulfoxide.

• Workup: Quench with saturated aqueous Na₂S₂O₃ (10 mL). Wash extensively with saturated aqueous NaHCO₃ (4 × 15 mL) until the aqueous phase remains basic (pH > 8), ensuring complete removal of excess m-CBA. Dry over Na₂SO₄ and concentrate.

References

• Source: PMC (NIH)
• Eco-friendly Conditions for the Production of 1,3-Dithianes Using Microwave Irradiation Source: SciELO México URL
• A New Approach to the Reduction of Sulfoxides to Sulfides with 1,3-Dithiane in the Presence of Electrophilic Bromine as Catalyst Source: ACS Publications URL

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• 2. scielo.org.mx [scielo.org.mx]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Carbonyl Protection: Evaluating Alternatives to 2-(4-Fluorophenyl)-1,3-dithiane

Executive Summary

4-Fluorobenzaldehyde is a privileged pharmacophore building block in medicinal chemistry. Historically, protecting its reactive carbonyl core as a 1,3-dithiane—yielding 2-(4-fluorophenyl)-1,3-dithiane —has been the gold standard. This strategy is prized for its near-absolute stability against harsh nucleophiles and for enabling umpolung (polarity reversal) chemistry via the generation of an acyl anion equivalent.

However, the thermodynamic stability of the 1,3-dithiane ring is a double-edged sword. Deprotection typically demands aggressive, toxic, or environmentally burdensome reagents, such as mercury(II) salts or strong oxidants. For synthetic routes that do not require umpolung reactivity, relying on 2-(4-fluorophenyl)-1,3-dithiane introduces unnecessary downstream complications. This guide evaluates the mechanistic profiles and experimental performance of viable alternatives—specifically 1,3-dioxolanes, 1,3-dithiolanes, and acyclic acetals—empowering researchers to optimize their synthetic workflows.

The Mechanistic Dilemma: Why Replace 1,3-Dithianes?

As an Application Scientist, selecting a protecting group requires balancing stability during intermediate steps with lability during deprotection. The causality behind the behavior of these groups lies in their heteroatom composition and ring strain:

• 1,3-Dithianes (The Standard): The six-membered thioacetal ring forms a highly stable chair conformation. The strong C–S bonds and the high polarizability of sulfur make it inert to most acids, bases, and nucleophiles. Cleavage requires thiophilic Lewis acids (e.g., Hg²⁺, Ag⁺) to activate the sulfur, which often leads to toxic byproducts and potential side reactions with electron-rich aromatic rings.

• 1,3-Dioxolanes (The Oxygen Alternative): Substituting sulfur with oxygen creates a five-membered acetal. The higher electronegativity of oxygen makes the lone pairs highly susceptible to protonation. Consequently, dioxolanes are extremely sensitive to mild aqueous acids but remain completely stable to bases and nucleophiles.

• 1,3-Dithiolanes (The Middle Ground): A five-membered thioacetal. It offers similar base stability to dithianes but is slightly more strained. This subtle thermodynamic difference allows for milder deprotection conditions, avoiding heavy metals entirely.

According to the , transitioning from a dithiane to a dioxolane or dithiolane can drastically reduce the harshness of late-stage synthetic deprotections.

Strategic Decision Pathways

To logically determine the optimal protecting group for 4-fluorobenzaldehyde, follow the decision matrix below based on your downstream synthetic requirements.

Logical decision tree for selecting the optimal carbonyl protecting group.

Comparative Performance Matrix

The following table synthesizes quantitative data and operational parameters for protecting 4-fluorobenzaldehyde [1].

Protecting Group	Reagents for Installation	Stability Profile	Deprotection Conditions	Typical Yield	Best Use Case
1,3-Dithiane	1,3-Propanedithiol, BF₃·OEt₂	Excellent (Acid, Base, Nucleophiles)	HgCl₂/CaCO₃ or NBS/H₂O	85–95%	Umpolung chemistry, harsh downstream steps
1,3-Dithiolane	1,2-Ethanedithiol, BF₃·OEt₂	High (Base, Nucleophiles, Mild Acid)	I₂/H₂O or PPA/AcOH	88–96%	Need thioacetal stability but milder cleavage
1,3-Dioxolane	Ethylene glycol, p-TsOH	Moderate (Base, Nucleophiles only)	1M HCl or TFA/H₂O	90–98%	Standard protection, no Lewis acids present
Dimethyl Acetal	Trimethyl orthoformate, p-TsOH	Low (Base only)	Mild aqueous acid	>95%	Temporary protection, highly sensitive substrates

Self-Validating Experimental Methodologies

Every protocol described below is designed as a self-validating system, ensuring that researchers can visually and chemically confirm success at each step without relying solely on end-point analytics.

Protocol 1: Synthesis of 2-(4-Fluorophenyl)-1,3-dioxolane (The Oxygen Alternative)

Causality: Acetal formation is thermodynamically reversible. By utilizing a Dean-Stark apparatus, water is physically removed from the system as an azeotrope with toluene. According to Le Chatelier's principle, this drives the equilibrium toward complete acetal formation without the need for harsh Lewis acids.

• Setup: In a 100 mL round-bottom flask equipped with a Dean-Stark trap and reflux condenser, dissolve 4-fluorobenzaldehyde (10.0 mmol, 1.24 g) in anhydrous toluene (50 mL).

• Reagents: Add ethylene glycol (15.0 mmol, 0.93 g) and a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.5 mmol, 95 mg).

• Reaction: Reflux the mixture at 110 °C for 4 hours.

  • Self-Validation: The theoretical yield of water (0.18 mL) physically collecting in the Dean-Stark trap serves as a real-time, visual confirmation of reaction progress. Corroborate this by TLC (Hexanes/EtOAc 9:1); the UV-active aldehyde spot (Rf ~0.3) will disappear, replaced by a higher Rf spot (~0.6).

• Workup: Cool to room temperature. Wash the organic layer with saturated aqueous NaHCO₃ (2 × 20 mL). Causality: Neutralizing the p-TsOH is critical before concentration to prevent premature hydrolysis of the acid-sensitive dioxolane. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol 2: Deprotection of 1,3-Dithiolane using Polyphosphoric Acid (PPA)/AcOH

If you opted for the 1,3-dithiolane to survive Lewis acidic steps, you can avoid toxic mercury during deprotection by using the .

Causality: Polyphosphoric acid (PPA) combined with acetic acid provides a highly acidic, dehydrating environment that protonates the sulfur atoms, weakening the C–S bond. Unlike heavy-metal cleavage, this avoids toxic byproducts and allows for a simple aqueous workup.

• Setup: To a mixture of 2-(4-fluorophenyl)-1,3-dithiolane (5.0 mmol) in glacial acetic acid (2 mL), add polyphosphoric acid (PPA, 1.0 g).

• Reaction: Stir the mixture at 20–45 °C for 1–2 hours.

  • Self-Validation: The release of the aldehyde can be tracked via TLC. Additionally, the distinct olfactory return of the aldehyde's characteristic almond-like odor provides an immediate, albeit qualitative, sensory cue that dethioacetalization is occurring.

• Workup: Pour the mixture into ice-cold water (20 mL) and extract with ethyl acetate (3 × 15 mL). Neutralize the combined organic layers with saturated NaHCO₃ until CO₂ evolution ceases. Dry and concentrate to yield the pure 4-fluorobenzaldehyde.

Workflow Visualization

The following diagram maps the holistic lifecycle of the 4-fluorobenzaldehyde protecting groups, from installation to strategic utilization and eventual cleavage.

Workflow comparing the protection, utilization, and deprotection of carbonyl protecting groups.

References

• Organic Chemistry Portal. "Protective Groups - Stability and Deprotection." Organic Chemistry Portal. URL:[Link]

• Jin, Y.-S., et al. "Synthesis and Deprotection of 1,3-Dithianes and 1,3-Dithiolanes by Polyphosphoric Acid." Asian Journal of Chemistry. URL: [Link]

• Wuts, P. G. M., Greene, T. W. "Greene's Protective Groups in Organic Synthesis." John Wiley & Sons. URL: [Link]

Safety & Regulatory Compliance

2-(4-Fluorophenyl)-1,3-dithiane proper disposal procedures

Proper management of complex chemical waste is a critical component of laboratory safety, environmental responsibility, and regulatory compliance. 2-(4-Fluorophenyl)-1,3-dithiane presents a unique disposal challenge due to its dual-hazard structural profile: it combines a highly stable fluorinated aromatic ring with a reactive, potentially malodorous organosulfur dithiane moiety.

As a Senior Application Scientist, I have designed this comprehensive operational guide to provide researchers and safety officers with field-proven, self-validating protocols for the safe handling, pre-treatment, and ultimate destruction of this compound.

Chemical Hazard Profile & Causality

To implement an effective disposal strategy, we must first understand the causality behind the compound's hazards. The disposal pathway is dictated by two distinct functional groups:

• 1,3-Dithiane Moiety (Organosulfur): Dithianes are generally stable under both acidic and basic conditions but pose significant environmental hazards and can release pungent, toxic odors upon uncontrolled decomposition[1]. During thermal destruction, the sulfur atoms oxidize to form sulfur dioxide (SO₂) and other toxic sulfur oxides (SOx)[2].

• 4-Fluorophenyl Moiety (Fluorinated Aromatic): The carbon-fluorine (C-F) bond is one of the strongest in organic chemistry, granting the molecule high thermal stability. Low-temperature incineration fails to cleave these bonds, risking the release of hazardous fluorinated byproducts. Complete destruction requires extreme heat, which subsequently generates hydrogen fluoride (HF)—a highly corrosive and toxic gas[3].

Table 1: Physicochemical Hazard Profile & Disposal Implications

Structural Component	Combustion Byproduct	Hazard Characteristic	Operational & Disposal Implication
Organosulfur Ring	Sulfur Oxides (SOx)	Environmental toxicity, malodor	Requires oxidation pre-treatment or specialized flue gas scrubbing[2].
Fluorinated Ring	Hydrogen Fluoride (HF)	Highly corrosive, toxic gas	Mandates high-temperature incineration (>1100°C) with alkaline scrubbers[3].
Intact Molecule	N/A	Aquatic toxicity	Zero-drain policy. Must be segregated as "Halogenated Organosulfur Waste".

Operational Workflow: Segregation and Collection

Proper segregation at the bench is the first line of defense against unintended exothermic reactions and environmental contamination.

Step-by-Step Collection Protocol:

• Container Selection: Utilize a dedicated, high-density polyethylene (HDPE) or PTFE-lined waste carboy. Glass is acceptable but poses a shatter risk if over-pressurized.

• Strict Segregation: Do not mix this waste with strong oxidizing agents (e.g., concentrated nitric acid, peroxides) or strong bases. Mixing dithianes with strong oxidizers in an uncontrolled waste container can trigger rapid, exothermic oxidation[1].

• Labeling: Clearly label the container as "Hazardous Waste: Halogenated Organosulfur (Contains Fluorine)" . Include the approximate concentration and solvent matrix.

• Storage: Store in a designated satellite accumulation area within a certified chemical fume hood until pickup by Environmental Health and Safety (EHS) personnel.

Optional Pre-Treatment: Oxidative Odor & Toxicity Mitigation

For laboratories generating highly concentrated 2-(4-Fluorophenyl)-1,3-dithiane waste, pre-treatment via oxidation to sulfoxides or sulfones is highly recommended. This mitigates malodor and reduces immediate toxicity before the waste is transported.

Causality: We utilize Oxone (potassium peroxymonosulfate) rather than bleach (NaOCl) or chromium trioxide. Oxone is an inexpensive, green single-oxygen donor that heterolytically cleaves to oxidize sulfur atoms efficiently without emitting pungent vapors or posing severe inhalation risks[4].

Step-by-Step Pre-Treatment Methodology:

• Dilution: In a fume hood, dissolve the concentrated dithiane waste in a compatible organic solvent (e.g., ethyl acetate or methanol).

• Thermal Control: Submerge the reaction flask in an ice-water bath to cool the solution to 0–5°C, controlling the exothermic nature of the oxidation.

• Oxidation: Slowly add an aqueous solution of Oxone (2.5 equivalents per mole of dithiane) dropwise while stirring vigorously.

• Maturation: Remove the ice bath and allow the mixture to stir at room temperature for 2 to 4 hours.

• Quenching: Neutralize any unreacted oxidant by slowly adding an aqueous solution of sodium bisulfite (NaHSO₃) until peroxide test strips yield a negative result[4].

• Final Collection: Transfer the entire quenched, biphasic mixture into the designated "Halogenated Organosulfur" waste container for institutional disposal.

Final Destruction: High-Temperature Incineration

The ultimate, regulatory-compliant disposal method for fluorinated organosulfur compounds is high-temperature incineration. Standard municipal or low-grade medical waste incinerators are insufficient and dangerous for this compound.

Causality: The robust C-F bonds require extreme thermal energy to break, necessitating secondary combustion chamber temperatures exceeding 1100°C[2][5]. Because the combustion of 2-(4-Fluorophenyl)-1,3-dithiane generates both HF and SO₂, the incineration facility must be equipped with specialized wet scrubbers to neutralize these acids before exhaust release[3].

Table 2: Required Incineration Parameters

Parameter	Minimum Requirement	Scientific Causality
Primary Chamber	> 850°C	Volatilizes the organic matrix and initiates pyrolysis.
Secondary Chamber	> 1100°C	Provides the activation energy required to cleave stable C-F bonds[5].
Residence Time	> 2.0 seconds	Ensures complete thermal destruction, preventing dioxin/furan formation.
Flue Gas Scrubber	Alkaline Wet Scrubber	Uses NaOH or Ca(OH)₂ to neutralize HF and SO₂ into benign salts (CaF₂, CaSO₄)[3].

Disposal Logic Visualization

The following diagram illustrates the critical decision-making pathways for the safe management of 2-(4-Fluorophenyl)-1,3-dithiane waste streams.

Figure 1: Safe disposal and destruction workflow for 2-(4-Fluorophenyl)-1,3-dithiane.

References

• BenchChem. "Essential Guide to the Proper Disposal of 3-(1,3-Dithian-2-yl)pentane-2,4-dione". 1

• Physikalisch-Technische Bundesanstalt (PTB). "Chemical Waste Management for Laboratories". 2

• BenchChem. "Methyl 2,2,3,3-tetrafluoro-3-methoxypropionate". 3

• BenchChem. "1-Methyl-5-fluorouracil". 5

• ResearchGate. "Reagents for the Preparation and Cleavage of 1,3-Dithiolanes". 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ptb.de [ptb.de]
• 3. Methyl 2,2,3,3-tetrafluoro-3-methoxypropionate | 755-73-7 | Benchchem [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. 1-Methyl-5-fluorouracil|CAS 155-16-8 [benchchem.com]

Personal protective equipment for handling 2-(4-Fluorophenyl)-1,3-dithiane

An authoritative, step-by-step operational guide for handling 2-(4-Fluorophenyl)-1,3-dithiane (CAS: 57009-75-3), designed for research scientists and drug development professionals. This guide synthesizes regulatory safety data with field-proven laboratory practices to ensure maximum safety, odor mitigation, and experimental success.

Chemical Profile & Hazard Causality

2-(4-Fluorophenyl)-1,3-dithiane is a critical synthetic intermediate, primarily utilized as a protected 4-fluorobenzaldehyde synthon in umpolung (polarity reversal) chemistry, such as the Corey-Seebach reaction. While highly valuable for carbon-carbon bond formation, handling this compound requires rigorous safety protocols due to the inherent hazards of 1,3-dithiane derivatives.

The Causality of Hazards:

• The Stench Factor: The 1,3-dithiane moiety contains two thioether linkages. Low molecular weight organosulfur compounds interact strongly with human olfactory receptors, detectable at parts-per-billion (ppb) levels. While this specific aryl-dithiane is a solid and less volatile than unsubstituted 1,3-dithiane, dust generation or dissolution in volatile organic solvents (like THF) dramatically increases its vapor phase concentration. This leads to severe odor issues that can mimic gas leaks or mask other toxic vapors [1].

• Irritation & Permeability: As a lipophilic molecule, it easily partitions into the stratum corneum of the skin, causing contact dermatitis, skin irritation (H315), and severe eye irritation (H319) [2].

• Reactivity Context: This compound is rarely used in isolation. Deprotonation at the C2 position requires strong, pyrophoric bases (e.g., n-butyllithium), necessitating strictly anhydrous, inert conditions and elevating the overall fire risk of the operational workflow.

Quantitative Chemical Profile

Property	Value / Specification	Operational Implication
CAS Number	57009-75-3	Essential for tracking specific 1.
Molecular Formula	C10H11FS2	High sulfur content dictates oxidative disposal methods.
Molecular Weight	214.32 g/mol	Used for precise stoichiometric calculations during lithiation.
Physical State	Solid (Crystalline powder)	Prone to aerosolization; requires draft-free weighing.

Mandatory Personal Protective Equipment (PPE) Matrix

To mitigate the risks of lipophilic penetration and the hazards of co-reagents, the following PPE must be donned before handling the material, in accordance with standard 2 [2].

Protective Gear	Technical Specification	Causality / Scientific Rationale
Eye/Face	Tight-fitting chemical safety goggles (EN 166/NIOSH).	Prevents ocular exposure to lipophilic dust and protects against splashes during the highly reactive lithiation phase.
Hands	Double gloving: 0.11mm Nitrile (inner) + Neoprene (outer).	Thioethers in organic solvents (e.g., THF) rapidly permeate standard nitrile. Neoprene provides superior resistance to non-polar organosulfur compounds.
Body	Flame-Resistant (FR) Lab Coat (Nomex or equivalent).	2-(4-Fluorophenyl)-1,3-dithiane is typically reacted with pyrophoric bases. FR gear prevents catastrophic ignition during handling.
Respiratory	N95 Particulate Respirator or OV Cartridge (Yellow/Black).	Required only if weighing outside a hood or if ventilation fails. Mitigates inhalation of irritating dust and volatile sulfurous aerosols [3].

Operational Workflow & Handling Protocol

The following protocol is a self-validating system designed to ensure inert conditions for the chemistry while completely isolating the operator from organosulfur exposure.

Fig 1: Standard operating workflow for handling and reacting 1,3-dithiane derivatives.

Step-by-Step Methodology:

• Environmental Control: Conduct all operations inside a certified chemical fume hood. Validation: Check the digital monitor to ensure a face velocity of 80-100 feet per minute (fpm) before opening the chemical container.

• Draft-Free Weighing: Weigh the solid directly into the reaction Schlenk flask using a static-free weighing boat. Rationale: Dithiane powders easily aerosolize. Weighing directly into the destination vessel minimizes transfer losses and ambient contamination.

• Inertion: Seal the flask with a rubber septum. Purge the vessel with Argon for 15 minutes using standard Schlenk line techniques. Rationale: Argon is denser than Nitrogen, providing a superior blanket over the solid to prevent moisture ingress prior to lithiation.

• Solvation & Cooling: Inject anhydrous Tetrahydrofuran (THF) to dissolve the solid. Immediately submerge the flask in a dry ice/acetone bath (-78 °C). Validation: Ensure the solution is completely homogeneous before the dropwise addition of the strong base (e.g., n-BuLi).

• Decontamination of Tools: Immediately place the weighing boat and spatulas into a secondary container inside the hood. Spray them with a 5% sodium hypochlorite (bleach) solution to oxidize residual dithiane into odorless sulfoxides.

Spill Response & Odor Mitigation Plan

Because 1,3-dithianes are notorious for lingering odors that can disrupt entire laboratory floors, standard sweep-and-dispose spill methods are insufficient. You must utilize an oxidative deodorization approach.

Fig 2: Step-by-step spill response and oxidative odor mitigation pathway.

Spill Management Protocol:

• Evacuation & Containment: If a spill occurs outside the fume hood, immediately alert nearby personnel. Cover the spill entirely with an inert absorbent material (sand or vermiculite). Rationale: Do not sweep the dry powder, as this will aerosolize the irritant and spread the stench.

• Oxidative Neutralization: Carefully pour a dilute solution of sodium hypochlorite (household bleach) or 30% hydrogen peroxide over the absorbent material. Rationale: Oxidation converts the volatile, highly odorous thioether into a non-volatile, odorless sulfoxide or sulfone.

• Validation of Neutralization: Wait 15-30 minutes. The area is considered neutralized when the characteristic sulfurous/garlic-like odor is no longer detectable above the scent of the bleach.

• Collection: Scoop the neutralized slurry into a high-density polyethylene (HDPE) hazardous waste container. Seal tightly.

Waste Disposal Plan

Improper disposal of dithiane derivatives frequently leads to severe laboratory odor complaints. Follow this segregation plan strictly:

• Aqueous Waste: Aqueous workup layers containing residual dithiane must be treated with a small amount of bleach in the fume hood before being transferred to the aqueous waste carboy. Critical Warning: Ensure the aqueous waste carboy does NOT contain acidic waste, as mixing bleach with acids generates lethal chlorine gas.

• Organic Waste: Organic solvents (THF, DCM, Hexanes) containing the product or unreacted 2-(4-Fluorophenyl)-1,3-dithiane must be collected in a dedicated, clearly labeled "Organosulfur / Stench Waste" container. Keep this container inside a ventilated fume hood at all times until collected by Environmental Health and Safety (EHS).

• Solid Waste: Contaminated gloves, wipes, and septa should be sealed in a zip-top plastic bag inside the fume hood before being placed in the solid hazardous waste bin to prevent odor leakage into the lab environment.

References

• Ambeed. (n.d.). 57009-75-3 | 2-(4-Fluorophenyl)-1,3-dithiane Product and Safety Profile. Retrieved from 1

• Fisher Scientific. (2025). SAFETY DATA SHEET - 1,3-Dithiane. Retrieved from2

• Gelest, Inc. (2016). 2-TRIMETHYLSILYL-1,3-DITHIANE Safety Data Sheet. Retrieved from 3

Sources

• 1. 57009-75-3|2-(4-Fluorophenyl)-1,3-dithiane| Ambeed [ambeed.com]
• 2. fishersci.com [fishersci.com]
• 3. gelest.com [gelest.com]